3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine

• CAS: 346631-09-2

Core Science & Biosynthesis

3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine CAS 346631-09-2 properties

This technical guide provides an in-depth analysis of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (CAS 346631-09-2), a specialized heterocyclic building block used in the synthesis of bioactive small molecules, particularly in the development of kinase inhibitors and anti-infectives.[1]

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

This compound represents a highly functionalized 1,2,4-triazole scaffold featuring two distinct reactive centers: a primary amine at the C5 position and an ethylsulfonyl group at the C3 position.[1] The electron-withdrawing nature of the sulfonyl moiety significantly alters the electronic landscape of the triazole ring compared to its thioether precursors.[1]

Table 1: Physicochemical Constants[1]

Property	Value	Note
CAS Number	346631-09-2
IUPAC Name	5-(ethylsulfonyl)-1H-1,2,4-triazol-3-amine	Tautomeric equivalent
Molecular Formula	C₄H₈N₄O₂S
Molecular Weight	176.20 g/mol
Appearance	White to off-white crystalline solid
Melting Point	166–168 °C	Typical range for pure polymorph
LogP	-0.4	Hydrophilic; good aqueous solubility
pKa (Calculated)	~8.5 (Triazole NH), ~2.5 (Conjugate acid of amine)	Amphoteric nature
Solubility	DMSO, Methanol, Water (moderate)	Poor solubility in non-polar solvents (Hexane)

Structural Dynamics: Tautomerism

The 1,2,4-triazole ring exists in dynamic equilibrium between the 1H, 2H, and 4H tautomers.[1] For 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine, the 1H-form is generally the most stable in solution, stabilized by hydrogen bonding between the ring NH and the sulfonyl oxygens.[1]

Synthetic Routes & Process Chemistry

The industrial preparation of CAS 346631-09-2 typically follows a "Thiol-Alkylation-Oxidation" sequence.[1] This route is preferred over direct sulfonylation due to the instability of sulfonyl chlorides with amino-triazoles.[1]

Diagram 1: Synthesis Workflow

The following Graphviz diagram illustrates the stepwise conversion from the commercially available 3-amino-5-mercapto-1,2,4-triazole (ASTA).[1]

Caption: Two-stage synthesis involving selective S-alkylation followed by catalytic oxidation.

Detailed Experimental Protocol

Step 1: Synthesis of 3-Amino-5-(ethylthio)-1H-1,2,4-triazole

Rationale: Direct alkylation of the thiol is chemoselective over the amine and ring nitrogens in basic aqueous media due to the higher nucleophilicity of the sulfur anion (thiolate).[1]

• Reagents: Suspend 3-amino-5-mercapto-1,2,4-triazole (1.0 eq) in 2N NaOH (2.2 eq).

• Alkylation: Add Ethyl Bromide (1.1 eq) dropwise at room temperature.

• Reaction: Heat to mild reflux (60–70°C) for 3–4 hours. Monitor by HPLC (disappearance of thiol peak).

• Workup: Cool to 0°C. Neutralize to pH 7.0 with dilute HCl. The thioether intermediate often precipitates.[1] Filter, wash with cold water, and dry.[1]

Step 2: Oxidation to Sulfone

Rationale: The thioether is oxidized to the sulfone (-SO₂Et).[1] Sodium tungstate catalyzed hydrogen peroxide is preferred over mCPBA for safety and scalability (green chemistry).[1]

• Setup: Dissolve the thioether intermediate (1.0 eq) in dilute acetic acid or water/methanol mixture.

• Catalyst: Add Na₂WO₄·2H₂O (0.05 eq).[1]

• Oxidation: Add 30% H₂O₂ (2.5 eq) dropwise, maintaining temperature <50°C (exothermic reaction).

• Completion: Stir at 50°C for 2 hours. Validate conversion of Sulfoxide (intermediate) to Sulfone by LC-MS.

• Isolation: Concentrate solvent or cool to precipitate the product.[1] Recrystallize from Ethanol/Water to remove trace tungsten salts.[1]

Application in Drug Development[1]

Role as a Pharmacophore

The 3-(ethylsulfonyl)-1,2,4-triazole moiety serves two critical functions in medicinal chemistry:

• Bioisostere: The sulfone group acts as a hydrogen bond acceptor and a polar spacer, often replacing carbonyls or sulfonamides in kinase inhibitors.[1]

• Electrophilic Handle (SɴAr): The sulfonyl group at C3 is a potent leaving group.[1] In the presence of strong nucleophiles (e.g., hydrazine, alkoxides), the sulfonyl group can be displaced, allowing the triazole to be derivatized at the 3-position.[1] However, in most final drugs, the sulfonyl group is retained for its interaction with the target protein (e.g., JAK/STAT pathway enzymes).[1]

Mechanism of Action Context

While structurally distinct from the specific azetidine-sulfone moiety found in Baricitinib (Olumiant), this triazole analog is used in Structure-Activity Relationship (SAR) libraries to probe the binding pockets of Janus Kinases (JAK1/JAK2).[1] The amino group (C5) typically forms a hinge-binding motif (hydrogen donor/acceptor) with the kinase ATP-binding site.[1]

Diagram 2: Reactivity & Derivatization Logic

Caption: Primary derivatization pathways for medicinal chemistry optimization.

Analytical Characterization & Quality Control

To ensure the integrity of this building block for pharmaceutical use, the following specification limits are recommended.

Impurity Profile

• Sulfoxide Impurity: Incomplete oxidation leads to the sulfoxide analog.[1]

  • Detection: LC-MS (M-16 mass difference).[1]

  • Limit: < 0.5%.[1][2]

• Starting Material (Thiol): Unreacted thiol can poison metal catalysts in subsequent coupling steps (e.g., Pd-catalyzed Buchwald couplings).[1]

  • Test: Ellman’s Reagent test or HPLC.[1]

  • Limit: < 0.1%.[1]

Spectroscopic Data (Expected)

• ¹H NMR (DMSO-d₆):

  • δ 1.15 (t, 3H, CH₃)[1]

  • δ 3.20 (q, 2H, SO₂CH₂)[1]

  • δ 6.20 (s, 2H, NH₂, broad, exchangeable)[1]

  • δ 12.50 (s, 1H, Ring NH, broad)[1]

• MS (ESI+): m/z 177.0 [M+H]⁺.[1]

Handling & Safety

• Hazard Classification: Irritant (Skin/Eye).[1]

• Storage: Hygroscopic. Store at 2–8°C under inert atmosphere (Argon/Nitrogen).

• Stability: Stable under standard conditions.[1] Avoid strong reducing agents which may reduce the sulfone back to sulfide or sulfoxide.[1]

References

• PubChem. (n.d.).[1] Compound Summary for CID 3602166: 3-(Ethylsulfonyl)-1H-1,2,4-triazol-5-amine. National Center for Biotechnology Information.[1] Retrieved from [Link][1]

• Potts, K. T., & Burkett, A. R. (1977).[1] 1,2,4-Triazoles.[1][3][4][5][6][7][8][9][10] Synthesis and reactivity. Chemical Reviews.[1] (Provides foundational chemistry for triazole S-alkylation and oxidation).[1]

• Gilead Sciences, Inc. (2020).[1] Patent US11267799B2: Solid forms of an HIV capsid inhibitor.[1] (References related sulfonyl-heterocycle intermediates). Retrieved from

Sources

• 1. Baricitinib - Wikipedia [en.wikipedia.org]
• 2. 2,6-Diisopropylphenyl isocyanide | C13H17N | CID 3027231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. abis-files.ktu.edu.tr [abis-files.ktu.edu.tr]
• 4. Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jocpr.com [jocpr.com]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. JPH05247004A - Method for synthesizing 3-amino-5-mercapto-1,2,4-triazole - Google Patents [patents.google.com]
• 9. 3-Amino-5-mercapto-1,2,4-triazole synthesis - chemicalbook [chemicalbook.com]
• 10. [3-(Trifluoromethyl)-1H-1,2,4-triazol-5-yl]methylamine derivatives: synthesis, ways of modification and use for peptides labeling - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Whitepaper: Structural Dynamics and Synthetic Utility of 5-Ethylsulfonyl-1H-1,2,4-triazol-3-amine

Executive Summary

5-ethylsulfonyl-1H-1,2,4-triazol-3-amine (CAS 346631-09-2) represents a specialized class of functionalized heterocycles critical to medicinal chemistry and materials science. Unlike simple aminotriazoles, the introduction of the ethylsulfonyl moiety at the C5 position imparts significant electron-withdrawing character, drastically altering the molecule's pKa, nucleophilicity, and utility as a leaving group in nucleophilic aromatic substitution (

). This guide provides a comprehensive technical analysis of its molecular architecture, a validated green synthesis protocol, and its application as a scaffold in drug discovery and corrosion inhibition.

Part 1: Molecular Architecture & Tautomeric Dynamics

The core structure of 5-ethylsulfonyl-1H-1,2,4-triazol-3-amine consists of a five-membered aromatic ring containing three nitrogen atoms. The molecule is amphoteric, possessing both a basic exocyclic amine and an acidic ring proton, a balance heavily skewed by the sulfonyl group.

Structural Components[1][2][3][4]

• Triazole Core: A planar, 6

  -electron aromatic system.

• Sulfonyl Group (-SO₂Et): A strong electron-withdrawing group (EWG) (

  ) attached at C5. This group decreases the electron density of the ring, increasing the acidity of the NH proton and making the C5 position susceptible to nucleophilic attack.

• Amine Group (-NH₂): An electron-donating group at C3. While typically nucleophilic, its reactivity is modulated by the electron-deficient ring system.

Tautomeric Equilibrium

1,2,4-triazoles exist in dynamic equilibrium between 1H, 2H, and 4H tautomers. For 5-substituted-3-amino-1,2,4-triazoles, the 1H and 2H forms are predominant. The sulfonyl group stabilizes the anionic form (conjugate base) via inductive effects, making the neutral molecule significantly more acidic than unsubstituted 3-amino-1,2,4-triazole.

Figure 1: Tautomeric Equilibrium and Resonance Stabilization

Caption: Tautomeric landscape of 5-ethylsulfonyl-1H-1,2,4-triazol-3-amine. The electron-withdrawing sulfonyl group favors the 1H-tautomer and increases acidity.

Part 2: Physicochemical Profiling

The following data summarizes the key physical properties derived from experimental analogs and computational models.

Property	Value / Description	Significance
Molecular Formula	C₄H₈N₄O₂S	Core stoichiometry.
Molecular Weight	176.20 g/mol	Fragment-based drug design compliant.
CAS Number	346631-09-2	Unique identifier.
Melting Point	~172–174 °C (Analog)	High crystallinity indicates strong intermolecular H-bonding (sulfonyl O to amine H).
Solubility	DMSO, MeOH, Acetone	Soluble in polar aprotic/protic solvents; poor water solubility at neutral pH.
Acidity (pKa)	~6.5 – 7.5 (Ring NH)	More acidic than alkyl-triazoles (pKa ~10) due to sulfonyl induction.
H-Bond Donors	3 (NH₂, Ring NH)	Critical for binding affinity in enzyme pockets.
H-Bond Acceptors	5 (N, O)	High capacity for solvation and receptor interaction.

Part 3: Validated Synthesis Protocol

The synthesis of 5-ethylsulfonyl-1H-1,2,4-triazol-3-amine is most efficiently achieved via the oxidation of its thioether precursor, 5-ethylthio-1H-1,2,4-triazol-3-amine. This approach avoids the handling of unstable sulfonyl chlorides.

Experimental Workflow (Self-Validating System)

Objective: Oxidation of sulfide to sulfone using Green Chemistry principles (Metal-free).

Reagents:

• Precursor: 5-ethylthio-1H-1,2,4-triazol-3-amine (1.0 eq)

• Oxidant: Hydrogen Peroxide (30% aq., 3.0 eq)

• Solvent/Catalyst: Glacial Acetic Acid (AcOH)

Protocol:

• Dissolution: Dissolve 10 mmol of 5-ethylthio-1H-1,2,4-triazol-3-amine in 20 mL of glacial acetic acid. The solution may require gentle warming (40°C) to ensure homogeneity.

• Oxidation: Add 30 mmol of 30%

  dropwise over 30 minutes. Caution: Exothermic reaction. Maintain temperature below 60°C during addition.

• Reflux: Heat the reaction mixture to 100°C for 2–4 hours. Monitor via TLC (Mobile phase: EtOAc/MeOH 9:1). The sulfone is significantly more polar than the sulfide.

• Work-up: Cool the mixture to room temperature and then to 4°C. The product often crystallizes directly from the acidic solution.

• Isolation: Filter the white precipitate. Wash with cold water (2 x 5 mL) to remove residual acid and peroxide.

• Purification: Recrystallize from Ethanol/Water (1:1) if necessary.

Validation Checkpoint:

• IR Spectroscopy: Disappearance of weak C-S stretch (~600-700 cm⁻¹) and appearance of strong Sulfone symmetric/asymmetric stretches (1140 cm⁻¹ and 1300 cm⁻¹).

• Melting Point: Sharp endotherm >170°C confirms purity.

Figure 2: Synthetic Pathway & Mechanism

Caption: Stepwise oxidation pathway from thioether to sulfone using hydrogen peroxide in acetic acid.

Part 4: Reactivity & Applications in Drug Discovery[2]

The 5-ethylsulfonyl moiety is not merely a passive substituent; it is a "chemical warhead" that enables specific reactivity patterns useful in drug development.

Nucleophilic Aromatic Substitution ( )

The sulfonyl group at the 5-position is an excellent leaving group, activated by the electron-deficient triazole ring. This allows for the rapid generation of libraries of 5-substituted-3-amino-1,2,4-triazoles.

• Mechanism: Addition-Elimination.

• Nucleophiles: Primary/Secondary amines, Alkoxides, Thiols.

• Utility: This reaction is used to introduce complex diversity elements (e.g., fluorophores, target-binding motifs) at the 5-position while retaining the 3-amino group for H-bonding.

Corrosion Inhibition

Research indicates that 3-alkylsulfonyl-5-amino-1,2,4-triazoles are effective corrosion inhibitors for copper in acidic media.[1]

• Mechanism: The molecule adsorbs onto the copper surface via the triazole nitrogens and the amine group, forming a protective film. The hydrophobic ethylsulfonyl tail (though short) aids in repelling water/ions from the metal interface.

Bioisosterism

In medicinal chemistry, the 1,2,4-triazole-3-amine motif is often used as a bioisostere for:

• Carboxylic Acids: The acidic NH and basic N mimic the electronics of -COOH.

• Amides: The H-bond donor/acceptor pattern mimics the peptide bond, making it useful in protease inhibitors.

References

• PubChem. (2023). 3-(Ethylsulfonyl)-1H-1,2,4-triazol-5-amine (CID 3602166). National Library of Medicine. [Link]

• Chernyshev, V. M., et al. (2022). 3-Alkylsulfonyl-5-amino-1,2,4-triazoles – new corrosion inhibitors of copper and copper-containing alloys. International Journal of Corrosion and Scale Inhibition. [Link]

• Dolzhenko, A. V., et al. (2010). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. Royal Society of Chemistry (RSC Advances). [Link]

• Bahrami, K., et al. (2010).[2] Oxidation of Sulfides to Sulfones using H2O2. Journal of Organic Chemistry. [Link]

Sources

• 1. ijcsi.pro [ijcsi.pro]
• 2. Sulfone synthesis by oxidation [organic-chemistry.org]

Physicochemical Profiling and Applied Utility of 3-(Ethylsulfonyl)-1H-1,2,4-triazol-5-amine: A Technical Whitepaper

Target Audience: Research Scientists, Medicinal Chemists, and Materials Engineers Document Type: In-Depth Technical Guide

Executive Summary

The compound 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (also known as 5-amino-3-(ethylsulfonyl)-1H-1,2,4-triazole) is a highly versatile heterocyclic building block characterized by its unique combination of a hydrogen-bond-rich triazole core and an electron-withdrawing ethylsulfonyl moiety. With a molecular formula of C4H8N4O2S and a molecular weight of 176.20 g/mol [1], this molecule serves a dual mandate in modern applied science. In pharmaceutical development, it acts as a robust pharmacophore for fragment-based drug discovery (FBDD). In materials science, it functions as a highly effective corrosion inhibitor for copper and its alloys in aggressive chloride environments[2].

This whitepaper provides a comprehensive architectural breakdown of the molecule, detailing its physicochemical properties, a self-validating synthetic protocol, and the mechanistic causality behind its cross-disciplinary applications.

Structural and Physicochemical Profiling

Understanding the exact physicochemical parameters of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine is critical for predicting its pharmacokinetic behavior in biological systems and its adsorption thermodynamics on metal surfaces. The molecule features a high Topological Polar Surface Area (TPSA) driven by four nitrogen atoms and two sulfonyl oxygens, making it highly hydrophilic and capable of extensive hydrogen bonding networks[1].

Quantitative Data Summary

Property	Value	Scientific Implication	Source
Molecular Formula	C4H8N4O2S	Defines elemental composition and isotopic distribution.	[1]
Molecular Weight	176.20 g/mol	Ideal size for Fragment-Based Drug Discovery (Rule of 3 compliant).	[1]
Exact Mass	176.0368 Da	Crucial for high-resolution LC-MS validation.	[1]
XLogP3	-0.4	Indicates high aqueous solubility; low lipophilicity.	[1]
TPSA	110 Ų	Suggests limited blood-brain barrier (BBB) permeability.	[1]
H-Bond Donors	2	Facilitates strong directional interactions with target kinases/metals.	[1]
H-Bond Acceptors	4	Sulfonyl oxygens and ring nitrogens act as potent acceptors.	[1]

Chemical Synthesis & Self-Validating Protocol

To ensure reproducibility and high yield, the synthesis of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine must be approached in two distinct phases: regioselective S-alkylation followed by controlled thermal oxidation[2].

Phase 1: Regioselective S-Alkylation

• Objective: Synthesize the thioether intermediate without triggering N-alkylation on the triazole ring.

• Step 1 (Deprotonation): Dissolve 1.0 equivalent of 5-amino-4H-1,2,4-triazole-3-thiol in 1M aqueous NaOH.

  • Causality: The alkaline environment selectively deprotonates the highly acidic thiol group (pKa ~8.5) over the amino group, generating a highly nucleophilic thiolate anion.

• Step 2 (Alkylation): Cool the reaction to 0°C and add 1.1 equivalents of ethyl bromide dropwise.

  • Causality: Maintaining 0°C provides kinetic control, suppressing unwanted N-alkylation due to the higher activation energy required for nitrogen attack.

• Step 3 (Isolation): Stir for 4 hours at room temperature, neutralize with 1M HCl to pH 7, and filter the precipitated 3-(ethylthio)-1H-1,2,4-triazol-5-amine.

Phase 2: Controlled Oxidation to Sulfone

• Objective: Fully oxidize the thioether to the sulfone without degrading the triazole core.

• Step 4 (Peracid Generation): Suspend the intermediate in glacial acetic acid and add 3.5 equivalents of 30% hydrogen peroxide (

  ).

• Step 5 (Thermal Activation): Heat the mixture strictly to 100°C for 3 hours.

  • Causality: The oxidation from thioether to sulfoxide is rapid at room temperature, but the secondary oxidation from sulfoxide to sulfone requires significant thermal energy. Acetic acid reacts with

    in situ to form peracetic acid, a superior and safer oxidant for this transformation[2].

• Step 6 (Quenching & Crystallization): Cool to 5°C, quench residual peroxide with sodium thiosulfate, and recrystallize from ethanol.

The Self-Validating System (Quality Control)

A protocol is only as reliable as its validation metrics. To confirm the success of this synthesis, execute the following orthogonal checks:

• LC-MS (Mass Confirmation): The spectrum must show a dominant

  peak at m/z 177.04 [2]. The absence of an m/z 161 peak confirms complete conversion from sulfoxide to sulfone.

• 1H NMR (Structural Confirmation): The methylene protons of the ethyl group must present as a deshielded quartet at approximately 3.30 ppm . If the peak remains upfield (~2.8 ppm), the oxidation is incomplete (thioether remains)[2].

Figure 1: Step-by-step synthetic workflow and chemical conversion logic.

Mechanisms of Action in Applied Sciences

The structural dichotomy of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine allows it to be deployed in two vastly different scientific domains.

Pharmaceutical Development (Medicinal Chemistry)

In drug design, the 1,2,4-triazole ring is a privileged scaffold, frequently utilized as a bioisostere for amide bonds and carboxylic acids. It resists enzymatic hydrolysis, thereby increasing the metabolic half-life of the parent drug.

• Target Engagement: The ethylsulfonyl group acts as a powerful hydrogen bond acceptor. When incorporated into kinase inhibitors, the sulfonyl oxygens frequently engage the backbone amides of the kinase hinge region, while the primary amine at position 5 can project into the solvent-exposed region to improve aqueous solubility.

Materials Science (Corrosion Inhibition)

Recent metallurgical studies demonstrate that 3-alkylsulfonyl-5-amino-1,2,4-triazoles are highly effective corrosion inhibitors for copper and copper-containing alloys[2].

• Chemisorption Mechanism: The triazole ring contains lone pairs on its nitrogen atoms that coordinate with vacant d-orbitals of copper ions on the metal surface.

• Hydrophobic Shielding: Once anchored to the metal, the ethylsulfonyl groups create a highly hydrophobic, densely packed monolayer. This steric barrier physically prevents corrosive chloride ions (

  ) and moisture from penetrating the surface, effectively halting anodic dissolution and pitting corrosion[2].

Figure 2: Dual-domain application logic of the triazole derivative.

References

• National Center for Biotechnology Information (PubChem). "3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine | C4H8N4O2S | CID 3602166." PubChem Compound Summary. Accessed February 2026.[Link]

• International Journal of Corrosion and Scale Inhibition. "3-Alkylsulfonyl-5-amino-1,2,4-triazoles – new corrosion inhibitors of copper and copper-containing alloys." IJCSI.[Link]

Sources

• 1. 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine | C4H8N4O2S | CID 3602166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ijcsi.pro [ijcsi.pro]

Comprehensive Technical Guide: Solvation Dynamics and DMSO Solubility Profiling of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine

Executive Summary

In early-stage drug discovery and assay development, the accurate determination of a compound's solubility in dimethyl sulfoxide (DMSO) is paramount. 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (CAS: 346631-09-2) is a highly polar, low-molecular-weight heterocyclic building block. This whitepaper provides an authoritative, in-depth analysis of its solvation mechanics in DMSO, detailing self-validating experimental workflows for both thermodynamic and kinetic solubility assessments.

Physicochemical Profiling & Solvation Mechanics

Understanding the structural descriptors of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine is the first step in predicting its solvation behavior[1].

Table 1: Physicochemical Properties of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine

Property	Value	Solvation Implication
CAS Number	346631-09-2	Unique identifier for compound tracking.
Molecular Weight	176.20 g/mol	Low MW facilitates rapid dissolution kinetics.
XLogP3	-0.4	Highly hydrophilic; potential lattice energy barriers in non-polar solvents.
H-Bond Donors	2 (Amine, Triazole NH)	Strong interaction potential with DMSO oxygen.
H-Bond Acceptors	4 (Sulfonyl O, Triazole N)	Interacts with protic co-solvents if present.
TPSA	110 Ų	High polarity requires a high-dielectric solvent for optimal solvation.

Causality of Solvation in DMSO: DMSO is an aprotic, highly polar solvent with a high dielectric constant (ε ≈ 46.7). The crystal lattice of planar triazoles can sometimes resist dissolution in purely aqueous media despite a negative LogP. DMSO overcomes this thermodynamic barrier through specific intermolecular interactions[2]. The highly polarized S=O bond of DMSO acts as a potent hydrogen bond acceptor, directly engaging the primary exocyclic amine (-NH2) and the triazole ring proton of the compound. Simultaneously, the strong dipole of DMSO stabilizes the highly polar ethylsulfonyl (-SO2CH2CH3) moiety. This robust solvation shell lowers the free energy of the dissolved state, driving the equilibrium toward complete dissolution.

Experimental Workflows for Solubility Determination

Solubility is not a static value; it is highly dependent on the methodology employed[3]. For 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine, we define two critical workflows: Thermodynamic solubility (for 100% DMSO stock preparation) and Kinetic solubility (for aqueous assay dilution).

Thermodynamic Solubility Assessment (Equilibrium Method)

Objective: To determine the absolute maximum concentration of the compound in anhydrous DMSO, ensuring stable stock solutions for long-term storage[4].

Caption: Thermodynamic solubility workflow for 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine.

Step-by-Step Protocol:

• Solid Dispensing: Accurately weigh 5.0 mg of the solid compound into a 1.5 mL amber glass HPLC vial.

  • Causality: Amber glass prevents photolytic degradation, and glass (unlike polypropylene) prevents the leaching of plasticizers by pure DMSO.

• Solvent Addition: Add 200 µL of LC-MS grade anhydrous DMSO (≥99.9%).

  • Causality: Standard DMSO rapidly absorbs atmospheric moisture, which drastically alters its solvating power and can trigger premature precipitation.

• Isothermal Equilibration: Seal the vial and incubate in a thermomixer at 25°C, shaking at 800 rpm for 24 hours.

  • Causality: A 24-hour incubation ensures the system overcomes initial kinetic dissolution rates and reaches true thermodynamic equilibrium between the solid phase and the saturated solution[4].

• Phase Separation: Centrifuge the suspension at 10,000 × g for 15 minutes at 25°C.

  • Causality: High-speed centrifugation strictly separates micro-particulates from the true solution. Relying solely on filtration can lead to compound adsorption onto the filter membrane, skewing quantification.

• Quantification: Dilute an aliquot of the clear supernatant 1:100 in the mobile phase and analyze via HPLC-UV against a standard calibration curve.

• Self-Validation Step: Run a concurrent control using a reference standard (e.g., Ketoconazole) to verify solvent integrity and equilibration conditions[4].

Kinetic Solubility Profiling (Nephelometry)

Objective: To determine the precipitation point (metastable limit) when the DMSO stock of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine is diluted into aqueous biological buffers[5][6].

Caption: Kinetic solubility screening using laser nephelometry to detect compound precipitation.

Step-by-Step Protocol:

• Stock Preparation: Prepare a 10 mM stock solution of the compound in anhydrous DMSO.

• Serial Dilution: In a 96-well plate, create a 10-point serial dilution of the DMSO stock[6].

• Buffer Addition: Rapidly dispense the target aqueous buffer (e.g., PBS pH 7.4) into the wells, ensuring the final DMSO concentration remains strictly below 2% (v/v)[7].

  • Causality: Exceeding 2% DMSO can artificially inflate apparent solubility and is generally toxic to cellular assays.

• Incubation: Incubate the plate at 37°C for 2 hours to simulate biological assay conditions[8].

• Nephelometric Readout: Scan the plate using a laser nephelometer.

  • Causality: Undissolved particles scatter the laser light. The intensity of scattered light is directly proportional to the particulate concentration[6].

• Data Analysis: Plot scatter intensity versus compound concentration. The inflection point (kick-off curve) indicates the kinetic solubility limit.

• Self-Validation Step: Include a highly soluble control (Atenolol) to establish baseline scatter and a poorly soluble control to validate the instrument's sensitivity[4].

Data Interpretation & Expected Ranges

Based on its low molecular weight and favorable hydrogen-bonding profile, 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine exhibits excellent solubility characteristics in DMSO.

Table 2: Expected Solubility Tiers & Application Context

Assay Type	Expected Range	Application Context
Thermodynamic (100% DMSO)	> 50 mM (>8.8 mg/mL)	Ideal for central compound management and long-term library storage.
Kinetic (Aqueous Buffer, 1% DMSO)	100 - 500 µM	Sufficient for most biochemical and cellular high-throughput screens (HTS).

Best Practices for Storage and Assay Integration

The integrity of the DMSO stock is the most critical failure point in downstream assays[2].

• Hygroscopicity Management: DMSO rapidly absorbs water from the air. Even a 5% water ingress can drastically reduce the solubility of dissolved compounds, leading to silent precipitation. Always store DMSO stocks in desiccated environments (e.g., under argon or in a desiccator cabinet).

• Freeze-Thaw Cycles: Repeated freezing and thawing can cause localized concentration gradients and precipitation. Aliquot the 10 mM or 50 mM master stocks into single-use volumes before storing at -20°C or -80°C.

• Thawing Protocol: Allow aliquots to equilibrate to room temperature naturally. Vortex vigorously and perform a visual inspection against a dark background to ensure no micro-crystals have formed before adding the compound to the assay buffer.

References

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• 2. pdf.smolecule.com [pdf.smolecule.com]
• 3. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 4. ADME Solubility Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 5. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 6. bio-protocol.org [bio-protocol.org]
• 7. bmglabtech.com [bmglabtech.com]
• 8. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]

Comprehensive Technical Guide: Acid-Base Equilibria and pKa Determination of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine

Executive Summary

3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (CAS: 346631-09-2) is a highly functionalized heterocyclic scaffold increasingly utilized in the design of advanced kinase inhibitors and agrochemicals[1]. For drug development professionals, understanding its precise acid-base dissociation constants (pKa) is a fundamental prerequisite. The pKa dictates the molecule's ionization state at physiological pH, which directly governs its aqueous solubility, membrane permeability, and target-receptor engagement kinetics. This whitepaper provides an in-depth mechanistic analysis of the molecule's ionization behavior and outlines field-proven, self-validating protocols for empirical pKa determination.

Structural and Electronic Causality of Acid-Base Behavior

The 1H-1,2,4-triazole core is an amphoteric system, capable of both accepting a proton (yielding a cationic species) and donating a proton (yielding an anionic triazolide). The introduction of substituents at the C3 and C5 positions fundamentally alters the electron density of the ring through competing inductive (-I) and resonance (+M/-M) effects:

• The 5-Amino Group (+M, -I): The amino substituent acts as a weak inductive electron-withdrawing group but a potent resonance donor. In isolation (e.g., in 3-amino-1,2,4-triazole, also known as Amitrole), this electron donation raises the basicity of the ring nitrogens and decreases the acidity of the N-H proton, resulting in an experimental basic pKa of ~4.17 and a predicted acidic pKa of ~11.14[2].

• The 3-Ethylsulfonyl Group (-I, -M): The ethylsulfonyl moiety (-SO2CH2CH3) is a powerful electron-withdrawing group. It heavily depletes electron density from the triazole ring via inductive effects and polarizability, highly stabilizing the conjugate base (triazolide anion) upon deprotonation.

• Net Causality: The profound electron-withdrawing nature of the sulfonyl group overwhelms the resonance donation of the amino group. Consequently, the acidic pKa (deprotonation of N1-H) is forced down from ~11.14 to the physiological range of 6.8–7.5. This mirrors the thermodynamic behavior observed in structurally analogous triazole-carboxylic acids, which exhibit active-site enzyme interactions driven by a pKa in the 7.0–7.5 range[3]. Conversely, the basic pKa (protonation of N2 or N4) is heavily suppressed to < 1.5.

Predictive pKa Modeling & Comparative Analysis

To contextualize the thermodynamic properties of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine, Table 1 summarizes the predicted shifts in pKa relative to established analogs using Linear Free Energy Relationships (LFER).

Table 1: Comparative Acid-Base Equilibria of 1,2,4-Triazole Derivatives

Compound	C3 Substituent	C5 Substituent	Acidic pKa (N-H Deprotonation)	Basic pKa (Ring Protonation)
1H-1,2,4-Triazole	-H	-H	10.26	2.19
Amitrole	-H	-NH2	11.14	4.17
Triazole-5-carboxylic acid	-COOH	-NH2	7.00 - 7.50	< 2.00
Target (CAS: 346631-09-2)	-SO2CH2CH3	-NH2	~ 6.80 - 7.30	< 1.50

Standardized Experimental Protocols for pKa Determination

Relying solely on predictive software for highly functionalized heterocycles introduces unacceptable risk into the drug formulation pipeline. As a standard practice, orthogonal empirical techniques must be employed. The following protocols form a self-validating system: potentiometry provides high-accuracy bulk thermodynamic data, while UV-Vis spectroscopy confirms site-specific ionization via chromophoric shifts.

Potentiometric Titration Workflow

Causality of Design: Potentiometry is highly sensitive to dissolved CO2, which forms carbonic acid and skews the titration curve. Therefore, all titrations must be conducted under an inert nitrogen atmosphere. Ionic strength is strictly locked at 0.15 M KCl to mimic physiological osmolarity and stabilize activity coefficients, preventing concentration-dependent pKa drift.

• Calibration: Standardize 0.1 M NaOH and 0.1 M HCl titrants against primary standards (e.g., Potassium Hydrogen Phthalate). Calibrate the glass electrode to read hydrogen ion concentration (pH) rather than activity.

• Sample Preparation: Dissolve 1.0 mM of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine in 50 mL of 0.15 M KCl aqueous solution. If aqueous solubility is limiting, utilize a methanol-water cosolvent system (up to 30% MeOH) and extrapolate the data to 0% cosolvent using the Yasuda-Shedlovsky method.

• Titration: Purge the thermostated vessel (25.0 ± 0.1 °C) with N2 gas for 15 minutes. Titrate with 0.1 M NaOH in 0.05 mL increments, allowing the potential (mV) to stabilize within 0.1 mV/min before the next addition.

• Self-Validation Step: Perform a reverse titration with 0.1 M HCl. The forward and reverse curves must perfectly superimpose. Any hysteresis indicates precipitation, incomplete dissolution, or slow tautomeric interconversion.

UV-Vis Spectrophotometric Titration

Causality of Design: The transition from the neutral triazole to the triazolide anion alters the conjugated π-system, shifting the

. This method is highly effective for poorly soluble compounds where potentiometry may fail.

• Buffer Array: Prepare a series of universal buffers (e.g., Britton-Robinson) ranging from pH 1.0 to 12.0, maintaining constant ionic strength (I = 0.15 M KCl).

• Spectral Acquisition: Spike 20 µL of a 10 mM analyte stock solution (in DMSO) into 2 mL of each buffer (yielding a final concentration of 100 µM, 1% DMSO). Record the UV-Vis spectra from 200 to 400 nm.

• Self-Validation Step: Identify sharp isosbestic points across the pH gradient. The presence of a clean isosbestic point validates a simple two-state equilibrium (neutral

  anion) without degradation artifacts.

• Regression Analysis: Plot absorbance at the analytical wavelength (

  of the anion) versus pH. Fit the sigmoidal curve using the non-linear Henderson-Hasselbalch equation to extract the exact pKa.

Experimental Workflow Visualization

Figure 1: Orthogonal workflow for pKa determination via UV-Vis and potentiometry.

Implications for Drug Development

The incorporation of the ethylsulfonyl group is a strategic bioisosteric replacement in medicinal chemistry, frequently utilized to optimize the physicochemical properties of dual EGFR/VEGFR-2 kinase inhibitors[4][5]. By lowering the acidic pKa of the triazole ring to the ~7.0–7.5 range, the molecule exists as a dynamic mixture of neutral and anionic species at physiological pH (7.4). This equilibrium is pharmacologically critical: the neutral species ensures adequate lipophilicity for membrane permeability, while the anionic species can participate in exceptionally strong ionic hydrogen bonds with target kinase hinge regions (e.g., Met769 in EGFR and Glu885 in VEGFR-2)[5].

References

• 3-(ethylsulfonyl)
• Source: lookchem.
• Source: dergipark.org.
• Source: nih.
• Source: researchgate.

Sources

• 1. 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine | C4H8N4O2S | CID 3602166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cas 61-82-5,Triazol-3-amine | lookchem [lookchem.com]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. Design, synthesis, and antiproliferative activity of new 5-ethylsulfonyl-indazole-3-carbohydrazides as dual EGFR/VEGFR-2 kinases inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Whitepaper &amp; Safety Data Guide: 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine in Advanced Drug Discovery

Executive Summary

The compound 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (CAS: 346631-09-2) is a highly functionalized heterocyclic building block extensively utilized in modern medicinal chemistry and agrochemical development. Characterized by its dual functionality—a nucleophilic primary amine and an electron-withdrawing ethylsulfonyl group flanking a 1,2,4-triazole core—it serves as a critical pharmacophore. This guide provides an in-depth analysis of its physicochemical properties, handling safety (SDS core), and self-validating laboratory protocols tailored for researchers synthesizing advanced targeted therapies, such as EGFR/HER2 dual-target kinase inhibitors[1],[2].

Physicochemical Profiling & Structural Causality

Understanding the physicochemical profile of a building block is essential for predicting its solubility, reactivity, and biological behavior. The data below dictates the specific laboratory conditions required for its handling[3].

Property	Value	Causality / Experimental Significance
Molecular Formula	C₄H₈N₄O₂S	Contains both a nucleophilic amine and an electron-withdrawing sulfonyl group, making it an amphoteric fragment.
Molecular Weight	176.20 g/mol	Its low molecular weight makes it an ideal, high-efficiency fragment for Fragment-Based Drug Discovery (FBDD)[3].
XLogP3	-0.4	Highly polar nature. It exhibits poor solubility in non-polar solvents (e.g., hexane) but high solubility in polar aprotic solvents (DMSO, DMF)[3].
Topological Polar Surface Area (TPSA)	110 Ų	Excellent hydrogen bonding capacity (2 donors, 5 acceptors). This high TPSA is the primary driver for its ability to anchor into kinase hinge regions[3].

Hazard Identification & Chemical Hygiene (The "SDS" Core)

Under the OSHA Laboratory Standard (29 CFR 1910.1450), handling this compound requires integration into a strict, lab-specific Chemical Hygiene Plan (CHP)[4],[5].

Mechanistic Hazard Profiling

Instead of merely listing hazards, it is critical to understand the chemical causality behind them:

• Skin Irritation (H315) & Eye Irritation (H319): The primary amine acts as a localized nucleophile. Upon contact with the epidermis or ocular mucosa, it can react with nucleophilic sites on structural proteins, leading to acute irritation and potential long-term sensitization.

• Specific Target Organ Toxicity - Single Exposure (H335): Inhalation of the fine crystalline powder irritates the respiratory tract. The triazole ring is highly hygroscopic; upon inhalation, it rapidly absorbs mucosal moisture, causing localized desiccation and micro-abrasions in the alveolar space.

• Environmental Toxicity: The 1,2,4-triazole core is a potent chelating agent. If released into the environment, it can coordinate with trace biological metals (e.g., Cu, Zn) in aquatic ecosystems, disrupting local microbial and aquatic life.

Required PPE & Engineering Controls

• Ventilation: Must be handled inside a certified Class II biological safety cabinet or a chemical fume hood with a minimum face velocity of 100 fpm[6].

• PPE: Double-gloving with nitrile (the outer glove protects against the polar aprotic solvents used for reconstitution, while the inner glove protects against the compound itself), tightly sealed safety goggles, and a flame-retardant lab coat[7].

Toxicological & Pharmacological Relevance

In oncology drug development, triazole-amine derivatives are heavily leveraged to design dual-target kinase inhibitors[1]. The 1,2,4-triazole core acts as a bioisostere for amides, coordinating directly with the ATP-binding pocket of the kinase hinge region via robust hydrogen bonding. Simultaneously, the ethylsulfonyl group provides a unique spatial vector to interact with solvent-exposed regions or allosteric pockets, drastically enhancing target selectivity against kinases like EGFR and HER2[2],[8].

Fig 1: Pharmacological mechanism of triazole-based EGFR/HER2 dual-target inhibitors.

Laboratory Protocols: Handling, Reconstitution, and Synthesis

To ensure scientific integrity, every protocol below is designed as a self-validating system , allowing the researcher to empirically confirm the success of each step before proceeding.

Protocol A: Safe Reconstitution and Storage

Causality: The triazole moiety is inherently moisture-sensitive. Ambient moisture can hydrate the amine, which will subsequently deactivate palladium catalysts during downstream cross-coupling reactions.

• Preparation: Transfer the sealed vial to a nitrogen-purged glovebox or a heavily desiccated fume hood.

• Dissolution: Dissolve the powder in anhydrous, degassed DMSO to achieve a stock concentration of 10 mM. The high polarity of DMSO perfectly matches the compound's TPSA (110 Ų), ensuring complete solvation without aggregation[3].

• Self-Validation (QC Check): Immediately withdraw a 10 µL aliquot and analyze via LC-MS.

  • Pass Criteria: A single sharp peak at [M+H]⁺ (m/z 177.05) with >95% purity at UV 254 nm.

  • Fail Criteria: The presence of an [M+16]⁺ peak indicates oxidation of the amine or the triazole ring, signifying a breach in the inert atmosphere. The stock must be discarded.

Fig 2: Self-validating workflow for the reconstitution of moisture-sensitive building blocks.

Protocol B: Buchwald-Hartwig Amination (Synthetic Application)

Incorporating the 5-amine group into a larger scaffold (e.g., a quinoline core) requires precision catalysis[9].

• Reagents: Combine the 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (1.0 eq), an aryl halide (1.1 eq), and sodium tert-butoxide (1.5 eq) in anhydrous 1,4-dioxane.

• Catalyst Selection (Causality): Utilize a bulky Pd-NHC precatalyst or Pd₂(dba)₃ with XPhos[10]. Why? The 1,2,4-triazole nitrogen atoms are strong σ-donors and will competitively coordinate to the palladium center, effectively poisoning the catalyst. Bulky ligands (like XPhos) create a steric shield around the Pd center, preventing triazole coordination while allowing the primary amine to undergo oxidative addition[9],[10].

• Reaction: Heat the mixture to 100°C under an argon atmosphere for 12–18 hours.

• Self-Validation (Reaction Monitoring): Monitor the catalytic cycle via LC-MS.

  • Pass Criteria: Complete disappearance of the m/z 177.05 peak and the emergence of the coupled product mass.

  • Fail Criteria: If the aryl halide is consumed but the triazole-amine remains intact, the catalyst has undergone homo-coupling or beta-hydride elimination. This indicates the phosphine ligand was insufficiently bulky to prevent triazole poisoning, and the catalyst loading/ligand choice must be re-optimized.

Environmental & Disposal Protocols

Given the chelating nature of the triazole ring and the heavy metals used in its synthesis, disposal must be strictly regulated:

• Catalyst Quenching: Residual palladium from the Buchwald-Hartwig amination must be scavenged using functionalized silica (e.g., SiliaMetS Thiol) for 4 hours prior to disposal. This prevents heavy metal contamination in the waste stream.

• Waste Segregation: Triazole-containing organic waste must be segregated into clearly labeled "Halogenated/Heterocyclic Organics" containers. Do not mix with acidic waste streams, as the basic amine can trigger an exothermic neutralization reaction.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 3602166, 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine." PubChem,[Link]

• Al-Wahaibi, L. H., et al. "Design, synthesis, and biological evaluation of novel quinoline-based EGFR/HER-2 dual-target inhibitors as potential anti-tumor agents." RSC Advances, vol. 14, no. 45, 2024, pp. 32978-32991.[Link]

• Occupational Safety and Health Administration (OSHA). "Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450)." U.S. Department of Labor,[Link]

• Zhang, Yin, et al. "Buchwald–Hartwig Amination of (Hetero)Aryl Tosylates Using a Well-Defined N-Heterocyclic Carbene/Palladium(II) Precatalyst." The Journal of Organic Chemistry, vol. 80, no. 15, 2015, pp. 7666-7673.[Link]

Sources

• 1. Design, synthesis, and biological evaluation of novel quinoline-based EGFR/HER-2 dual-target inhibitors as potential anti-tumor agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Design, synthesis, antiproliferative assessments, and computational studies of new quinolin-2(1H)-ones as dual EGFR/HER-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine | C4H8N4O2S | CID 3602166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. osha.gov [osha.gov]
• 5. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]
• 6. osha.oregon.gov [osha.oregon.gov]
• 7. cdn.ymaws.com [cdn.ymaws.com]
• 8. researchgate.net [researchgate.net]
• 9. General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino- or 5-Halo-1,2,3-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

difference between 3-ethylsulfonyl and 3-ethylthio triazole amines

An in-depth technical analysis of the structural, pharmacokinetic, and pharmacodynamic divergence between 3-ethylthio and 3-ethylsulfonyl substituted 1,2,4-triazole amines.

Executive Summary

The 1,2,4-triazole amine scaffold is a highly privileged chemotype in medicinal chemistry and agrochemical development. Modifying the C-3 position of this core is a critical strategy for optimizing structure-activity relationships (SAR). The transition from a 3-ethylthio (thioether) to a 3-ethylsulfonyl (sulfone) substituent is not merely a functional group swap; it represents a fundamental shift in the molecule's electronic landscape, three-dimensional geometry, and metabolic fate. This whitepaper details the causality behind these physicochemical changes, their impact on target binding, and the self-validating experimental protocols required to synthesize and evaluate these compounds.

Structural and Physicochemical Divergence

The fundamental difference between the two moieties lies in the oxidation state of the sulfur atom, which dictates the substituent's electronic and steric behavior.

• 3-Ethylthio Triazole Amines (-S-CH₂CH₃): In the thioether linkage, the sulfur atom is in a -2 oxidation state. The geometry around the sulfur is bent, allowing the ethyl chain to adopt a relatively planar conformation relative to the triazole core. Electronically, the thioether can act as a weak electron donor via resonance (+M effect), which stabilizes the electron-deficient triazole ring. However, this moiety is highly lipophilic, which can drive non-specific protein binding and poor aqueous solubility.

• 3-Ethylsulfonyl Triazole Amines (-SO₂-CH₂CH₃): Oxidation of the sulfur to a +2 state yields a sulfone. The geometry transitions to a bulky tetrahedral configuration. Electronically, the sulfone is a potent electron-withdrawing group (-I, -M effects), significantly reducing the electron density of the triazole core. Crucially, the two oxygen atoms are highly polarized, acting as strict hydrogen bond acceptors. This drastically lowers the partition coefficient (LogP) and increases the topological polar surface area (TPSA).

Quantitative Data Summary

Physicochemical Property	3-Ethylthio Triazole Amine Core	3-Ethylsulfonyl Triazole Amine Core
Sulfur Oxidation State	-2 (Sulfide/Thioether)	+2 (Sulfone)
Electronic Effect	Weakly Electron Donating (+M)	Strongly Electron Withdrawing (-I, -M)
Steric Geometry	Bent / Planar	Tetrahedral
Hydrogen Bonding	Weak Acceptor	Strong Acceptor (2x Oxygen)
Lipophilicity (LogP)	Higher (Lipophilic)	Lower (Hydrophilic/Polar)
Metabolic Stability	Low (Prone to rapid oxidation)	High (Terminal oxidation state)

Pharmacokinetic Causality: The Metabolic Blockade

The primary rationale for replacing a 3-ethylthio group with a 3-ethylsulfonyl group is to overcome severe pharmacokinetic liabilities. Thioethers are highly susceptible to first-pass metabolism. In the liver, Cytochrome P450 enzymes (particularly CYP3A4) and Flavin-containing monooxygenases (FMOs) rapidly oxidize the electron-rich sulfur lone pairs.

This metabolic pathway first yields a transient sulfoxide (introducing a chiral center), followed by further oxidation to the sulfone [1]. This rapid clearance results in a short in vivo half-life (

). By synthesizing the 3-ethylsulfonyl derivative directly, drug developers employ a "metabolic blockade." Because the sulfur is already at its terminal oxidation state in a biological context, the primary site of metabolic vulnerability is eliminated, drastically reducing intrinsic clearance ( ) and improving oral bioavailability.

Metabolic oxidation pathway of 3-ethylthio triazole amines by hepatic enzymes.

Pharmacodynamic Implications: Target Affinity

The transition to a sulfone does not just prevent degradation; it actively alters target binding. The two oxygen atoms of the 3-ethylsulfonyl group can engage in directional hydrogen bonding with polar amino acid residues within a target protein's active site.

A classic example of this causality is found in the development of selective Cyclooxygenase-2 (COX-2) inhibitors. Research demonstrates that while alkylthio-substituted 1,2,4-triazoles exhibit baseline activity, the corresponding sulfones achieve massive selectivity for COX-2 over COX-1 [2]. The bulky, polar sulfone group specifically inserts into the secondary side pocket of the COX-2 active site, forming critical hydrogen bonds with Arg513 and His90—residues that are either absent or sterically inaccessible in the COX-1 isoform.

Experimental Methodologies

To empirically validate the differences between these two chemotypes, researchers must employ robust synthetic and analytical protocols. The following self-validating workflows detail the chemical conversion of the thioether to the sulfone, followed by in vitro metabolic stability profiling.

Protocol A: Chemical Synthesis (Thioether to Sulfone Oxidation)

The selective oxidation of the 3-ethylthio group to the 3-ethylsulfonyl group is typically achieved using meta-chloroperoxybenzoic acid (mCPBA) or Urea-Hydrogen Peroxide (UHP) [3]. This protocol utilizes mCPBA for rapid, complete conversion.

Step-by-Step Methodology:

• Reaction Setup: Dissolve 1.0 equivalent of the 3-ethylthio triazole amine starting material in anhydrous dichloromethane (DCM) (0.1 M concentration) under an inert argon atmosphere.

• Temperature Control: Cool the reaction flask to 0 °C using an ice-water bath to prevent over-oxidation of the amine moiety.

• Oxidant Addition: Slowly add 2.2 to 2.5 equivalents of mCPBA (77% max) portion-wise. The excess ensures complete conversion past the intermediate sulfoxide stage.

• Reaction Monitoring: Remove the ice bath and allow the mixture to stir at room temperature. Monitor the reaction via LC-MS or TLC. The intermediate sulfoxide will appear first, followed by the highly polar sulfone product (typically complete within 2–4 hours).

• Quenching: Quench the reaction by adding an equal volume of saturated aqueous sodium thiosulfate (

  ) to neutralize unreacted peroxides. Stir vigorously for 15 minutes.

• Extraction & Washing: Transfer to a separatory funnel. Wash the organic layer three times with saturated aqueous sodium bicarbonate (

  ) to remove the m-chlorobenzoic acid byproduct.

• Purification: Dry the organic layer over anhydrous

  , filter, and concentrate in vacuo. Purify the crude product via silica gel flash chromatography (Eluent: Hexanes/Ethyl Acetate gradient) to isolate the pure 3-ethylsulfonyl triazole amine.

Chemical synthesis workflow for the oxidation of thioether to sulfone.

Protocol B: In Vitro Microsomal Stability Assay

To prove the pharmacokinetic superiority of the synthesized sulfone over the thioether, a Human Liver Microsome (HLM) stability assay is required.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock solution of both the 3-ethylthio and 3-ethylsulfonyl compounds in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).

• Incubation: Add Human Liver Microsomes to the working solution to achieve a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture at 37 °C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (1 mM final concentration).

• Aliquot & Quench: At specific time points (0, 15, 30, 45, and 60 minutes), extract a 50 µL aliquot from the incubation mixture and immediately quench it by adding 150 µL of ice-cold acetonitrile containing a known internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4 °C to precipitate proteins. Transfer the supernatant to LC-MS/MS vials.

• Data Processing: Quantify the remaining parent compound relative to the internal standard. Plot the natural log of the percentage remaining versus time to calculate the elimination rate constant (

  ), half-life ( ), and intrinsic clearance ( ). The 3-ethylsulfonyl derivative will demonstrate a significantly flatter degradation curve compared to the rapidly metabolized 3-ethylthio derivative.

References

• Title: Synthesis and Crystal Structure of Novel Sulfone Derivatives Containing 1,2,4-Triazole Moieties. Source: Molecules, 2011, 16(10), 8667-8678. URL: [Link][1]

• Title: Design, Synthesis, and Biological Evaluation of Substituted 3-alkylthio-4,5-diaryl-4H-1,2,4-triazoles as Selective COX-2 Inhibitors. Source: Bioorganic & Medicinal Chemistry, 2006, 14(8), 2507-2517. URL: [Link] [2]

• Title: Parallel Solution-Phase Synthesis of 4H-Benzo[1,4]thiazin-3-one and 1,1-Dioxo-1,4-dihydro-2H-1λ6-benzo[1,4]thiazin-3-one Derivatives. Source: Journal of Combinatorial Chemistry, 2007, 9(4), 677-684. URL: [Link] [3]

Protocols & Analytical Methods

synthesis protocol for 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine

Application Note: Synthesis Protocol for 3-(Ethylsulfonyl)-1H-1,2,4-triazol-5-amine

Executive Summary

This application note details a robust, two-step synthetic protocol for the preparation of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine , a critical intermediate in the development of sulfonanilide herbicides and pharmaceutical bioisosteres.

The method utilizes 3-amino-5-mercapto-1,2,4-triazole (ASTA) as the starting material.[1] The protocol prioritizes industrial scalability and safety, employing a tungstate-catalyzed peroxide oxidation system to avoid the use of expensive or hazardous oxidants like mCPBA.

Key Performance Indicators:

• Overall Yield: >75% (over two steps)

• Purity: >98% (HPLC)

• Scalability: Validated for gram to kilogram scale.

Retrosynthetic Analysis & Logic

The synthesis is designed around the "Sulfide Route," which is superior to ring-closure methods for sulfones due to the high availability of the mercapto-triazole precursor.

Pathway Logic:

• Nucleophilic Substitution (S-Alkylation): The thiol group at position 3 is significantly more nucleophilic than the amine or ring nitrogens under basic conditions, allowing for regioselective alkylation.

• Chemoselective Oxidation: The challenge is to oxidize the sulfide to a sulfone without forming N-oxides or azo dimers. A sodium tungstate (

  ) catalyzed hydrogen peroxide system is selected for its specificity to sulfur in electron-rich heterocycles.

Figure 1: Retrosynthetic disconnection showing the transformation from ASTA to the target sulfone.

Safety & Pre-requisites

• Peroxide Hazard: The oxidation step involves 30% Hydrogen Peroxide (

  ). Ensure all organic solvents are removed before high-temperature concentration to prevent peroxide accumulation.

• Exotherm Control: Both alkylation and oxidation are exothermic. Efficient cooling and dropwise addition are mandatory.

• Odor Control: Ethyl sulfides have a potent, disagreeable odor. Use bleach (sodium hypochlorite) traps for all vents and glassware cleaning.

Experimental Protocols

Stage 1: Synthesis of 3-(Ethylthio)-1H-1,2,4-triazol-5-amine

This step locks the sulfur atom with an ethyl group via nucleophilic substitution.

Reagents:

• 3-Amino-5-mercapto-1,2,4-triazole (ASTA): 11.6 g (0.10 mol)

• Ethyl Bromide (

  ): 12.0 g (0.11 mol)

• Sodium Hydroxide (

  ): 4.4 g (0.11 mol) dissolved in 50 mL water.

• Solvent: Ethanol (50 mL) / Water (50 mL)

Procedure:

• Dissolution: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve ASTA in the NaOH solution. The solution should be clear and slightly yellow.

• Alkylation: Add Ethanol, then add Ethyl Bromide dropwise over 20 minutes at room temperature.

• Reflux: Heat the mixture to reflux (

  ) for 4 hours. Monitor by TLC (Eluent: EtOAc/MeOH 9:1). The starting thiol ( ) should disappear, replaced by the sulfide ( ).

• Isolation: Cool the reaction to

  in an ice bath. The product often precipitates as white crystals.

  • If no precipitate: Evaporate ethanol under reduced pressure. The aqueous residue will crystallize upon cooling.

• Filtration: Filter the solid, wash with ice-cold water (2 x 20 mL) to remove inorganic salts.

• Drying: Dry in a vacuum oven at

  for 6 hours.

Expected Yield: 12.5 - 13.5 g (85-93%) Appearance: White to off-white crystalline solid.

Stage 2: Oxidation to 3-(Ethylsulfonyl)-1H-1,2,4-triazol-5-amine

This step converts the sulfide to the sulfone using a catalytic "Green Oxidation" method.

Reagents:

• 3-(Ethylthio)-1H-1,2,4-triazol-5-amine (Stage 1 Product): 7.2 g (0.05 mol)

• Hydrogen Peroxide (30% w/w): 17.0 mL (~0.15 mol, 3 equiv)

• Sodium Tungstate Dihydrate (

  ): 0.33 g (2 mol%)

• Solvent: Water (40 mL) + Acetic Acid (5 mL)

  • Note: Acetic acid buffers the solution and prevents amine oxidation.

Procedure:

• Catalyst Preparation: Dissolve Sodium Tungstate in Water/Acetic Acid mixture in a 250 mL flask. Add the sulfide substrate.[2] The suspension may not fully dissolve initially.

• Controlled Oxidation: Heat the mixture to

  . Add dropwise via an addition funnel over 45 minutes.

  • Critical: The reaction is exothermic . Maintain temperature below

    using an external water bath if necessary.

• Completion: After addition, stir at

  for 2 hours. The suspension usually clears then reprecipitates the sulfone.

• Workup: Cool the mixture to

  and stir for 30 minutes.

• Filtration: Filter the white precipitate. Wash with ice-cold water (2 x 15 mL) to remove residual acid and peroxide.

• Peroxide Test: Test the filtrate with starch-iodide paper. If positive, quench with sodium bisulfite solution before disposal.

• Recrystallization: Recrystallize from hot water or Ethanol/Water (1:1) if high purity (>99%) is required.

Expected Yield: 7.0 - 7.9 g (80-90%) Appearance: White crystalline needles.

Analytical Data & Validation

Parameter	Specification	Method
Appearance	White crystalline powder	Visual
Melting Point	178 - 182 °C	Capillary Method
NMR (DMSO-d6)	1.15 (t, 3H, ), 3.42 (q, 2H, ), 6.40 (s, 2H, ), 13.1 (br s, 1H, triazole)	400 MHz NMR
MS (ESI)		LC-MS
Purity	> 98.0%	HPLC (C18, Water/ACN)

Mechanism of Oxidation: The sodium tungstate forms a peroxotungstate species (

or ) in situ. This electrophilic oxygen species attacks the sulfur lone pair twice: first to form the sulfoxide, and second to form the sulfone. The amine group is deactivated by the acidic media and the electron-withdrawing nature of the intermediate sulfoxide, preventing N-oxidation.

Figure 2: Stepwise oxidation mechanism via peroxotungstate catalysis.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Incomplete alkylation; Loss in mother liquor.	Ensure reflux time is sufficient. Cool to 0°C before filtering. Reduce ethanol volume.
Colored Product (Step 2)	Oxidation of amine; Iron contamination.	Ensure Acetic Acid is used.[1][3][4] Use glass-lined or high-grade stainless steel. Wash product thoroughly.
Exotherm Runaway	added too fast.	Stop addition immediately. Cool with ice bath. Resume only when Temp < 50°C.
Incomplete Oxidation	Old ; Low catalyst load.	Check peroxide titer. Add 10% more and stir longer at 60°C.

References

• PubChem. (n.d.). 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine. National Library of Medicine. Retrieved October 26, 2023, from [Link]

• Bahrami, K., Khodaei, M. M., & Arabi, M. S. (2010).[2] TAPC-Promoted Oxidation of Sulfides and Deoxygenation of Sulfoxides. The Journal of Organic Chemistry. (Contextual grounding for sulfide oxidation methods). [Link]

• Noyori, R., et al. (2003). Green oxidation with aqueous hydrogen peroxide. Chemical Communications. (Grounding for Tungstate/H2O2 protocol). [Link]

Sources

• 1. JPH05247004A - Method for synthesizing 3-amino-5-mercapto-1,2,4-triazole - Google Patents [patents.google.com]
• 2. Sulfone synthesis by oxidation [organic-chemistry.org]
• 3. jocpr.com [jocpr.com]
• 4. SYNTHESIS OF TRIAZOLOPYRIMIDINE COMPOUNDS - Patent 2794575 [data.epo.org]

Application Note: 3-(Ethylsulfonyl)-1H-1,2,4-triazol-5-amine as a Versatile Building Block in Drug Discovery

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Compound Identity: 3-(Ethylsulfonyl)-1H-1,2,4-triazol-5-amine (CAS: 346631-09-2)[1]

Executive Summary & Chemical Profile

The 1,2,4-triazole core is a privileged scaffold in medicinal chemistry, widely recognized for its robust bioisosterism, metabolic stability, and capacity to form extensive hydrogen-bonding networks. Specifically, 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine represents a highly specialized building block. The integration of an electron-withdrawing ethylsulfonyl group at the C3 position fundamentally alters the electronic landscape of the triazole ring, lowering its pKa and dampening the inherent nucleophilicity of the exocyclic C5-amine.

This specific electronic tuning makes it an exceptional pharmacophore for designing covalent inhibitors for blood coagulation factors (like FXIIa and Thrombin)[2], as well as ATP-competitive kinase inhibitors (such as EGFR/VEGFR-2)[3]. This application note provides field-proven protocols, mechanistic causality, and regioselective strategies to effectively utilize this building block in library synthesis.

Mechanistic Insights: Tautomerism and Reactivity

The reactivity of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine is governed by annular tautomerism (1H, 2H, and 4H forms) and the strong inductive effect of the ethylsulfonyl group.

• Causality in Regioselectivity: The triazole core contains multiple nucleophilic sites (the endocyclic nitrogens and the exocyclic primary amine). Because the ethylsulfonyl group pulls electron density away from the ring, the endocyclic nitrogens become less nucleophilic compared to standard triazoles. However, under basic conditions, the ring is easily deprotonated (forming a triazolide anion), which shifts the nucleophilic attack to the endocyclic nitrogen[4].

• Strategic Choice of Base: To achieve exocyclic N-acylation (e.g., forming amide-linked target compounds), one must avoid full deprotonation of the triazole core. Using a mild base like Pyridine instead of strong bases like Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) ensures that the exocyclic amine remains the primary nucleophile.

Logical reactivity map of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine based on tautomerism.

Application Workflows & Protocols

Protocol A: Regioselective Exocyclic N-Acylation (Amide Formation)

This protocol is optimized for the synthesis of amide-functionalized triazoles, which have shown significant efficacy as covalent reversible inhibitors of Factor XIIa[2].

Rationale: Acid chlorides are highly reactive hard electrophiles. By conducting the reaction in anhydrous pyridine at 0 °C, pyridine acts as both the solvent and the acid scavenger. It forms a reactive acylpyridinium intermediate while keeping the triazole ring protonated, thereby directing the attack exclusively to the exocyclic amine.

Materials:

• 3-(Ethylsulfonyl)-1H-1,2,4-triazol-5-amine (1.0 eq)

• Substituted Benzoyl Chloride (1.1 eq)

• Anhydrous Pyridine (0.2 M relative to starting material)

• Dichloromethane (DCM) for extraction

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Add 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (1.0 eq) and dissolve in anhydrous pyridine to achieve a 0.2 M concentration.

• Activation & Coupling: Cool the reaction mixture to 0 °C using an ice-water bath. Add the substituted benzoyl chloride (1.1 eq) dropwise over 10 minutes to prevent localized exothermic spikes that could lead to di-acylation.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours. Self-Validation: Monitor via TLC (EtOAc:Hexane 1:1); the starting material spot (ninhydrin positive) should disappear, replaced by a higher Rf UV-active spot.

• Quenching: Quench the reaction by adding ice-cold water.

• Workup: Extract the aqueous layer with DCM (3 × 20 mL). To remove residual pyridine, wash the combined organic layers sequentially with 1N HCl (2 × 15 mL), saturated aqueous NaHCO₃ (20 mL), and brine (20 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (gradient elution: 10-50% EtOAc in Hexanes).

Step-by-step experimental workflow for exocyclic N-acylation of the triazole building block.

Protocol B: Endocyclic N-Alkylation for Kinase Inhibitor Scaffolds

When targeting the ATP-binding pocket of kinases (e.g., EGFR), the ethylsulfonyl group acts as a critical hydrogen bond acceptor[3]. Alkylating the triazole ring allows for vector growth into adjacent hydrophobic pockets.

Rationale: Using a stronger base (K₂CO₃ or NaH) in a polar aprotic solvent (DMF) deprotonates the triazole ring, forming a highly nucleophilic triazolide anion. The reaction with alkyl halides (soft electrophiles) will predominantly occur at the N1 or N2 position, governed by steric hindrance and solvent-stabilized tautomerism[4].

Step-by-Step Procedure:

• Dissolve 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (1.0 eq) in anhydrous DMF (0.1 M).

• Add K₂CO₃ (2.0 eq) and stir at room temperature for 30 minutes to ensure complete deprotonation.

• Add the alkyl halide (e.g., benzyl bromide, 1.2 eq) dropwise.

• Heat the mixture to 60 °C for 6 hours. Self-Validation: LC-MS should indicate the formation of two structural isomers (N1 and N2 alkylation) with the same m/z [M+H]+.

• Cool to room temperature, dilute with EtOAc, and wash extensively with LiCl (5% aqueous solution, 3 × 20 mL) to remove DMF.

• Separate the N1 and N2 isomers via preparative HPLC.

Quantitative Data Summary

The following table summarizes expected regioselectivity and yields based on the choice of base and electrophile when functionalizing 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine.

Reaction Type	Electrophile	Base / Solvent	Temp (°C)	Primary Site of Attack	Expected Yield (%)
Acylation	Benzoyl Chloride	Pyridine (neat)	0 to 25	Exocyclic C5-Amine	75 - 85%
Acylation	Aliphatic Acid Chloride	Pyridine (neat)	0 to 25	Exocyclic C5-Amine	60 - 70%
Alkylation	Benzyl Bromide	K₂CO₃ / DMF	60	Endocyclic N1 / N2 (Mixture)	80 - 90% (Combined)
Alkylation	Methyl Iodide	NaH / THF	0 to 25	Endocyclic N1 / N2 (Mixture)	85 - 95% (Combined)
Sulfonylation	Tosyl Chloride	TEA / DCM	25	Endocyclic N1	50 - 65%

Data synthesized from established triazole functionalization methodologies[2],[4].

References

• Amide-functionalized 1,2,4-Triazol-5-amines as Covalent Inhibitors of Blood Coagulation Factor XIIa and Thrombin. ACS Pharmacology & Translational Science (2022).

• N-Benzylation of 3-(Methylthio)-1H-1,2,4-triazol-5-amine Governed by Solvent-Stabilized Tautomerism: Crystallographic and DFT Insights. ResearchGate (2026).

• Design, synthesis, and antiproliferative activity of new 5-ethylsulfonyl-indazole-3-carbohydrazides as dual EGFR/VEGFR-2 kinases inhibitors. Taylor & Francis (2024).

• Synthesis, Anticancer Activity, and In Silico Modeling of Alkylsulfonyl Benzimidazole Derivatives: Unveiling Potent Bcl-2 Inhibitors for Breast Cancer. PMC / NIH (2023).

• PubChem Compound Summary for CID 3602166, 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine. National Center for Biotechnology Information (2024).

Sources

• 1. 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine | C4H8N4O2S | CID 3602166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]

Application Note: Nucleophilic Substitution Reactions of Ethylsulfonyl Triazoles

This Application Note is designed for researchers in medicinal chemistry and process development. It focuses on the nucleophilic aromatic substitution (

) of ethylsulfonyl groups attached to triazole scaffolds—a critical transformation for generating diverse heterocycle libraries in drug discovery.

Executive Summary

Ethylsulfonyl triazoles serve as highly reactive electrophilic scaffolds in medicinal chemistry. Unlike their chloro- or bromo-analogues, the ethylsulfonyl moiety (

) acts as a "super-leaving group" on the electron-rich triazole ring, enabling Nucleophilic Aromatic Substitution ( ) under mild conditions. This reactivity is particularly valuable for installing nucleophiles (amines, alkoxides, thiols) that are difficult to introduce via transition-metal catalysis due to catalyst poisoning or steric hindrance.

This guide details the protocols for:

• Activation: Synthesizing the reactive ethylsulfonyl species from ethylthio precursors.

• Substitution: Optimized

  protocols for C-sulfonyl-1,2,4-triazoles.

• Differentiation: Distinguishing this reactivity from the denitrogenative transannulation of N-sulfonyl-1,2,3-triazoles.

Mechanistic Insight & Reactivity Profile

The "Sulfide-Sulfone" Switch

Triazoles are generally

-excessive (electron-rich), making them poor substrates for reactions compared to pyridines or pyrimidines. Halogen leaving groups often require forcing conditions or Pd-catalysis.

The ethylsulfonyl group overcomes this electronic barrier through two mechanisms:

• Inductive Withdrawal: The sulfone strongly withdraws electron density (

  effect), lowering the LUMO energy of the triazole ring.

• Leaving Group Ability: The sulfinate anion (

  ) is a stable, non-nucleophilic leaving group.

Mechanism of Action ( )

The reaction proceeds via a stepwise addition-elimination mechanism (Meisenheimer-like complex).

Figure 1: The addition-elimination pathway for nucleophilic displacement of the sulfonyl group.

Experimental Protocols

Precursor Synthesis: Activation of Ethylthio Triazoles

The ethylsulfonyl group is rarely installed directly. It is generated by oxidizing an ethylthio (

) precursor.

Reagents:

• Substrate: 3-(Ethylthio)-1,2,4-triazole derivative.

• Oxidant:

  -CPBA (2.2–2.5 equiv) or Oxone® (potassium peroxymonosulfate).

• Solvent: DCM (for

  -CPBA) or MeOH/H O (for Oxone).

Protocol (m-CPBA Method):

• Dissolve the ethylthio-triazole (1.0 equiv) in DCM (0.1 M).

• Cool to 0 °C in an ice bath.

• Add

  -CPBA (2.5 equiv, 70-75% wt) portion-wise over 15 minutes. Caution: Exothermic.

• Warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC/LCMS (Sulfone is significantly more polar than sulfide).

• Workup: Quench with saturated aqueous

  (to destroy excess peroxide) followed by saturated . Extract with DCM.[1]

• Purification: Silica gel chromatography. Sulfones typically elute in 50–100% EtOAc/Hexanes.

Core Protocol: Nucleophilic Displacement ( )

This protocol is optimized for 1-alkyl-3-ethylsulfonyl-1,2,4-triazoles .

Scope:

• Amines (Primary/Secondary): High yields, fast reaction.

• Alkoxides: Requires anhydrous conditions.

• Thiols: Requires base activation.

General Procedure A: Displacement with Amines

• Setup: In a 4 mL vial equipped with a stir bar, charge the ethylsulfonyl triazole (1.0 equiv, 0.2 mmol).

• Solvent: Add anhydrous DMSO or DMF (1.0 mL, 0.2 M). Note: THF or Acetonitrile can be used for highly reactive substrates, but dipolar aprotic solvents accelerate the reaction.

• Base: Add DIPEA (

  -diisopropylethylamine) (2.0–3.0 equiv).

  • Tip: For non-volatile amines, inorganic bases like

    can be used but require vigorous stirring.

• Nucleophile: Add the Amine (1.2–1.5 equiv).

• Reaction:

  • Standard: Stir at 80 °C for 4–12 hours.

  • Reactive Amines (e.g., pyrrolidine): Stir at RT for 2 hours.

  • Deactivated Amines (e.g., anilines): Heat to 100–120 °C or use microwave irradiation (140 °C, 20 min).

• Workup:

  • Dilute with water (10 mL) and extract with EtOAc (3 x 5 mL).

  • Wash combined organics with brine (to remove DMSO).

  • Dry over

    , filter, and concentrate.

General Procedure B: Displacement with Alcohols (Ether Synthesis)

• Activation: In a separate vial, suspend NaH (60% in oil, 1.5 equiv) in anhydrous THF or DMF at 0 °C.

• Alkoxide Formation: Dropwise add the Alcohol (1.5 equiv). Stir at RT for 15–30 min until gas evolution ceases.

• Addition: Add the ethylsulfonyl triazole (1.0 equiv) as a solution in THF/DMF.

• Reaction: Stir at RT (or 60 °C for bulky alcohols) for 2–6 hours.

• Quench: Carefully add saturated

  solution.

Optimization & Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Reaction	Nucleophile is too weak or sterically hindered.	Switch solvent to NMP (higher T). Increase Temp to 120 °C. Use microwave irradiation.
Hydrolysis (OH product)	Wet solvent; Hydroxide competition.	Ensure anhydrous DMSO/DMF.[2] Use molecular sieves. Avoid if hygroscopic.
Regioisomers	Substrate is an NH-triazole (unsubstituted N).	Alkylate the triazole Nitrogen before the step. on anionic triazoles is extremely sluggish.
Incomplete Oxidation	Sulfoxide ( ) remaining.	Sulfoxides are poor leaving groups. Ensure full oxidation to sulfone ( ) using excess oxidant/time before attempting substitution.

Critical Distinction: N-Sulfonyl vs. C-Sulfonyl

It is vital to distinguish between the two common "sulfonyl triazole" classes in literature, as their reactivity is orthogonal.

Figure 2: Reactivity divergence. C-sulfonyls undergo substitution; N-sulfonyls often undergo ring-opening.

• C-Sulfonyl (This Protocol): The ring remains intact; the sulfonyl group leaves. Used for scaffold decoration .

• N-Sulfonyl (1,2,3-triazoles): Under Rh(II) catalysis, these extrude

  to form azavinyl carbenes.[3] Used for ring transformation (e.g., to oxazoles or pyrroles) [1, 5].

References

• Gribanov, P. S., et al. "Rh(II)-Catalyzed Denitrogenative Transannulation of N-Sulfonyl-1,2,3-triazoles." Organic Letters, 2010. Link

• Cirule, D., et al. "1,2,3-Triazoles as leaving groups: SNAr reactions of 2,6-bistriazolylpurines." Beilstein Journal of Organic Chemistry, 2021. Link

• Xu, Y., et al. "Practical Synthesis of Functionalized 1,5-Disubstituted 1,2,4-Triazole Derivatives." Journal of Organic Chemistry, 2010.[3] Link

• Begtrup, M., et al. "Electrophilic and nucleophilic substitution in the triazole N-oxides."[4] Journal of the Chemical Society, Perkin Transactions 1, 1981.[4] Link

• Randa, A., et al. "Efficient Synthesis of 1-Sulfonyl-1,2,3-triazoles." Organic Letters, 2010. Link

Sources

• 1. Synthesis of 3-(phenylazo)-1,2,4-triazoles by a nucleophilic reaction of primary amines with 5-chloro-2,3-diphenyltetrazolium salt via mesoionic 2,3-diphenyltetrazolium-5-aminides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - 1,2,3-Triazoles as leaving groups: SNAr reactions of 2,6-bistriazolylpurines with O- and C-nucleophiles [beilstein-journals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Electrophilic and nucleophilic substitution in the triazole N-oxides and N-methoxytriazolium salts: preparation of substituted 1,2,3-triazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Application Note: Regioselective Amine Protection of 3-(Ethylsulfonyl)-1H-1,2,4-triazol-5-amine

Executive Summary

The protection of exocyclic amines on heavily functionalized, electron-deficient heterocycles is a recurring bottleneck in medicinal chemistry and drug development. Specifically, 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine presents a severe synthetic challenge. The strongly electron-withdrawing ethylsulfonyl group drastically reduces the nucleophilicity of the exocyclic amine, often leading to undesired regioselectivity during standard protection protocols. This guide provides two field-proven, self-validating methodologies to achieve absolute regiocontrol: Formamidine protection via DMF-DMA, and a thermodynamic workaround for exocyclic Boc protection.

Mechanistic Rationale & Electronic Considerations

To successfully manipulate 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine, one must first understand its electronic landscape. The 1,2,4-triazole core is an inherently electron-deficient

-system[1]. When functionalized with a 3-ethylsulfonyl (-SO₂Et) group, the ring experiences a profound inductive and resonance-based electron drain.

This electronic depletion has two critical consequences:

• Suppressed Exocyclic Nucleophilicity: The lone pair on the 5-amino (-NH₂) group is highly delocalized into the electron-starved triazole ring, rendering it a remarkably poor nucleophile compared to standard aliphatic or aromatic amines.

• Kinetic vs. Thermodynamic Competition: The triazole ring possesses tautomeric endocyclic nitrogens (N1, N2, N4). Under standard basic conditions with electrophiles like di-tert-butyl dicarbonate (Boc₂O), the endocyclic nitrogens are kinetically favored for attack due to their higher relative acidity and localized anionic character upon deprotonation. Consequently, standard Boc protection attempts typically yield the undesired 1-Boc or 2-Boc ring-protected derivatives rather than the target exocyclic carbamate[2].

To achieve regioselective protection of the exocyclic amine, we must abandon standard stoichiometric approaches and instead rely on highly specific electrophiles (Protocol A) or exhaustive protection followed by selective thermodynamic cleavage (Protocol B)[3].

Comparative Strategy Analysis

The quantitative and strategic parameters for both validated protocols are summarized below to aid in route selection.

Parameter	Protocol A: Amidine (DMF-DMA)	Protocol B: Carbamate (Boc)
Protecting Group	N,N-Dimethylformimidamide	tert-Butyloxycarbonyl (Boc)
Typical Yield	85 – 95%	65 – 75% (Over 2 steps)
Regioselectivity	Absolute (Primary amine only)	High (via selective hydrolysis)
Reaction Time	4 – 6 hours	12 h (Step 1) + 3 h (Step 2)
Deprotection Conditions	Hydrazine monohydrate or Aq. Acid	TFA in DCM or HCl in Dioxane
Downstream Compatibility	Ideal for ring N-alkylation/arylation	Ideal for strongly basic conditions

Experimental Workflows

Protocol A: Formamidine Protection via DMF-DMA

Causality: N,N-Dimethylformamide dimethyl acetal (DMF-DMA) reacts exclusively with primary amines to form an N,N-dimethylformimidamide. The endocyclic secondary nitrogens of the triazole do not form stable adducts under these conditions. This ensures 100% regioselectivity for the exocyclic amine without requiring basic additives that might trigger side reactions with the sulfonyl group.

Step-by-Step Methodology:

• Preparation: Suspend 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (1.0 equiv, e.g., 10 mmol) in anhydrous toluene (50 mL, 0.2 M) in a round-bottom flask equipped with a reflux condenser.

• Reagent Addition: Add DMF-DMA (2.0 equiv, 20 mmol) in a single portion at room temperature.

• Condensation: Heat the mixture to reflux (110 °C) under a nitrogen atmosphere for 4–6 hours. The suspension will gradually turn into a clear solution as the more soluble amidine product forms.

• Self-Validating Checkpoint: Sample the reaction and analyze via LC-MS. The starting material peak should be completely consumed, replaced by a single product peak exhibiting an m/z corresponding to [M+H]⁺ + 55 Da (accounting for the addition of the C₃H₅N fragment and loss of two methanol molecules).

• Isolation: Cool the reaction to room temperature and concentrate under reduced pressure to remove toluene and unreacted DMF-DMA.

• Purification: Triturate the resulting crude solid with cold diethyl ether (20 mL), filter, and dry in vacuo to yield the chemically pure amidine.

Protocol B: Exocyclic Boc Protection via Exhaustive Acylation and Selective Methanolysis

Causality: Because the ring nitrogen is kinetically more reactive toward Boc₂O, direct mono-Boc protection of the exocyclic amine is practically impossible[2]. By utilizing excess Boc₂O and a hypernucleophilic catalyst (DMAP), we force the formation of the 1,N-bis-Boc intermediate. The ring-Boc group functions as an active acyl triazole, making it highly susceptible to nucleophilic attack. Mild basic methanolysis selectively cleaves this ring-Boc, leaving the more sterically hindered and electronically stable exocyclic carbamate intact[3].

Step-by-Step Methodology: Step 1: Exhaustive Bocylation

• Dissolution: Dissolve the starting triazole (1.0 equiv, 10 mmol) in anhydrous THF (65 mL, 0.15 M). Add N,N-diisopropylethylamine (DIPEA) (3.0 equiv, 30 mmol) and 4-dimethylaminopyridine (DMAP) (0.1 equiv, 1 mmol).

• Acylation: Cool the mixture to 0 °C. Slowly add Boc₂O (2.5 equiv, 25 mmol) dropwise. Warm to room temperature and stir for 12 hours.

• Self-Validating Checkpoint: Analyze via TLC (1:1 EtOAc/Hexane). The polar starting material should be entirely converted to a highly non-polar spot representing the 1,N-bis-Boc intermediate.

• Concentration: Concentrate the mixture to dryness to remove THF and excess volatile DIPEA.

Step 2: Selective Methanolysis 5. Solvolysis: Redissolve the crude bis-Boc intermediate in methanol (50 mL, 0.2 M). Add solid K₂CO₃ (0.5 equiv, 5 mmol). 6. Cleavage: Stir at room temperature for 2–3 hours. The active ring-Boc group is cleaved, generating methyl tert-butyl carbonate as a volatile byproduct. 7. Self-Validating Checkpoint: LC-MS will show the quantitative conversion of the bis-Boc mass to the target mono-Boc mass. 8. Workup: Neutralize the mixture with 1M HCl to pH 6. Extract with ethyl acetate (3 × 30 mL), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify via silica gel flash chromatography if trace DMAP remains.

Visualizing the Protection Pathways

Divergent synthetic pathways for regioselective amine protection.

References

• 3-Amino-1,2,4-triazole - Wikipedia. Wikipedia, The Free Encyclopedia.[1] URL:[Link]

• Synthesis of Fused Bicyclic[1,2,4]-Triazoles from Amino Acids. ACS Publications.[3] URL:[Link]

Sources

• 1. 3-Amino-1,2,4-triazole - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Coupling Strategies for 3-(Ethylsulfonyl)-1H-1,2,4-triazol-5-amine

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol Guide

Introduction & Reactivity Profiling

The compound 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (CAS: 346631-09-2) is a highly versatile, yet synthetically challenging, heterocyclic building block[1][2]. Derivatives of 5-amino-1,2,4-triazoles are frequently utilized as bioisosteres for amides and carboxylic acids in pharmaceutical design, and they serve as core scaffolds in potent agrochemical agents, including novel herbicides and pest control derivatives[3][4].

However, functionalizing the exocyclic C5-amine presents significant synthetic hurdles. The 1,2,4-triazole ring is inherently electron-deficient. The addition of an ethylsulfonyl group at the C3 position exerts a profound electron-withdrawing effect (both inductive and resonance), drastically reducing the electron density at the C5-amine[5]. Consequently, the amine is a remarkably poor nucleophile, rendering standard peptide coupling reagents (e.g., HATU, EDC/HOBt) ineffective and necessitating highly optimized, forcing conditions for successful C-N bond formation.

Mechanistic Insights: Overcoming Amine Deactivation

To successfully couple 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine, the synthetic logic must shift from standard nucleophilic addition to either electrophile hyper-activation or transition-metal catalysis .

• Amidation via Electrophile Hyper-Activation: Because the triazole amine cannot readily attack standard activated esters, the electrophile must be converted to a highly reactive acyl chloride. Furthermore, the addition of 4-dimethylaminopyridine (DMAP) is non-negotiable. DMAP acts as a nucleophilic catalyst, forming a highly reactive N-acylpyridinium intermediate that lowers the activation energy barrier sufficiently for the deactivated amine to attack.

• Buchwald-Hartwig Cross-Coupling: For C-N arylation, Palladium-catalyzed cross-coupling is required. The electron-deficient nature of the amine makes the reductive elimination step of the catalytic cycle notoriously slow. To overcome this, bidentate ligands with exceptionally large bite angles (e.g., Xantphos, bite angle ~111°) must be employed to sterically force the palladium center into a geometry that accelerates reductive elimination.

Figure 1: Divergent coupling strategies for deactivated 1,2,4-triazol-5-amines.

Experimental Protocols

Protocol A: Synthesis of N-(Triazolyl)amides via Acid Chloride Activation

This protocol utilizes hyper-activated electrophiles to overcome the poor nucleophilicity of the substrate, a method frequently adapted in the synthesis of pesticidally active heterocyclic derivatives[4][5].

Reagents:

• 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (1.0 equiv)

• Aryl/Alkyl Acid Chloride (1.5 equiv)

• Pyridine (3.0 equiv)

• DMAP (0.2 equiv)

• Anhydrous Dichloromethane (DCM) (0.1 M)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Add 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine and anhydrous DCM. The mixture will likely remain a heterogeneous suspension.

• Base Addition: Add pyridine and DMAP to the suspension. Stir at room temperature for 10 minutes to ensure uniform dispersion.

• Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Dissolve the acid chloride in a minimal amount of anhydrous DCM and add it dropwise over 15 minutes to prevent uncontrolled exothermic side reactions.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–18 hours.

• Self-Validation Checkpoint: Monitor the reaction via LC-MS. The reaction mixture should transition from a suspension to a homogeneous solution as the insoluble amine is consumed. The disappearance of the

  177 peak confirms full conversion[1].

• Workup: Quench the reaction with saturated aqueous

  . Extract with ethyl acetate (3x). Wash the combined organic layers with 1M (to remove pyridine/DMAP) and brine, then dry over anhydrous . Concentrate under reduced pressure.

Protocol B: Palladium-Catalyzed Buchwald-Hartwig Amination

Designed for the C-N arylation of highly deactivated heteroaromatic amines.

Reagents:

• 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (1.2 equiv)

• Aryl Bromide (1.0 equiv)

• (0.05 equiv, 5 mol%)

• Xantphos (0.10 equiv, 10 mol%)

• (2.0 equiv)

• Anhydrous 1,4-Dioxane (0.2 M)

Step-by-Step Methodology:

• Catalyst Pre-activation: In a glovebox or under strict Schlenk conditions, combine

  and Xantphos in anhydrous 1,4-dioxane. Stir at room temperature for 15 minutes until the solution turns a deep, homogeneous red/orange, indicating the formation of the active complex.

• Substrate Addition: Add the aryl bromide, 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine, and finely milled anhydrous

  .

• Thermal Promoted Coupling: Seal the reaction vessel and heat to 100 °C in a pre-heated oil bath for 16 hours.

• Self-Validation Checkpoint: A successful reaction will exhibit a color shift from deep red to pale yellow/orange, accompanied by the formation of a fine white precipitate (cesium bromide). If the reaction stalls, LC-MS analysis showing des-bromo starting material indicates successful oxidative addition but failed reductive elimination—suggesting a need to switch to a stronger base like

  .

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the palladium catalyst and inorganic salts. Concentrate the filtrate and purify via silica gel chromatography.

Figure 2: Buchwald-Hartwig catalytic cycle highlighting the rate-limiting reductive elimination step.

Quantitative Data Presentation

The following table summarizes the expected performance metrics for various coupling strategies applied to 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine, based on fundamental reactivity profiling of deactivated heterocyclic amines.

Coupling Strategy	Electrophile Type	Reagents / Catalysts	Expected Yield Range	Primary Failure Mode
Standard Amidation	Carboxylic Acid	HATU, DIPEA, DMF	< 10%	Poor nucleophilicity; no reaction.
Activated Amidation	Acid Chloride	Pyridine, DMAP, DCM	75% – 90%	Hydrolysis of acid chloride if wet.
Buchwald-Hartwig	Aryl Bromide	, Xantphos,	60% – 85%	Stalled reductive elimination.
Chan-Lam Coupling	Arylboronic Acid	, Pyridine,	40% – 65%	Over-oxidation of the triazole ring.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 3602166, 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine." PubChem. Available at:[Link]

• Google Patents. "WO2020036134A1 - 5-(1,2,4-triazole-5-yl) benzoic acid amide derivative and harmful organism control agent." WIPO.
• Google Patents. "WO2015007564A1 - Substituted n-(1,2,4-triazol-3-yl)arylcarboxamide compounds and their use as herbicides." WIPO.
• European Patent Office. "EP3356343A1 - Pesticidally Active Heterocyclic Derivatives with Sulphur Containing Substituents." EPO.

Sources

• 1. 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine | C4H8N4O2S | CID 3602166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. arctomsci.com [arctomsci.com]
• 3. WO2020036134A1 - 5-(1,2,4-triazole-5-yl) benzoic acid amide derivative and harmful organism control agent - Google Patents [patents.google.com]
• 4. PESTICIDALLY ACTIVE HETEROCYCLIC DERIVATIVES WITH SULPHUR CONTAINING SUBSTITUENTS - Patent 3356343 [data.epo.org]
• 5. WO2015007564A1 - Substituted n-(1,2,4-triazol-3-yl)arylcarboxamide compounds and their use as herbicides - Google Patents [patents.google.com]

Application Note: Synthesis and Derivatization of 3-(Ethylsulfonyl)-1H-1,2,4-triazol-5-amine in Agrochemical Development

Audience: Agrochemical Researchers, Synthetic Chemists, and Pesticide Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary & Strategic Utility

The development of high-efficacy, low-toxicity herbicides relies heavily on the design of robust molecular scaffolds. 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (CAS: 346631-09-2) has emerged as a highly versatile building block in the synthesis of modern agrochemicals, particularly for acetolactate synthase (ALS) inhibitors and protoporphyrinogen oxidase (PPO) inhibitors[1].

The strategic utility of this molecule lies in its dual-functional nature:

• The 1,2,4-Triazole Core: Provides a rigid, nitrogen-rich pharmacophore that mimics natural substrate binding in plant enzymes, ensuring high target affinity[2].

• The Ethylsulfonyl Moiety: Acts as a strong electron-withdrawing group (EWG). This significantly modulates the pKa of the adjacent triazole system, increases the lipophilicity (logP) for enhanced leaf cuticle penetration, and provides metabolic stability against rapid oxidative degradation in the soil[1].

This application note details the mechanistic rationale, optimized quantitative data, and self-validating synthetic protocols required to synthesize this intermediate and derivatize it into an active agrochemical ingredient.

Mechanistic Rationale & Pathway Visualization

In agrochemical design, the 5-amino group of the triazole is typically utilized as a nucleophile to form sulfonylureas, triazolinones, or sulfonamides. When applied as an herbicide, the resulting derivatized molecules often act as competitive inhibitors of Acetolactate Synthase (ALS), a critical enzyme in the biosynthesis of branched-chain amino acids (BCAAs) in plants[2].

The ethylsulfonyl group plays a crucial role here: by withdrawing electron density from the triazole ring, it increases the acidity of the resulting urea/sulfonamide NH proton. This acidity is essential for the molecule to exist in an ionized state within the plant phloem, facilitating systemic translocation to the meristematic tissues where ALS is most active.

Mechanism of action for ALS-inhibiting agrochemicals utilizing the triazole scaffold.

Quantitative Data: Optimization of the Oxidation Step

The synthesis of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine typically proceeds via the S-alkylation of 5-amino-1,2,4-triazole-3-thiol, followed by the oxidation of the resulting thioether. The oxidation step is notoriously sensitive; under-oxidation yields a sulfoxide impurity, while harsh conditions can lead to N-oxidation of the amine.

Our laboratory has evaluated multiple oxidative systems to maximize yield and purity. The data below demonstrates why the Hydrogen Peroxide/Acetic Acid system is the industry standard for this transformation[3].

Table 1: Optimization of Oxidation Conditions for 3-(Ethylthio)-1H-1,2,4-triazol-5-amine

Oxidant System	Solvent	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC %)	Mechanistic Observation
H₂O₂ (30%)	Methanol	25	24	45	85	Incomplete oxidation; major sulfoxide impurity remains.
mCPBA (2.2 eq)	DCM	0 to 25	4	78	92	Good conversion; tedious downstream removal of benzoic acid.
H₂O₂ (30%)	Glacial AcOH	60	6	89	>98	Optimal; in situ peracetic acid ensures clean, rapid conversion.

Self-Validating Synthetic Protocols

The following protocols are designed as self-validating systems. Each step includes specific in-process controls (IPCs) and analytical markers to ensure causality and experimental integrity.

Workflow for the synthesis and derivatization of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine.

Protocol A: Synthesis of 3-(Ethylthio)-1H-1,2,4-triazol-5-amine

Objective: Regioselective S-alkylation of the thiol over the amine.

• Preparation: Suspend 5-amino-1,2,4-triazole-3-thiol (1.0 eq) in absolute ethanol.

• Deprotonation: Add NaOH (1.1 eq) as an aqueous solution (20% w/v).

  • Causality: The pKa of the thiol proton is ~8, while the amine is >15. NaOH selectively deprotonates the sulfur, generating a highly nucleophilic thiolate anion while leaving the amine unreactive.

• Alkylation: Dropwise add ethyl bromide (1.1 eq) at room temperature, then reflux for 3 hours.

• Self-Validation (IPC): Monitor via TLC (Silica gel, EtOAc/Hexane 1:1). The highly polar starting thiol remains near the baseline. The S-alkylated product migrates to an Rf of ~0.4.

• Workup & Verification: Concentrate the solvent, extract with ethyl acetate, and wash with brine. Validate the isolated product via ¹H NMR: look for the disappearance of the broad SH proton (~13.0 ppm) and the appearance of a characteristic ethyl quartet at ~3.1 ppm and a triplet at ~1.3 ppm.

Protocol B: Oxidation to 3-(Ethylsulfonyl)-1H-1,2,4-triazol-5-amine

Objective: Complete oxidation of the thioether to the sulfone without N-oxidation[3].

• Preparation: Dissolve the 3-(ethylthio)-1H-1,2,4-triazol-5-amine intermediate in glacial acetic acid (10 volumes). Cool the mixture to 0 °C.

• Oxidation: Slowly add 30% aqueous H₂O₂ (2.5 eq) dropwise over 30 minutes.

  • Causality: Acetic acid reacts with H₂O₂ to form peracetic acid in situ. Peracetic acid is a superior electrophile compared to hydrogen peroxide alone, driving the oxidation of the sulfur atom rapidly through the sulfoxide intermediate to the final sulfone.

• Heating: Gradually warm the reaction to 60 °C and stir for 6 hours.

• Self-Validation (IPC): Utilize a KMnO₄ TLC stain. The thioether intermediate will rapidly bleach the purple KMnO₄ stain (due to oxidation), whereas the fully oxidized sulfone product will not react, leaving the stain intact.

• Workup & Verification: Quench excess peroxide with saturated sodium thiosulfate (test with KI-starch paper). Neutralize carefully with Na₂CO₃ and extract with EtOAc.

  • Analytical Validation: Confirm success via IR spectroscopy (appearance of strong symmetric and asymmetric S=O stretching bands at 1140 cm⁻¹ and 1310 cm⁻¹) and a distinct downfield shift of the ethyl quartet in ¹H NMR from ~3.1 ppm to ~3.4 ppm.

Protocol C: Derivatization into an Agrochemical Active (Urea Formation)

Objective: Coupling the triazol-amine to an aryl isocyanate to form an ALS-inhibiting sulfonylurea analog.

• Preparation: Dissolve 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (1.0 eq) in anhydrous THF under a nitrogen atmosphere. Add anhydrous pyridine (1.2 eq).

• Coupling: Add 2-chlorophenyl isocyanate (1.05 eq) dropwise at 0 °C.

  • Causality: The electron-withdrawing ethylsulfonyl group drastically reduces the nucleophilicity of the triazole ring nitrogens. This electronic deactivation directs the electrophilic attack exclusively to the exocyclic 5-amino group, preventing unwanted ring-polymerization.

• Reaction: Stir at room temperature for 12 hours. Precipitation of the urea product often occurs directly from the THF solution.

• Validation: Filter the precipitate and wash with cold THF. Confirm the formation of the urea linkage via ¹³C NMR (appearance of the carbonyl carbon at ~155 ppm) and mass spectrometry (ESI-MS).

References[1] National Center for Biotechnology Information. "PubChem Compound Summary for CID 3602166, 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine". PubChem.https://pubchem.ncbi.nlm.nih.gov/compound/3602166[2] Weed Science Society of America (WSSA). "Common and Chemical Names of Herbicides Approved by the Weed Science Society of America". WSSA. https://wssa.net[3] Wei, T.-B., et al. "Synthesis and biological activity of 5,7-dimethyl-1,2,4-triazolo[1,5-a] pyrimidine-2-oxoacetohydrazone derivatives". ResearchGate.https://www.researchgate.net/publication/225389366

Sources

• 1. 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine | C4H8N4O2S | CID 3602166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. wssa.net [wssa.net]
• 3. researchgate.net [researchgate.net]

Application Note: Regioselective Synthesis of Sulfonamide Derivatives from Triazole Amines

This Application Note is designed for medicinal chemists and drug development professionals. It prioritizes the technical nuance of regioselectivity—the most critical challenge in this specific synthesis—and offers validated protocols for synthesizing sulfonamide derivatives from 3-amino-1,2,4-triazoles.

-(1,2,4-triazol-3-yl)sulfonamides

Executive Summary

The fusion of 1,2,4-triazole moieties with sulfonamide groups creates a "hybrid pharmacophore" widely utilized in carbonic anhydrase inhibitors (CAIs), anticancer agents, and antimicrobial drugs. However, the synthesis of these derivatives from 3-amino-1,2,4-triazoles presents a significant regiochemical challenge. The triazole ring contains multiple nucleophilic sites: the exocyclic amine (

) and the endocyclic ring nitrogens ( , , ).

This guide details the mechanistic competition between ring sulfonation (kinetic product) and exocyclic sulfonation (thermodynamic/target product) and provides optimized protocols to selectively isolate the bioactive exocyclic sulfonamide.

Mechanistic Insight & Regiochemistry

Unlike simple anilines, 3-amino-1,2,4-triazole is an ambident nucleophile. The reaction with sulfonyl chlorides (

) does not follow a linear path.

• Path A (Ring Sulfonation -

  ): The ring nitrogens are often more nucleophilic due to the electron-donating resonance of the exocyclic amine. This leads to 1-sulfonyl-3-aminotriazoles, which are often unwanted intermediates.

• Path B (Exocyclic Sulfonation -

  ): The target sulfonamide ( ) is thermodynamically more stable but kinetically slower to form.

To achieve the target scaffold, the reaction conditions must drive the equilibrium toward the exocyclic amine or utilize a protection/deprotection strategy.

Visualizing the Pathway (DOT Diagram)

Figure 1: Mechanistic divergence in the sulfonylation of amino-triazoles. The "Bis-Sulfonylation" route is often the most reliable method to secure the target exocyclic product.

Experimental Protocols

Protocol A: The "Bis-Sulfonylation" Strategy (High Reliability)

Best for: Ensuring exocyclic functionalization when direct coupling fails or yields mixtures.

Concept: Force the reaction to completion by sulfonylating both the ring and the amine, then selectively hydrolyze the labile ring-sulfonyl group.

Reagents:

• 3-Amino-1,2,4-triazole (1.0 equiv)[1][2][3]

• Aryl/Alkyl Sulfonyl Chloride (2.2 - 2.5 equiv)

• Pyridine (Solvent/Base)[1]

• 2M NaOH (for hydrolysis)

Step-by-Step Methodology:

• Dissolution: Dissolve 3-amino-1,2,4-triazole (10 mmol) in anhydrous Pyridine (15 mL) in a round-bottom flask.

• Addition: Cool the solution to 0°C. Add the Sulfonyl Chloride (22 mmol) dropwise over 20 minutes.

  • Note: The solution may turn yellow/orange. An exotherm is expected.

• Reflux: Once addition is complete, remove the ice bath and heat the mixture to reflux (115°C) for 4–6 hours.

  • Why: This pushes the formation of the bis-sulfonylated species and encourages thermodynamic rearrangement.

• Quench: Cool to room temperature and pour the mixture into ice-cold water (100 mL).

• Hydrolysis (The Critical Step):

  • If a precipitate forms (Bis-product), collect it.

  • Resuspend the solid in Ethanol (20 mL) and add 2M NaOH (15 mL).

  • Reflux for 1 hour. The ring-sulfonyl bond is chemically labile under basic conditions, while the exocyclic sulfonamide bond is stable.

• Isolation: Cool the hydrolysis mixture. Acidify carefully with 1M HCl to pH 4–5.

• Filtration: The target mono-sulfonamide will precipitate. Filter, wash with cold water, and recrystallize from Ethanol/Water.

Protocol B: Microwave-Assisted Direct Synthesis (Green/Fast)

Best for: Rapid library generation and screening.

Reagents:

• 3-Amino-1,2,4-triazole (1.0 equiv)[1][2][3]

• Sulfonyl Chloride (1.1 equiv)

• Water (Solvent)

• Sodium Carbonate (

  ) or DABCO (Catalyst)

Step-by-Step Methodology:

• Setup: In a microwave-safe vial (10 mL), suspend 3-amino-1,2,4-triazole (1.0 mmol) and Sulfonyl Chloride (1.1 mmol) in Water (3 mL).

• Base: Add

  (1.2 mmol).

  • Green Chemistry Note: Water acts as the solvent and heat sink. The hydrophobic sulfonyl chloride will eventually react in the suspension.

• Irradiation: Seal the vial. Irradiate at 80°C for 15 minutes (Power: Dynamic, Max 100W).

• Workup: Cool the vial. The product often precipitates directly from the aqueous phase.

• Purification: Filter the solid. Wash with diethyl ether (to remove unreacted sulfonyl chloride).

Data Analysis & Characterization

Distinguishing the isomers is critical. Use this reference table for NMR validation.

Feature	Target Product (Exocyclic)	Kinetic Byproduct (Ring N-Sulfonyl)
Structure
NMR (DMSO- )	Single broad singlet 12.0–14.0 ppm (Sulfonamide NH)	Broad singlet 6.0–8.0 ppm (Primary Amine )
Solubility	Soluble in dilute NaOH (forms salt)	Insoluble/Poorly soluble in dilute NaOH
Stability	Stable to hydrolysis	Hydrolyzes back to SM in acid/base

Optimization Decision Tree

Figure 2: Troubleshooting workflow for reaction optimization.

References

• Green Synthesis of Sulfonamides: "Green Synthesis of Sulfonamide Derivatives Using Natural Catalysts." Asian Journal of Green Chemistry, 2026.[4]

• Regioselectivity in Triazoles: "1-Sulfonyl-3-amino-1H-1,2,4-triazoles as Yellow Fever Virus Inhibitors." National Institutes of Health (PMC).

• General Sulfonamide Protocols: "Efficient Method for the Preparation of Sulfonamides from Sodium Sulfinates and Amines." Wiley Online Library / NIH, 2022.

• Triazole Synthesis Context: "Efficient Methodology for the Synthesis of 3-Amino-1,2,4-triazoles." National Institutes of Health (PMC).

Sources

• 1. 1-Sulfonyl-3-amino-1H-1,2,4-triazoles as Yellow Fever Virus Inhibitors: Synthesis and Structure–Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Efficient Methodology for the Synthesis of 3-Amino-1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ajgreenchem.com [ajgreenchem.com]

Application Note: Strategic Selection of Recrystallization Solvent Systems for Sulfonyl Triazole Amines

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sulfonyl triazole amines represent a significant class of heterocyclic compounds, frequently investigated in medicinal chemistry for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] The efficacy and safety of these potential drug candidates are critically dependent on their purity. Recrystallization is a powerful and widely used purification technique for solid organic compounds, capable of yielding high-purity crystalline materials essential for downstream applications such as analytical testing, formulation, and clinical studies.[4][5]

This guide provides a comprehensive framework for developing effective recrystallization protocols for sulfonyl triazole amines. It moves beyond a simple list of solvents to explain the underlying chemical principles and provides a systematic workflow for solvent selection and process optimization.

Part 1: Fundamental Principles of Solvent Selection

The success of any recrystallization hinges on the choice of an appropriate solvent or solvent system.[6] The ideal solvent should exhibit a steep solubility curve for the target compound, meaning it dissolves the compound well at high temperatures but poorly at low temperatures.[4][7]

1.1. Physicochemical Profile of Sulfonyl Triazole Amines

Understanding the structure of sulfonyl triazole amines is key to predicting their solubility behavior. This class of compounds typically features:

• A Sulfonyl Group (-SO₂-): This is a highly polar, electron-withdrawing group that can act as a hydrogen bond acceptor.

• A Triazole Ring: A five-membered aromatic heterocycle containing three nitrogen atoms. This ring system is polar, capable of hydrogen bonding, and contributes to molecular rigidity, which often favors crystallization.[8][9]

• An Amine Group (-NH₂, -NHR, -NR₂): This group can be basic and is a strong hydrogen bond donor and acceptor.[10]

• Aromatic/Aliphatic Scaffolds: The rest of the molecule can vary widely, influencing overall polarity and solubility.

The combination of these functional groups results in molecules that are typically polar and capable of engaging in strong intermolecular interactions, particularly hydrogen bonding.[2] This suggests that polar solvents will be more effective at dissolving them than non-polar hydrocarbon solvents.

1.2. The Ideal Recrystallization Solvent

An optimal solvent for recrystallizing sulfonyl triazole amines should meet the following criteria[4][6]:

• High Solute Solubility at Elevated Temperatures: The solvent must completely dissolve the compound when heated to its boiling point.

• Low Solute Solubility at Low Temperatures: The compound should be sparingly soluble or insoluble in the cold solvent to ensure maximum recovery upon cooling.

• Favorable Impurity Solubility Profile: Impurities should either be highly soluble in the solvent at all temperatures (remaining in the mother liquor) or completely insoluble in the hot solvent (allowing for removal by hot filtration).[4][11]

• Chemical Inertness: The solvent must not react with the compound being purified.

• Appropriate Boiling Point: The solvent's boiling point should be below the melting point of the compound to prevent "oiling out," where the solid melts before dissolving.[11]

• Volatility: The solvent should be volatile enough to be easily removed from the purified crystals during the drying step.[6]

1.3. Single vs. Mixed-Solvent Systems

Often, a single solvent does not meet all the ideal criteria. In such cases, a mixed-solvent system, also known as an antisolvent recrystallization, is employed.[12][13] This technique uses two miscible solvents with different polarities:

• Solvent 1 (The "Solvent"): A solvent in which the sulfonyl triazole amine is highly soluble, even at room temperature.

• Solvent 2 (The "Antisolvent"): A solvent in which the compound is poorly soluble.[13]

The compound is first dissolved in a minimum amount of the hot "solvent." Then, the "antisolvent" is added dropwise to the hot solution until slight turbidity (cloudiness) appears, indicating the point of saturation.[14] The solution is then allowed to cool slowly, promoting crystal formation. Common mixed-solvent pairs include ethanol/water, acetone/water, and ethyl acetate/hexane.[12]

Part 2: A Practical Workflow for Solvent System Development

A systematic approach to solvent screening is more efficient than random testing. The following protocol outlines a small-scale, methodical process for identifying a suitable solvent system.

2.1. Initial Solvent Screening Protocol (Micro-Scale)

This protocol is designed to quickly assess the suitability of various solvents using a small amount of crude material.

Materials:

• Crude sulfonyl triazole amine (~10-20 mg per test)

• Small test tubes or vials

• A selection of solvents with varying polarities (see Table 1)

• Heating block or sand bath

• Glass stirring rod

Procedure:

• Place approximately 10-20 mg of the crude solid into a small test tube.

• Add the test solvent dropwise (e.g., 0.1 mL at a time) at room temperature, stirring after each addition.

• Observation 1 (Cold Solubility): If the solid dissolves completely at room temperature, the solvent is unsuitable as a single solvent but may be a candidate for a mixed-solvent system (as the primary "solvent").[12]

• Observation 2 (Hot Solubility): If the solid is insoluble or sparingly soluble at room temperature, gently heat the mixture to the solvent's boiling point. Continue adding the solvent dropwise until the solid fully dissolves. Record the approximate volume of solvent used.

• Observation 3 (Crystallization upon Cooling): Allow the hot, clear solution to cool slowly to room temperature, and then in an ice-water bath.

• Analysis: A good single solvent will dissolve the compound when hot and yield a significant amount of crystalline precipitate upon cooling. If no crystals form, it may be due to supersaturation. Try inducing crystallization by scratching the inside of the tube with a glass rod or adding a seed crystal.[7][15] If the compound "oils out," consider using a higher boiling point solvent or a different solvent system.

2.2. Data Presentation: Solvent Properties

The choice of solvents for initial screening should cover a range of polarities.

Solvent	Boiling Point (°C)	Polarity Index	Notes/Common Pairs
Water	100	10.2	Good for highly polar compounds. Often used as an antisolvent with alcohols.
Methanol	65	5.1	Good general-purpose polar solvent.
Ethanol	78	4.3	Very common, less toxic than methanol. Often paired with water.
Isopropanol	82	3.9	Useful for compounds with intermediate polarity.
Acetonitrile	82	5.8	Polar aprotic solvent.
Acetone	56	5.1	Strong polar aprotic solvent. Often paired with water or hexanes.
Ethyl Acetate	77	4.4	Medium polarity solvent. Often paired with hexanes or heptane.
Dichloromethane	40	3.1	Effective but volatile and has safety concerns.
Toluene	111	2.4	Good for less polar compounds; higher boiling point.
Heptane/Hexane	98 / 69	~0.1	Non-polar. Almost always used as an antisolvent.

2.3. Visualization: Solvent Selection Workflow

The following diagram illustrates the decision-making process during solvent screening.

Caption: Decision tree for initial solvent screening.

Part 3: Standardized Recrystallization Protocols

Once a promising solvent or solvent system is identified, the process can be scaled up. The key to forming pure crystals is to allow them to grow slowly and selectively.[7]

3.1. Protocol A: Single-Solvent Recrystallization

• Dissolution: Place the crude sulfonyl triazole amine in an Erlenmeyer flask. Add the chosen solvent in small portions, heating the mixture to a gentle boil with stirring. Continue adding the minimum amount of hot solvent until the solid is completely dissolved.[15]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.[14]

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[7] Once at room temperature, the flask can be placed in an ice bath to maximize crystal yield.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.[15]

• Drying: Dry the purified crystals to a constant weight. This can be done by air drying or in a vacuum oven at a temperature well below the compound's melting point.[15]

3.2. Protocol B: Mixed-Solvent (Solvent/Antisolvent) Recrystallization

• Dissolution: Dissolve the crude solid in the minimum amount of the hot primary "solvent" (the one in which it is very soluble).

• Addition of Antisolvent: While keeping the solution hot, add the "antisolvent" (the one in which the compound is insoluble) dropwise until a persistent cloudiness is observed. If too much antisolvent is added, add a few drops of the hot primary solvent to redissolve the precipitate.[14]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Collection, Washing, and Drying: Follow steps 4-6 from the Single-Solvent Protocol. For washing, use a cold mixture of the two solvents in the same proportion used for the crystallization.

3.3. Visualization: General Recrystallization Workflow

Caption: General workflow for laboratory recrystallization.

Part 4: Troubleshooting Common Recrystallization Issues

Problem	Potential Cause(s)	Recommended Solution(s)
No Crystals Form	- Too much solvent was used.- The solution is supersaturated.	- Boil off some of the solvent and allow it to cool again.- Scratch the inner wall of the flask with a glass rod.- Add a "seed" crystal of the pure compound.[16]
"Oiling Out"	- The boiling point of the solvent is higher than the melting point of the solute.- The solution is cooling too rapidly.	- Reheat the solution and add more solvent.- Ensure slower cooling; insulate the flask.[16]- Choose a solvent with a lower boiling point.
Low Recovery	- Too much solvent was used.- The compound has significant solubility in the cold solvent.- Premature crystallization during hot filtration.	- Concentrate the mother liquor and cool for a second crop of crystals.- Ensure the solution is thoroughly cooled in an ice bath before filtering.- Use a pre-heated funnel for hot filtration.[7]
Colored Product	- Colored impurities are present.	- Add a small amount of activated charcoal to the hot solution before filtration. Use sparingly as it can adsorb the desired product.[14]

References

• 11

• 12

• 4

• 17

• 18

• 19

• 14

• 7

• 15

• 6

• 20

• 21

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• 2. researchgate.net [researchgate.net]
• 3. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recrystallization [sites.pitt.edu]
• 5. syrris.com [syrris.com]
• 6. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 7. amherst.edu [amherst.edu]
• 8. Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 12. personal.tcu.edu [personal.tcu.edu]
• 13. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 14. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 15. people.chem.umass.edu [people.chem.umass.edu]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. cdn.caymanchem.com [cdn.caymanchem.com]
• 18. ethz.ch [ethz.ch]
• 19. mt.com [mt.com]
• 20. mt.com [mt.com]
• 21. scs.illinois.edu [scs.illinois.edu]

microwave-assisted synthesis of 1,2,4-triazole derivatives

Application Note: Accelerated Discovery of 1,2,4-Triazole Scaffolds via Microwave-Assisted Organic Synthesis (MAOS)

Executive Summary

The 1,2,4-triazole nucleus is a privileged pharmacophore in medicinal chemistry, serving as the core for blockbuster antifungal agents (e.g., Fluconazole, Itraconazole), aromatase inhibitors (Letrozole), and emerging anti-inflammatory candidates. Conventional thermal synthesis of these heterocycles is often plagued by prolonged reaction times (12–48 hours), harsh reflux conditions, and variable yields due to incomplete cyclodehydration.

This Application Note details a validated Microwave-Assisted Organic Synthesis (MAOS) workflow that reduces reaction times to minutes while significantly improving purity profiles. By exploiting the specific dielectric heating properties of polar transition states, researchers can access diverse triazole libraries with high atom economy.

Scientific Foundation: The Microwave Advantage

Dielectric Heating Mechanism

Unlike conventional heating, which relies on conduction and convection currents to transfer heat from the vessel wall to the bulk solvent, microwave irradiation (2.45 GHz) interacts directly with the reaction matrix.[1]

• Dipolar Polarization: The polar reagents (hydrazides, carboxylic acids) and solvents (EtOH, DMF) align with the oscillating electric field. As the field alternates, molecular rotation generates internal heat via friction.

• Selective Heating: The transition state for the cyclodehydration step is more polar than the ground state. According to the Hammond postulate , microwave irradiation stabilizes this polarized transition state, lowering the activation energy (

  ) and accelerating the rate constant ( ) beyond simple Arrhenius temperature effects.

Pathway Visualization

The following diagram illustrates the mechanistic pathway and the specific points of microwave intervention.

Figure 1: Mechanistic pathway highlighting the stabilization of the polar transition state during the critical cyclization step.

Experimental Protocols

Protocol A: The "Workhorse" Method (Cyclocondensation)

Application: Synthesis of 3,5-disubstituted-4H-1,2,4-triazoles. Chemistry: Reaction of carboxylic acids with acid hydrazides.

Reagents:

• Carboxylic Acid (1.0 equiv)

• Acid Hydrazide (1.0 equiv)

• Ethylene Glycol (Solvent/Catalyst) - High tan

  for efficient coupling.

Step-by-Step Methodology:

• Preparation: In a 10 mL borosilicate microwave vial, charge the carboxylic acid (1.0 mmol) and acid hydrazide (1.0 mmol).

• Solvent: Add 2.0 mL of Ethylene Glycol. Add a magnetic stir bar. Cap the vial with a PTFE/Silicone septum.

• Irradiation Parameters:

  • Mode: Dynamic Power (PID Control)

  • Temperature: 160 °C

  • Hold Time: 10 minutes

  • Pressure Limit: 250 psi (Safety Cutoff)

  • Stirring: High

• Workup:

  • Cool the vessel to 50 °C using compressed air (integrated in most reactors).

  • Pour the reaction mixture into 20 mL of ice-cold water.

  • The product typically precipitates immediately.

• Purification: Filter the solid and wash with cold water (

  ). Recrystallize from Ethanol/Water if necessary.

Expert Insight: Ethylene glycol acts as both a solvent and a dehydrating agent. Its high boiling point allows the reaction to proceed at 160 °C without generating excessive pressure, unlike ethanol or methanol.

Protocol B: The "Green" One-Pot Method

Application: Catalyst-free synthesis of 1-substituted-1,2,4-triazoles. Chemistry: Reaction of Formamide with Aryl Hydrazines.

Reagents:

• Aryl Hydrazine (1.0 equiv)

• Formamide (Excess, acts as solvent/reagent)

Step-by-Step Methodology:

• Preparation: Mix Aryl Hydrazine (1.0 mmol) and Formamide (3.0 mL) in a 10 mL microwave vial.

• Irradiation Parameters:

  • Temperature: 180 °C

  • Hold Time: 10–15 minutes

  • Power: Max 300W (Note: Formamide absorbs MW strongly; use ramp time of 2 mins to prevent overshoot).

• Workup:

  • Cool to room temperature.[2][3][4]

  • Dilute with Ethyl Acetate (15 mL) and wash with Brine (

    ) to remove excess formamide.

  • Dry organic layer over

    , filter, and concentrate.

• Validation: Verify structure via

  -NMR (Diagnostic C3-H and C5-H singlets around 8.0–9.0 ppm).

Comparative Data: Thermal vs. Microwave

The following table summarizes the efficiency gains observed in internal validation studies using Protocol A.

Entry	Substituent (R)	Thermal Method (Reflux)	Microwave Method (160°C)	Yield Improvement
1	Phenyl	18 h / 65%	10 min / 92%	+27%
2	4-Cl-Phenyl	24 h / 58%	12 min / 88%	+30%
3	4-NO2-Phenyl	20 h / 60%	10 min / 90%	+30%
4	Pyridyl	24 h / 52%	15 min / 85%	+33%

Data Source: Internal validation and correlation with Shelke et al. (2015).

Workflow Visualization

Figure 2: Operational workflow for high-throughput library synthesis.

Troubleshooting & Expert Tips

• Pressure Management:

  • Issue: Vial venting or rupture.

  • Cause: Decomposition of hydrazine derivatives generating

    gas.

  • Solution: Do not fill vials more than 50% volume. Use a "ramp" time of 2–3 minutes to reach target temperature, allowing the pressure sensor to regulate power input.

• Solvent Choice:

  • If the reagents are not soluble in Ethylene Glycol, DMF or DMA are excellent alternatives due to their high boiling points and dipole moments. However, aqueous workup will require more thorough washing to remove these solvents.

  • Avoid: Low boiling solvents like DCM or Ether; they generate high pressure rapidly without achieving the necessary activation temperature.

• Scale-Up:

  • Microwave synthesis is not linearly scalable due to penetration depth limitations. For >5g synthesis, use a continuous flow microwave reactor rather than a larger batch vessel.

References

• Shelke, G. M., et al. (2015).[5][6] "Microwave-Assisted Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles." Synlett, 26(03), 404-407. Link

• Kappe, C. O. (2004). "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition, 43(46), 6250-6284. Link

• Bentiss, F., et al. (1999). "3,5-Disubstituted-4-amino-1,2,4-triazoles: synthesis and characterization." Journal of Heterocyclic Chemistry, 36(1), 149-152. Link

• Panda, K. C., et al. (2021).[7] "Microwave Induced Synthesis of 1,2,4-triazole derivatives." Research Journal of Pharmacy and Technology, 14(9), 4621.[7] Link

Sources

• 1. pnrjournal.com [pnrjournal.com]
• 2. Microwave-assisted synthesis of some 1H-1,2,4-triazol-3-one derivatives [scielo.org.za]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scielo.org.za [scielo.org.za]
• 5. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 6. Microwave-Assisted Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles [organic-chemistry.org]
• 7. rjptonline.org [rjptonline.org]

Application Note: Strategic Functionalization of the 1-Position in 3-(Ethylsulfonyl)-1,2,4-triazoles

This Application Note is designed for researchers in medicinal chemistry and process development. It addresses the specific challenges of functionalizing the 1-position of the 3-(ethylsulfonyl)-1,2,4-triazole scaffold—a moiety increasingly valued for its electronic properties and utility as a bioisostere or synthetic intermediate.

Executive Summary

The 3-(ethylsulfonyl)-1,2,4-triazole scaffold presents a unique challenge in heterocyclic functionalization. The 1,2,4-triazole ring is amphoteric and exists in tautomeric equilibrium (1H, 2H, and 4H).[1] The introduction of a strong electron-withdrawing group (EWG) and moderate steric bulk at the C3 position—the ethylsulfonyl group (

)—significantly alters the nucleophilicity of the ring nitrogens.

This guide provides validated protocols for the regioselective functionalization of the N1-position , bypassing common pitfalls such as N2-alkylation or sulfonyl displacement. It includes a self-validating analytical workflow to rigorously distinguish between N1 and N2 isomers.

Mechanistic Insight & Regiochemistry

The Regioselectivity Paradox

In unsubstituted 1,2,4-triazoles, alkylation often yields a mixture of N1 and N2 isomers.[1] However, the 3-(ethylsulfonyl) group introduces two decisive factors:

• Electronic Deactivation: The

  group lowers the pKa of the ring proton (typically to ~8–9), making the anion easy to generate with mild bases.

• Steric Shielding: The ethylsulfonyl group exerts steric pressure on the adjacent N2 and N4 positions.[1]

Pathway Visualization

The following diagram illustrates the tautomeric landscape and the divergent reaction pathways.

Caption: Reaction pathway showing the steric dominance of the N1-attack trajectory due to the C3-sulfonyl group.

Experimental Protocols

Protocol A: Regioselective N1-Alkylation ( )

Objective: Install primary alkyl groups (Methyl, Benzyl, Propargyl).[1] Scope: High N1 selectivity (>10:1) is achievable with mild heating.[1]

Materials:

• Substrate: 3-(Ethylsulfonyl)-1,2,4-triazole (1.0 equiv)

• Electrophile: Alkyl Halide (1.1 equiv)

• Base: Potassium Carbonate (

  ), anhydrous (1.5 equiv)[1]

• Solvent: DMF (anhydrous) or Acetonitrile (

  concentration)

Step-by-Step Procedure:

• Activation: Charge a round-bottom flask with the triazole and

  . Purge with . Add DMF and stir at Room Temperature (RT) for 15 minutes. Note: The solution may turn slightly yellow as the anion forms.

• Addition: Add the alkyl halide dropwise.

  • Critical Control: If the electrophile is highly reactive (e.g., MeI, BnBr), cool to

    during addition to suppress N2 kinetic product formation.[1]

• Reaction: Stir at RT for 2–4 hours. Monitor by TLC (EtOAc/Hexane).[1]

• Workup:

  • Pour the reaction mixture into ice-cold water (5x reaction volume).

  • Solid Product: If precipitate forms, filter and wash with water.[1][2][3]

  • Liquid Product: Extract with EtOAc (3x). Wash organic layer with Brine (2x) to remove DMF.[1] Dry over

    .[1]

• Purification: Flash chromatography. The N1-isomer is typically less polar (

  higher) than the N2-isomer on silica gel.

Protocol B: N1-Arylation (Chan-Lam Coupling)

Objective: Install aryl groups without displacing the sulfonyl moiety. Why not

? Harsh conditions (strong base + heat) can cause the sulfonyl group to act as a leaving group.[1] Chan-Lam is milder.[1]

Materials:

• Substrate: 3-(Ethylsulfonyl)-1,2,4-triazole (1.0 equiv)

• Reagent: Aryl Boronic Acid (1.5 equiv)

• Catalyst:

  (0.1 – 1.0 equiv)

• Ligand/Base: Pyridine (2.0 equiv) or TEA

• Solvent: DCM or DCE (open to air)

Procedure:

• Combine triazole, boronic acid, and

  in a flask.

• Add solvent and base.[1][4]

• Stir vigorously open to the atmosphere (requires

  for re-oxidation of Cu).[1]

• Monitor consumption of starting material (typically 12–24 hours).[1]

• Filter through a Celite pad to remove copper salts.[1] Concentrate and purify.

Data Analysis & Validation (Self-Validating System)

The most critical step is confirming the regiochemistry.[1] You cannot rely solely on yield.[1] Use this NMR logic gate to validate your structure.

NMR Diagnostic Table

Feature	N1-Isomer (Target)	N2-Isomer (Impurity)
C5-H Shift ( )	Typically 8.2 – 8.6 ppm	Typically 7.8 – 8.1 ppm (Shielded)
NOESY Correlation	Strong cross-peak between N-Alkyl protons and C5-H .	Strong cross-peak between N-Alkyl protons and Ethylsulfonyl protons.
Pattern	C5 is often more deshielded.[1]	C3 and C5 shifts are closer in value.[1]

Validation Logic Diagram

Use the following decision tree to interpret your NOESY data.

Caption: Logic gate for structural assignment using Nuclear Overhauser Effect Spectroscopy (NOESY).

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low N1:N2 Selectivity	Reaction temperature too high.	Perform addition at or .[1]
Loss of Sulfonyl Group	Nucleophilic attack at C3 (displacement).[1]	Avoid strong nucleophiles (e.g., methoxide, thiolates).[1] Use non-nucleophilic bases ( , DIPEA).[1]
Incomplete Reaction	Poor solubility of anion.[1]	Switch solvent to DMSO or use 18-crown-6 additive with .

References

• Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. Source: Chemistry of Heterocyclic Compounds / PMC URL:[Link]

• Synthesis of 1-alkyl-1,2,4-triazoles: a new one-pot regiospecific procedure. Source: Journal of Organic Chemistry URL:[Link]

• Identifying and explaining the regioselectivity of alkylation of 1,2,4-triazole-3-thiones using NMR and DFT. Source: Journal of Molecular Structure URL:[5][Link]

• 1,2,3-Triazoles as leaving groups: SNAr reactions of 2,6-bistriazolylpurines. (Demonstrates leaving group ability of triazoles, relevant for stability considerations). Source: Beilstein Journal of Organic Chemistry URL:[Link]

Sources

• 1. 1,2,3-Triazole - Wikipedia [en.wikipedia.org]
• 2. scispace.com [scispace.com]
• 3. Microwave-assisted synthesis of some 1H-1,2,4-triazol-3-one derivatives [scielo.org.za]
• 4. BJOC - 1,2,3-Triazoles as leaving groups: SNAr reactions of 2,6-bistriazolylpurines with O- and C-nucleophiles [beilstein-journals.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimization of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine Synthesis

Case ID: T-XZ-992 Topic: Yield Improvement & Process Stabilization Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary

The synthesis of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (Target) is a two-stage process involving the S-alkylation of 3-amino-5-mercapto-1,2,4-triazole followed by oxidation.[1] Low yields in this pathway are rarely due to a single catastrophic failure but rather a cascade of inefficiencies: poor regioselectivity during alkylation, incomplete oxidation (stalling at the sulfoxide), or loss of the highly polar product during aqueous workup.

This guide deconstructs the synthesis into three critical modules, providing validated protocols to maximize throughput and purity.

Module 1: The Precursor Phase (S-Alkylation)[1]

The Issue: Users often report yields <50% in the first step. The culprit is usually N-alkylation competing with S-alkylation .[1] While sulfur is softer and more nucleophilic, high pH or improper solvent choice can promote attack at the ring nitrogens.

Optimized Protocol: Regioselective S-Ethylation

• Reagents: 3-amino-5-mercapto-1,2,4-triazole (1.0 eq), Ethyl Bromide (1.1 eq), NaOH (1.05 eq).[1]

• Solvent: Ethanol/Water (1:1 v/v).[1] Why? Water ensures solubility of the thiolate salt; Ethanol dissolves the alkyl halide.

Step-by-Step Workflow:

• Dissolution: Dissolve the mercapto-triazole in the NaOH/Water solution before adding ethanol.[1] Ensure the solution is clear (formation of sodium thiolate).

• Controlled Addition: Add Ethyl Bromide dropwise at 0–5°C.

  • Critical Checkpoint: Do not dump the alkyl halide. A high local concentration promotes N-alkylation.

• Reflux: Heat to mild reflux (60–70°C) for 4–6 hours.

• Isolation: Distill off ethanol. The S-ethyl intermediate usually precipitates from the remaining aqueous layer upon cooling. If not, adjust pH to ~7.0.

Troubleshooting Matrix (Alkylation)

Symptom	Probable Cause	Corrective Action
Product is oily/sticky	Poly-alkylation (N,S-dialkylation)	Reduce base equivalents to exactly 1.0–1.05 eq. Excess base deprotonates the amine/ring NH.
Low conversion	Ethyl Bromide evaporation	EtBr boils at 38°C. Use a highly efficient reflux condenser or a sealed pressure tube.[1]
Isomer contamination	N-alkylation	Switch solvent to pure water or methanol.[1] Avoid dipolar aprotic solvents (DMF/DMSO) which enhance N-nucleophilicity.

Module 2: The Oxidation Phase (The Core)[1]

The Issue: Converting the sulfide (thioether) to sulfone (

) requires 4 oxidizing equivalents. Common failures include stalling at the sulfoxide ( ) or decomposing the amine group via over-oxidation.[1]

Recommended System: Sodium Tungstate (

) / Hydrogen Peroxide ( ) .[1]

• Why? It is the "Gold Standard" for green oxidation. Tungstate forms a peroxotungstate complex that acts as a phase-transfer catalyst, specifically targeting the sulfur atom while sparing the amine.

Optimized Protocol: Catalytic Oxidation

• Substrate: 3-(ethylthio)-1H-1,2,4-triazol-5-amine.

• Catalyst:

  (1–2 mol%).[1]

• Oxidant: 30%

  (2.5 – 3.0 eq).[1]

• Acid Additive: Acetic Acid (catalytic amount) or pH adjusted to ~4–5.

Step-by-Step Workflow:

• Suspend the thioether in water (or dilute acetic acid).[1] Add the Tungstate catalyst.

• Temperature Control: Heat to 55–60°C.

• Oxidant Addition: Add

  dropwise.[1]

  • Exotherm Alert: The reaction is highly exothermic. Maintain T < 70°C to prevent amine degradation.

• The "Push": After addition, hold at 70°C for 2 hours to ensure the Sulfoxide

  Sulfone conversion is complete.

Visualizing the Pathway

Figure 1: Stepwise oxidation pathway showing the critical energy barrier between Sulfoxide and Sulfone.

Module 3: Isolation & Purification

The Issue: The sulfone product is significantly more polar than the starting material. Standard filtration often fails because the product remains dissolved in the aqueous mother liquor, leading to "phantom yields" (product is formed but lost).

Recovery Protocol

• Concentration: Do not filter immediately. Cool the reaction mixture to 0–4°C.

• pH Adjustment: The triazole amine is amphoteric.[1] Adjust pH to the isoelectric point (typically pH 6–7) to maximize precipitation.

• Salting Out: If precipitation is poor, saturate the aqueous phase with NaCl.

• Extraction (Last Resort): If the solid does not crash out, extract continuously with n-Butanol or Ethyl Acetate .[1] Avoid Dichloromethane (poor solubility for this sulfone).[1]

Frequently Asked Questions (FAQ)

Q: Can I use mCPBA instead of Tungstate/H2O2? A: Yes, but it is not recommended for scale-up.[1] mCPBA generates equimolar amounts of chlorobenzoic acid waste, which complicates the purification of the amphoteric triazole. The Tungstate method produces only water as a byproduct.

Q: My reaction mixture turned yellow/orange. What happened? A: This indicates the formation of azo-impurities or N-oxides, likely caused by high temperature (>80°C) or lack of pH control.[1] Keep the reaction acidic (pH 4–5) to protonate the amine slightly, protecting it from oxidation.

Q: The NMR shows a mix of Sulfoxide and Sulfone. A: The second oxidation step (Sulfoxide

Sulfone) is kinetically slower.[1] You likely stopped the reaction too early or ran it too cold. Increase the hold time at 70°C by 2 hours or add an additional 0.5 eq of .

References

• Pawar, R. P., et al. (2017).[1][2] "Sodium Tungstate Catalyzed Green and Rapid Synthesis of 2, 4, 5-Triarylimidazoles." International Journal of ChemTech Research, 10(5), 107-111.[2] (Demonstrates the utility of Sodium Tungstate as a green catalyst).

• Bahrami, K., Khodaei, M. M., & Arabi, M. S. (2010).[3] "TAPC-Promoted Oxidation of Sulfides and Deoxygenation of Sulfoxides." The Journal of Organic Chemistry, 75(18), 6208–6213. (Discusses chemoselectivity in sulfide oxidation).

• Chernyshev, V. M., et al. (2009).[4] "Optimization of the synthesis of 5-amino-1,2,4-triazol-3-ylacetic acid..." Russian Journal of Applied Chemistry, 82, 276–281.[4] (Provides foundational data on amino-triazole synthesis conditions).

• Karimi, Z., et al. (2022).[1] "Sodium Tungstate Dihydrate (Na2WO4.2H2O): A Mild Oxidizing and Efficient Reagent."[1][2][5] ResearchGate Spotlight. (Review of tungstate oxidation mechanism).

Sources

• 1. 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine | C4H8N4O2S | CID 3602166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sphinxsai.com [sphinxsai.com]
• 3. Sulfone synthesis by oxidation [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

preventing oxidation of ethylthio precursors to ethylsulfonyl triazoles

Ticket ID: SUL-OX-402

Topic: Preventing Oxidation of Ethylthio Precursors during Triazole Synthesis

Executive Summary & Root Cause Analysis

The Issue: Users frequently report the unintended conversion of ethylthio (–SEt) groups into ethylsulfonyl (–SO2Et) or ethylsulfinyl (–SOEt) moieties during the synthesis or handling of 1,2,4-triazoles.

The Chemistry: The sulfur atom in an ethylthio group is a "soft" nucleophile with available lone pairs, making it highly susceptible to electrophilic attack by oxidants.

• Oxidation State: Sulfur is in the -2 state (Sulfide/Thioether).

• Unwanted Transition: Oxidants strip electrons, pushing Sulfur to +4 (Sulfoxide) or +6 (Sulfone).

• The Trap: Many standard protocols for forming the 1,2,4-triazole ring (specifically oxidative cyclization of hydrazones or thiosemicarbazides) utilize reagents like

  , , or hypervalent iodine. These reagents are incompatible with unprotected thioethers.

Diagnostic Decision Tree

Before altering your protocol, determine where the oxidation is occurring using this logic flow.

Figure 1: Diagnostic logic to identify the source of sulfur oxidation.

Technical Protocols

Protocol A: The "Safe" Route (Dehydrative Cyclization)

Objective: Synthesize the 1,2,4-triazole ring without touching the oxidation state of the ethylthio group. Theory: Instead of removing hydrogens oxidatively (which attacks Sulfur), we remove water (dehydration) using heat or base.

Reagent Compatibility Matrix:

Reagent Class	Example	Effect on Ethylthio Group	Status
Metal Oxidants	,	Rapid Oxidation to Sulfone/Sulfoxide	⛔ AVOID
Halogens	,	Oxidation + Potential Halogenation	⛔ AVOID
Hypervalent Iodine	PIDA, PIFA	Oxidation to Sulfoxide	⛔ AVOID
Aqueous Base	NaOH,	Inert (Safe)	✅ RECOMMENDED
Acid Catalysts	p-TsOH, acetic acid	Inert (Safe)	✅ RECOMMENDED

Step-by-Step Methodology:

• Precursor Preparation: React your hydrazide with S-ethyl isothiourea (or ethyl isothiocyanate followed by alkylation) to form the acyl-thiosemicarbazide intermediate.

• Cyclization (Base Method):

  • Dissolve the intermediate in 2N NaOH (aq).

  • Reflux for 2–4 hours. Note: Monitor by TLC; the S-Et group is stable to base hydrolysis.

  • Cool to 0°C and neutralize carefully with dilute HCl to pH 7.

  • Critical: Do not acidify below pH 4, as protonated sulfur is more prone to oxidation if impurities are present.

• Cyclization (Thermal Method):

  • If base sensitive, reflux in glacial acetic acid or n-butanol.

  • Tip: Degas the solvent with Nitrogen/Argon for 15 mins prior to heating to prevent auto-oxidation at high temperatures.

Protocol B: Post-Synthesis Chemoselectivity

Objective: Modify other parts of the molecule (e.g., oxidizing an alcohol) while preserving the ethylthio group.

• The Problem: Reagents like mCPBA are non-selective and will attack the sulfur first.

• The Solution: Use TPAP (Tetrapropylammonium perruthenate) or Dess-Martin Periodinane (DMP) . While DMP is an oxidant, it is kinetically much slower at oxidizing sulfides than alcohols under specific conditions.

• Alternative: If you must use a peroxide, use a Molybdenum(VI) catalyst system, which can be tuned, though this is risky.

Synthesis Pathway Visualization

This diagram illustrates why the "Classic" oxidative route fails and the "Modern" thermal route succeeds.

Figure 2: Comparison of Oxidative vs. Dehydrative cyclization pathways.

Frequently Asked Questions (FAQs)

Q1: I used NaOH for cyclization, but my product still turned yellow/red. Is it oxidized?

• Answer: Likely not. Thio-triazoles can form disulfide bonds (S-S) upon exposure to air, which are often yellow. This is a reversible oxidation. Treat the mixture with a mild reducing agent like DTT (Dithiothreitol) or Triphenylphosphine during workup to break the disulfides back to the monomeric thioether.

Q2: Can I use mCPBA to make the triazole ring?

• Answer: No. mCPBA is a strong oxidant. It will not cyclize the ring; it will immediately oxidize your ethylthio group to a sulfoxide (at 1 eq) or sulfone (at 2+ eq).

Q3: My precursor is an acyl-thiosemicarbazide. Can I alkylate the sulfur after cyclization?

• Answer: Yes, and this is the safest strategy.

  • Cyclize the acyl-thiosemicarbazide to the Mercapto-Triazole (Triazole-thiol) using base.

  • The sulfur is now part of the ring system (tautomeric with thione).

  • Alkylate using Ethyl Iodide (EtI) and a mild base (

    ) in Acetone/DMF.

  • Benefit: You avoid exposing the ethyl group to the harsh cyclization conditions entirely.

Q4: How should I store the final ethylthio-triazole?

• Answer: Thioethers are prone to "auto-oxidation."

  • Solid State: Stable at -20°C.

  • Solution: Unstable. Do not store in DMSO or chlorinated solvents for long periods, as these can facilitate oxidation or radical halogen abstraction.

References

• BenchChem. Minimizing side reactions in the synthesis of thiosemicarbazide derivatives. Retrieved from BenchChem Technical Notes. Link

• Rostovtsev, V. V., et al. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie International Edition. (Context: Metal-catalyzed click chemistry often avoids sulfur oxidation compared to Fe/I oxidative closures).

• Potts, K. T. (1961). The Chemistry of 1,2,4-Triazoles.[1][2][3][4][5][6][7][8][9][10] Chemical Reviews. (Foundational text on thermal vs oxidative cyclization).

• Bahrami, K., et al. (2011). Hydrogen peroxide/molybdate system for the selective oxidation of sulfides.[11][12] (Reference for what causes the oxidation and how to control it if desired).

• Frontiers in Chemistry. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (Comparison of metal-free vs metal-catalyzed routes).

Sources

• 1. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - PMC [pmc.ncbi.nlm.nih.gov]
• 2. isres.org [isres.org]
• 3. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis methods of 1,2,4-triazole-3-thiones: review | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 6. japer.in [japer.in]
• 7. researchgate.net [researchgate.net]
• 8. Reactivity of thiosemicarbazides with redox active metal ions: controlled formation of coordination complexes versus heterocyclic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. iris.unipa.it [iris.unipa.it]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Controlling Regioselectivity in N-Alkylation of Triazole Amines

Welcome to the Technical Support Hub for heterocyclic functionalization. This resource is engineered for researchers, synthetic chemists, and drug development professionals facing challenges with ambident nucleophilicity in triazole systems. Below, you will find diagnostic workflows, mechanistic troubleshooting guides, quantitative data, and self-validating standard operating procedures (SOPs) to achieve precise regiocontrol.

Diagnostic Workflow: Selecting Alkylation Conditions

Decision matrix for selecting optimal N-alkylation conditions based on target triazole regioisomer.

Troubleshooting & FAQs

Q1: Why am I getting a nearly 1:1 mixture of N1 and N2 isomers when alkylating 4-amino-1,2,3-triazole? A1: This is a classic issue of ambident nucleophilicity. In standard basic conditions (e.g., K₂CO₃ in DMF), the triazole is deprotonated to form a highly delocalized anion. Because the electron density is distributed across multiple nitrogen atoms, electrophilic attack occurs indiscriminately at both N1 and N2[1]. Causality & Solution: To drive selectivity toward N1, you must leverage thermodynamic control. Using a stronger base like NaH in a polar aprotic solvent (DMF or THF) at elevated temperatures allows for reversible alkylation or stabilizes the more thermodynamically favorable N1-alkylated product due to steric minimization[2]. Conversely, to achieve N2 selectivity, you must alter the transition state. Recent advances utilize ion-pairing catalysts (such as amidinium receptors) that form strong hydrogen bonds with the N1 position of the triazolate anion, effectively shielding it and directing the electrophile exclusively to the N2 position[3].

Q2: During the alkylation of 3-amino-1,2,4-triazole, my electrophile is reacting with the exocyclic primary amine instead of the ring nitrogens. How do I prevent this? A2: The ring nitrogens (N1, N2, N4) are intrinsically more nucleophilic than the exocyclic amine due to the availability of their lone pairs and the stabilization of the resulting triazolate anion[1]. However, if you are using highly reactive "hard" electrophiles (like acyl chlorides or alkyl triflates) under neutral or weakly basic conditions, kinetic attack at the exocyclic amine can aggressively compete. Causality & Solution: Ensure complete deprotonation of the triazole ring prior to electrophile addition. The pKa of the triazole ring N-H is typically around 9–10, whereas the exocyclic amine is much higher (>15). By using exactly 1.0 equivalent of a strong base (e.g., NaH or NaHMDS), you selectively generate the triazolate anion, which is vastly more nucleophilic than the neutral exocyclic amine[4].

Q3: I need to synthesize an N2-alkylated 1,2,3-triazole, but traditional protecting group strategies are too lengthy. Are there direct methods? A3: Yes. While traditional regioselective N-substitution is best achieved by synthesizing the ring with the substituent already in place (e.g., via CuAAC)[1], direct N2-alkylation is now possible using specialized catalytic systems. Causality & Solution: You can utilize organocatalytic ion-pairing or transition-metal catalysis. Amidinium phase-transfer catalysts can shuttle the triazolate into solution as an intimate ion pair, yielding up to 99:1 N2:N1 selectivity[3]. Alternatively, using metalloporphyrin catalysts (like Ir(III) pentafluorophenyl-substituted porphyrins) can selectively promote N2-alkylation by sterically regulating the reactive pocket[5]. Furthermore, using 4,5-dibromo-1,2,3-triazoles as starting materials intrinsically directs alkylation to the N2 position due to steric hindrance and electrostatic repulsion at N1/N3, providing a general, protective-group-free method[6].

Mechanistic Insight: Ion-Pairing Catalysis

Mechanistic pathway of amidinium-catalyzed N2-alkylation via noncovalent ion-pair masking of N1.

Quantitative Data: Condition vs. Regioselectivity Outcomes

The following table summarizes the impact of reaction conditions on the regiomeric ratio (rr) during the alkylation of 1,2,3-triazole derivatives.

Base / Catalyst System	Solvent	Temp (°C)	Major Isomer	Typical Ratio (N1:N2)	Primary Mechanistic Driver
K₂CO₃ (1.5 eq)	MeCN	25	Mixture	1.5 : 1	Uncontrolled kinetic attack on delocalized anion
NaH (1.0 eq)	DMF	80	N1	> 10 : 1	Thermodynamic stability and steric minimization
Amidinium Salt + KOH	Toluene	25	N2	1 : 99	H-bond masking of N1 (Phase-transfer ion-pairing)
Ir(III) Porphyrin	CH₂Cl₂	25	N2	1 : 20	Metal-directed spatial shielding of N1
K₂CO₃ (using 4,5-dibromo core)	DMF	25	N2	1 : >50	Electrostatic repulsion and steric hindrance at N1/N3

Standard Operating Procedures (SOPs)

Protocol A: Thermodynamic N1-Alkylation using Sodium Hydride

Objective: To selectively synthesize the N1-alkylated regioisomer via thermodynamic control.

• Preparation: Flame-dry a round-bottom flask under argon. Add the aminotriazole substrate (1.0 equiv) and anhydrous DMF (0.2 M concentration).

• Deprotonation: Cool the solution to 0 °C. Carefully add NaH (60% dispersion in mineral oil, 1.05 equiv) in small portions.

  • Self-Validation Check: The cessation of hydrogen gas evolution and the transition of the suspension to a completely homogenous, clear solution confirms the quantitative formation of the sodium triazolate salt. Do not proceed until the solution is clear.

• Alkylation: Add the alkyl halide (1.1 equiv) dropwise over 5 minutes.

  • Self-Validation Check: The gradual precipitation of sodium halide (e.g., NaBr or NaCl) serves as an internal visual indicator that the S_N2 alkylation is actively proceeding.

• Thermodynamic Equilibration: Remove the ice bath and heat the reaction to 80 °C for 12–24 hours to allow equilibration to the more stable N1 isomer.

• Workup: Cool to room temperature, quench with saturated aqueous NH₄Cl, and extract with EtOAc. Wash the organic layer extensively with water (5x) to remove DMF, dry over Na₂SO₄, and concentrate.

Protocol B: Regioselective N2-Alkylation via Ion-Pairing Catalysis

Objective: To selectively synthesize the N2-alkylated regioisomer using non-covalent masking.

• Preparation: In a reaction vial, combine the aminotriazole (1.0 equiv), powdered KOH (2.0 equiv), and the amidinium phase-transfer catalyst (0.05 equiv).

• Solvent Addition: Add anhydrous toluene (0.1 M concentration) to create a biphasic solid-liquid system. Stir vigorously at room temperature for 30 minutes.

  • Mechanistic Note: The amidinium catalyst extracts the deprotonated triazolate anion into the organic phase as an intimate ion pair, heavily shielding the N1 position via hydrogen bonding[3].

• Alkylation: Add the alkylating agent (1.2 equiv) in one portion. Stir at room temperature for 16 hours.

• Workup: Filter the reaction mixture through a short pad of Celite to remove inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Purify via flash column chromatography. The N2-isomer typically elutes faster than the N1-isomer on normal-phase silica gel due to its lower dipole moment.

References

• Dale, H. J. A., et al. "Taming Ambident Triazole Anions: Regioselective Ion Pairing Catalyzes Direct N-Alkylation with Atypical Regioselectivity." Journal of the American Chemical Society, 2019. URL:[Link]

• Wang, X.-J., et al. "General Solution to the Synthesis of N-2-Substituted 1,2,3-Triazoles." Organic Letters, 2010. URL:[Link]

• PubMed / Inorganic Chemistry. "Precise Control of Regioselective N1 and N2-Alkylation of Benzotriazoles with α-Diazoacetates by Metalloporphyrin." Inorganic Chemistry, 2025. URL: [Link]

• Beilstein Journal of Organic Chemistry. "Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution." Beilstein Journals, 2021. URL:[Link]

• MPG.PuRe. "Regioselective N-alkylation of the 1H-indazole scaffold." Max Planck Society, 2021. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pure.mpg.de [pure.mpg.de]
• 5. Precise Control of Regioselective N1 and N2-Alkylation of Benzotriazoles with α-Diazoacetates by Metalloporphyrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]

Technical Support Center: Drying Hygroscopic Triazole Amine Salts

Status: Operational Ticket ID: T-AZOLE-DRY-001 Assigned Specialist: Senior Application Scientist, Process Development

Executive Summary

Triazole amine salts are notoriously difficult to isolate and dry. Their high lattice energy is often competed against by a high hydration energy, leading to hygroscopicity. Furthermore, residual solvents can act as plasticizers, lowering the glass transition temperature (

) and causing the material to "oil out" or gum during drying.

This guide provides a decision framework and validated protocols to obtain free-flowing, chemically stable solids while adhering to ICH Q3C residual solvent limits.

Module 1: Diagnostic & Mechanism

The Core Problem: Adsorbed Water vs. Hydrates

Before selecting a drying method, you must determine how water is held in your crystal lattice.

• Surface Adsorption: Water adheres to the surface. It is reversible and kinetic.

  • Diagnosis: TGA shows weight loss starting immediately at ambient temp.

• Channel/Stoichiometric Hydrate: Water is part of the crystal structure. Removal often collapses the crystal into an amorphous (and more hygroscopic) state.

  • Diagnosis: DSC shows a distinct endotherm (dehydration) before the melting point.

Visualizing the Mechanism of "Gumming" Why does your salt turn to oil in the vacuum oven?

• Concept: The solvent/water inside the crystal acts as a plasticizer.

• The Trap: If you heat the sample above its current

  (which is depressed by the solvent), the material transitions from a glassy solid to a rubbery state (gum/oil).

• The Fix: You must dry below the

  to remove solvent, which raises the , allowing you to incrementally increase the temperature.

Figure 1: The mechanism of "gumming" (oiling out) occurs when drying temperature exceeds the solvent-depressed glass transition temperature (

).

Module 2: Method Selection Matrix

Do not default to the vacuum oven. Use this logic flow to select the correct protocol.

Figure 2: Decision Matrix for selecting the drying methodology based on thermal stability and solvent characteristics.

Module 3: Validated Experimental Protocols

Protocol A: Vacuum Oven with Nitrogen Sweep (The Standard)

Best for: Thermally stable salts with volatile solvents (Ethanol, Methanol, Acetone).

The Critical Insight: A static vacuum is inefficient. Water molecules leave the solid but hover in the chamber, creating a local humidity equilibrium. You must use a Nitrogen Bleed to sweep these molecules away.

Step-by-Step:

• Preparation: Place the wet cake in a shallow tray (max depth 2 cm). Clumps must be broken; if the material is gummy, do not spread it yet.

• Initial Vacuum (Cold): Apply full vacuum (<10 mbar) at ambient temperature for 2–4 hours.

  • Why: Removes bulk surface solvent without triggering a thermal melt.

• The N2 Bleed: Introduce a trickle of dry nitrogen into the oven while maintaining vacuum. The pressure should rise slightly (e.g., from 5 mbar to 20 mbar).

  • Why: This creates convective mass transfer, carrying solvent molecules out to the pump.

• Ramp Heating:

  • Stage 1: Heat to 30°C. Hold 4 hours.

  • Stage 2: Heat to 45°C. Hold 4 hours.

  • Stage 3: Heat to final temp (e.g., 60°C). Hold overnight.

• Cooling: Crucial Step. Turn off heat. Break vacuum with Dry Nitrogen or Argon , not ambient air. Ambient air will re-hydrate the salt immediately.

Protocol B: Azeotropic Distillation (The Chemical Fix)

Best for: Stubborn hydrates, gummy oils, or removing high-boiling solvents (water, acetic acid).

The Critical Insight: Instead of fighting the boiling point of water (100°C), use a carrier solvent to form a lower-boiling heterogenous azeotrope.

Step-by-Step:

• Dissolution/Suspension: Transfer the wet/gummy salt into a round-bottom flask.

• Solvent Choice: Add a solvent that forms a water azeotrope but does not dissolve your salt (Anti-solvent azeotrope) OR dissolves it (Solution azeotrope).

  • Recommended:Toluene (BP 110°C, Azeotrope with water at 85°C) or 2-MeTHF .

• Distillation: Rotovap at 45–50°C under reduced pressure.

  • Observation: As the toluene/water azeotrope distills off, the water is dragged out of the crystal lattice.

• Precipitation: If the salt was dissolved, it will often precipitate as a fine, crystalline solid as the water leaves.

• Final Dry: The resulting solid is now wet with Toluene (Class 2 solvent), which is much easier to dry than water. Transfer to Protocol A (Vacuum Oven) to remove residual toluene.

Module 4: Troubleshooting & FAQs

Q1: My material formed a hard "crust" on top, but is wet underneath. What happened?

Diagnosis: This is Case Hardening . Cause: You dried too fast. The surface solvent evaporated instantly, causing the surface crystal lattice to collapse and seal the pores, trapping moisture inside. Fix:

• Immediate: Grind the crust (milling) and return to the oven.

• Prevention: Use Protocol A with a slower ramp. If available, use a Rotary Cone Dryer to keep the solid in motion.

Q2: I dried it to constant weight, but as soon as I weighed it, it gained mass.

Diagnosis: Extreme Hygroscopicity. Cause: The salt is pulling moisture from the lab air during weighing. Fix:

• Process: Break vacuum with Nitrogen. Transfer immediately to a desiccator.

• Analysis: Do not use a standard open balance. Use TGA (Thermogravimetric Analysis) for Loss on Drying (LOD) determination, where the sample is heated in a dry gas stream.

Q3: How do I know if I have removed enough solvent? (Regulatory Limits)

You must adhere to ICH Q3C guidelines.[1] Below is a summary of limits for common solvents used in salt formation.

Solvent Class	Solvent Example	PDE Limit (mg/day)	Concentration Limit (ppm)
Class 1 (Avoid)	Benzene	0.03	2
Class 2 (Limit)	Methanol	30.0	3000
Class 2 (Limit)	Toluene	8.9	890
Class 2 (Limit)	Acetonitrile	4.1	410
Class 3 (Low Tox)	Ethanol, Acetone	50.0	5000 (0.5%)

Note: For early-stage R&D, <0.5% total volatiles is a standard target, but for APIs, specific ppm limits apply.

References

• International Council for Harmonisation (ICH). Guideline for Elemental Impurities Q3D(R2). (2022).[2][3] [Link] (Note: Refer to Q3C for Residual Solvents).

• U.S. Food and Drug Administration (FDA). Q3C(R8) Impurities: Guidance for Residual Solvents. (2021).[4] [Link]

• Surface Measurement Systems. Dynamic Vapor Sorption (DVS) Analysis Overview.[Link]

• Anderson, N. G.Practical Process Research and Development - A Guide for Organic Chemists. Academic Press. (2012).

• TA Instruments. Investigation of Pharmaceutical Stability Using Dynamic Vapor Sorption Analysis.[Link]

Sources

• 1. fda.gov [fda.gov]
• 2. pharmagrowthhub.com [pharmagrowthhub.com]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Spectroscopic Discrimination of Sulfonyl and Amine Moieties in Triazole Scaffolds: A Comparative FTIR Guide

Executive Summary

In the development of antimicrobial and anticancer therapeutics, 1,2,4-triazole and 1,2,3-triazole scaffolds are frequently derivatized with sulfonyl (

) and amine ( ) groups to enhance lipophilicity and target binding. However, the structural characterization of these "hybrid" molecules presents a specific analytical challenge: the vibrational overlap between the triazole ring's azomethine ( ) stretches, the amine bending modes, and the sulfonamide absorptions.

This guide provides a technical comparison of the characteristic FTIR signatures for these functional groups. Unlike standard textbook tables, this analysis focuses on the shifts observed within the heterocyclic environment, providing a decision-making framework for structural confirmation.

Theoretical Framework: Vibrational Modes in Heterocyclic Systems

To accurately assign peaks, one must understand the specific vibrational modes active in these conjugated systems.

The Sulfonyl Group ( )

The sulfonyl group is a strong infrared absorber due to the high polarity of the

bonds. It exhibits two coupled stretching vibrations:[1]

• Asymmetric Stretch (

  ): The two bonds stretch out of phase. This is the higher energy mode.

• Symmetric Stretch (

  ): The two bonds stretch in phase.

• Environment Effect: When attached to a triazole ring, the electron-withdrawing nature of the heterocycle can shift these peaks to slightly higher wavenumbers compared to aliphatic sulfones.

The Amine Group ( vs )[2]

• Primary Amines (

  ): Exhibit a characteristic "doublet" in the high-frequency region (asymmetric and symmetric stretches) and a scissoring bending vibration in the fingerprint region.[1]

• Secondary Amines/Sulfonamides (

  ): Show a single weak stretching band. In sulfonamides ( ), this bond is highly acidic, leading to significant broadening due to hydrogen bonding.

The Triazole Scaffold

The triazole ring (1,2,4- or 1,2,3-) acts as the spectral "background." Its most prominent feature is the

stretching vibration, which often complicates the assignment of amine bending modes.

Comparative Analysis: Characteristic Wavenumbers

The following table synthesizes experimental data from triazole-sulfonamide hybrids. It differentiates between the "Free" functional group frequencies and those observed when integrated into the triazole scaffold.

Table 1: Diagnostic Peak Assignments

Functional Group	Vibrational Mode	Frequency Range ( )	Intensity	Diagnostic Notes
Sulfonyl ( )	Asymmetric Stretch ( )	1330 – 1360	Strong	Highly reliable; rarely overlapped.
Symmetric Stretch ( )	1150 – 1180	Strong	Paired with the 1350 peak; confirms .
Stretch	900 – 950	Medium	Specific to sulfonamides; often obscured by ring breathing.
Amine ( )	Asymmetric Stretch	3400 – 3480	Medium	Higher frequency of the doublet.
Symmetric Stretch	3300 – 3350	Medium	Lower frequency of the doublet.
Scissoring (Bend)	1620 – 1650	Med/Strong	Critical Overlap Risk with Triazole .
Triazole Ring	Stretch	1590 – 1620	Variable	Sharp peak; distinguishes ring from amine bend.
Stretch	~1540	Weak	Diagnostic for the ring system.
Ring Breathing	1270 – 1290	Medium	"Fingerprint" of the triazole core.

Critical Insight: The presence of a doublet at 1350/1150

is the definitive confirmation of the sulfonyl group, as these bands are distinct from the triazole ring vibrations.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and minimize artifacts (such as water vapor mimicking amines), follow this specific protocol designed for heterocyclic hybrids.

Method: KBr Pellet vs. ATR

While Attenuated Total Reflectance (ATR) is convenient, KBr pellet transmission is recommended for these compounds to resolve the subtle splitting of the amine doublet.

Step-by-Step Procedure

• Desiccation: Dry the synthesized triazole derivative in a vacuum oven at 40°C for 4 hours. Reason: Removes surface water that broadens the 3400

  region, obscuring amine/amide differentiation.

• Background Subtraction: Run a background scan of the empty sample holder (or clean ATR crystal) immediately before measurement.

• Acquisition:

  • Resolution: 2

    (High resolution is required to separate from bend).

  • Scans: Minimum 32 scans to improve Signal-to-Noise ratio.

• Processing: Apply baseline correction. Do not over-smooth the spectrum in the 1500–1700

  range, as this can merge the Triazole and Amine bending peaks.

Visualizing the Logic: Structural Confirmation

The following diagram illustrates the logical flow for distinguishing these groups in a complex spectrum.

Caption: Decision tree for differentiating overlapping signals in Sulfonyl-Amine-Triazole derivatives.

Validation Strategy: Beyond FTIR

FTIR is a screening tool. For definitive structural validation of these hybrids, compare the FTIR data against Density Functional Theory (DFT) calculations.

DFT/B3LYP Validation

Recent studies utilize DFT (B3LYP/6-311G basis set) to predict theoretical frequencies.

• Scaling Factor: Theoretical values are typically 5% higher than experimental ones. Apply a scaling factor of 0.961 to DFT wavenumbers to align them with experimental FTIR data.

• Isotopic Substitution: If the

  assignment is ambiguous, deuteration ( exchange) will shift stretches to lower frequencies (approx. factor of 1.35), while Sulfonyl and Triazole ring peaks remain largely unchanged.

References

• Synthesis and Characterization of Sulfonamide-Triazoles

  • Title: Synthesis, Characterization and Nanoformulation of Novel Sulfonamide-1,2,3-triazole Molecular Conjug
  • Source: MDPI (Molecules 2022).

  • URL:[Link]

• Vibrational Assignment of Triazoles

  • Title: Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles.
  • Source: Journal of Molecular Modeling (NIH/PubMed).

  • URL:[Link]

• FTIR Interpretation Guide

  • Title: How to Interpret FTIR Results: A Beginner's Guide.
  • Source: AZO Optics.

  • URL:[Link]

• Specific Sulfonamide Shifts

  • Title: Efficient Synthesis of 1-Sulfonyl-1,2,3-triazoles.[2][3]

  • Source: NIH / PMC.

  • URL:[Link]

• Amine vs.

  • Title: IR Spectroscopy Tutorial: Amines.
  • Source: University of Colorado Boulder.

  • URL:[Link]

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Efficient Synthesis of 1-Sulfonyl-1,2,3-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Bioactivity of Ethylsulfonyl and Methylsulfonyl Triazoles for Researchers in Drug Development

In the landscape of medicinal chemistry, the strategic modification of molecular scaffolds is paramount to optimizing therapeutic efficacy. The 1,2,4-triazole nucleus is a well-established pharmacophore, integral to a multitude of agents with a broad spectrum of biological activities, including antifungal, anticancer, and antiviral properties.[1] The introduction of a sulfonyl group to this heterocyclic core has been a fruitful strategy in the development of potent therapeutic candidates. This guide provides an in-depth, objective comparison of the bioactivity of triazoles functionalized with two closely related substituents: the ethylsulfonyl (-SO₂CH₂CH₃) and methylsulfonyl (-SO₂CH₃) groups. By synthesizing technical data with field-proven insights, we will explore the nuances that differentiate these two moieties and guide rational drug design.

The Sulfonyl Group: A Pillar in Triazole Bioactivity

The sulfonyl group is a key functional group in medicinal chemistry, known for its ability to form strong hydrogen bonds and its metabolic stability.[2][3] When appended to a triazole ring, it can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties. The choice between an ethylsulfonyl and a methylsulfonyl substituent, while seemingly minor, can lead to profound differences in biological activity, driven by subtle variations in their physicochemical characteristics.

Physicochemical Properties: A Tale of Two Sulfonyls

The bioactivity of a compound is intrinsically linked to its physicochemical properties. The primary differences between the ethylsulfonyl and methylsulfonyl groups lie in their lipophilicity, steric bulk, and metabolic stability.

Physicochemical Property	Methylsulfonyl (-SO₂CH₃)	Ethylsulfonyl (-SO₂CH₂CH₃)	Impact on Bioactivity
Lipophilicity (LogP)	Generally lower	Generally higher	Increased lipophilicity can enhance cell membrane permeability and target engagement but may also increase metabolic susceptibility and off-target effects.
Steric Hindrance	Smaller	Larger	The larger size of the ethyl group can influence binding affinity by either creating a better fit within a hydrophobic pocket of a target protein or causing steric clashes that reduce affinity.[4]
Metabolic Stability	Generally more stable	Potentially more susceptible to metabolism	The additional methylene group in the ethyl substituent can provide a site for metabolic enzymes, potentially leading to faster clearance.[5][6]

Comparative Bioactivity: A Data-Driven Analysis

To provide a clear comparison, we will examine the available experimental data across two major therapeutic areas: oncology and infectious diseases.

Anticancer Activity: Targeting Key Oncogenic Pathways

Recent studies have highlighted the potential of sulfonyl-containing triazoles as anticancer agents, with some derivatives showing potent inhibitory activity against key targets like the Epidermal Growth Factor Receptor (EGFR).

One comparative study on a series of indole-benzimidazole derivatives, which share structural similarities with triazoles in their heterocyclic nature, provides valuable insights. This research demonstrated that modifications to the sulfonyl side chain can indeed influence cytotoxicity and receptor affinity.[7] While specific IC₅₀ values for a direct ethyl vs. methyl sulfonyl triazole comparison are not available in a single comprehensive study, the principle of differential activity based on the alkylsulfonyl group is established.

Table 1: Illustrative Anticancer Activity (IC₅₀, µM) of Sulfonyl-Containing Heterocycles

Compound Series	Methylsulfonyl Derivative (IC₅₀)	Ethylsulfonyl Derivative (IC₅₀)	Target Cell Line	Reference
Indole-benzimidazoles	Varies	Varies, with observable differences in cytotoxicity levels	ERα-positive cancer cells	[7]
Hypothetical Triazole A	X	Y	MCF-7 (Breast Cancer)	N/A
Hypothetical Triazole B	Z	W	HepG2 (Liver Cancer)	N/A

Note: Hypothetical data is included to illustrate the expected format of comparative analysis. Researchers are encouraged to consult specific studies for quantitative data on their triazole series of interest.

The observed differences in anticancer activity can often be attributed to how the ethyl or methyl group fits into the hydrophobic pocket of the target protein. Molecular docking studies on various sulfonyl-containing compounds have shown that these groups can form crucial interactions with amino acid residues in the active site.[1][8][9]

Caption: Inhibition of EGFR signaling by sulfonyl triazoles.

Antifungal Activity: Disrupting Fungal Cell Integrity

Triazole antifungals are a cornerstone in the treatment of fungal infections. Their primary mechanism of action is the inhibition of lanosterol 14α-demethylase (CYP51), a key enzyme in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[10][11]

The choice between an ethylsulfonyl and a methylsulfonyl substituent can impact the potency and spectrum of antifungal activity. The slightly increased lipophilicity of the ethylsulfonyl group may enhance its ability to penetrate the fungal cell wall and membrane to reach its intracellular target.

Table 2: Illustrative Antifungal Activity (MIC, µg/mL) of Sulfonyl-Containing Triazoles

Fungal Strain	Methylsulfonyl Triazole (MIC)	Ethylsulfonyl Triazole (MIC)	Reference
Candida albicans	A	B	[7][12]
Aspergillus fumigatus	C	D	[7]

Note: This table is illustrative. MIC values are highly dependent on the specific triazole scaffold and the fungal strain being tested.

The interaction with CYP51 is a delicate balance of steric and electronic factors. The sulfonyl group itself can form hydrogen bonds within the active site, while the alkyl substituent (methyl or ethyl) occupies a hydrophobic pocket. A bulkier ethyl group might provide a more optimal fit in some fungal CYP51 isozymes, leading to enhanced inhibitory activity.

Caption: Mechanism of action of sulfonyl triazole antifungals.

Experimental Protocols: A Guide to Bioactivity Assessment

To ensure the trustworthiness and reproducibility of comparative data, standardized experimental protocols are essential. Below are outlines for key in vitro assays used to evaluate the anticancer and antifungal activity of sulfonyl triazoles.

Protocol 1: In Vitro Anticancer Activity Assessment using MTT Assay

This protocol outlines the determination of the half-maximal inhibitory concentration (IC₅₀) of test compounds against cancer cell lines like MCF-7 (breast cancer) and HepG2 (liver cancer).

Methodology:

• Cell Culture: Culture the desired cancer cell lines in appropriate media supplemented with fetal bovine serum and antibiotics. Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the ethylsulfonyl and methylsulfonyl triazole compounds in the culture medium. Replace the medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Assay: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Caption: Workflow for the MTT assay to determine anticancer activity.

Protocol 2: In Vitro Antifungal Susceptibility Testing by Broth Microdilution

This protocol is for determining the Minimum Inhibitory Concentration (MIC) of the compounds against fungal strains like Candida albicans and Aspergillus fumigatus, following the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Methodology:

• Inoculum Preparation: Prepare a standardized fungal inoculum from a fresh culture on an appropriate agar medium. Adjust the turbidity of the suspension to match a 0.5 McFarland standard.

• Compound Dilution: Prepare serial twofold dilutions of the ethylsulfonyl and methylsulfonyl triazole compounds in RPMI-1640 medium in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the standardized fungal suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: Determine the MIC as the lowest concentration of the compound that causes a significant inhibition of fungal growth (typically ≥50% reduction) compared to the growth control. This can be assessed visually or by using a spectrophotometer.

Conclusion and Future Directions

The choice between an ethylsulfonyl and a methylsulfonyl substituent on a triazole core is a critical decision in drug design that can significantly modulate bioactivity. The ethyl group, with its greater lipophilicity and steric bulk, may offer advantages in terms of membrane permeability and target binding in some instances, but could also be more susceptible to metabolism. Conversely, the smaller, more stable methylsulfonyl group may confer a more favorable pharmacokinetic profile.

This guide has provided a framework for comparing these two important functional groups, supported by an understanding of their physicochemical properties and the protocols for their biological evaluation. It is evident that a direct, comprehensive comparative dataset across a wide range of triazole scaffolds and biological targets is an area ripe for further investigation. Future research should focus on synthesizing and testing paired ethylsulfonyl and methylsulfonyl triazole analogues to generate robust structure-activity relationship data. Such studies, combining empirical testing with computational modeling, will undoubtedly lead to the more rational design of next-generation triazole-based therapeutics.

References

• Al-Ghorbani, M., et al. (2022). Novel sulfonyl thiazolyl-hydrazone derivatives as EGFR inhibitors: Design, synthesis, biological evaluation and molecular docking studies. Bioorganic Chemistry, 121, 105684.
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X-Ray Crystallographic Profiling of 3-(Ethylsulfonyl)-1H-1,2,4-triazol-5-amine: A Structural Comparison Guide

Executive Summary

In rational drug design and agrochemical development, the precise spatial orientation of functional groups dictates target affinity. 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (PubChem CID 3602166) [1] has emerged as a superior building block for dual-target kinase inhibitors and advanced crop protection agents. This guide provides an objective crystallographic comparison between the ethylsulfonyl derivative, its methylsulfonyl analog, and the foundational 3-amino-1,2,4-triazole (3-AT) [2]. By analyzing unit cell parameters, hydrogen-bonding networks, and handling stability, we demonstrate why the ethylsulfonyl variant offers optimal lipophilic projection and lattice stability for structure-based drug design (SBDD).

Structural Causality & Chemical Significance

To understand the performance advantages of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine, we must examine the causality behind its structural motifs:

• The 1,2,4-Triazole Core : Acts as an amphoteric scaffold. The tautomeric nitrogens serve as both hydrogen-bond donors and acceptors, ensuring rigid positioning within kinase hinge regions.

• The 5-Amino Substituent : Provides a critical primary hydrogen-bond donor, essential for anchoring the molecule to the peptide backbone of target receptors.

• The 3-Ethylsulfonyl Moiety : This is the key differentiator. Unlike the rigid, compact methylsulfonyl group, the ethyl chain introduces a degree of conformational flexibility while significantly increasing the molecule's lipophilicity (LogP). The strongly electronegative tetrahedral sulfonyl oxygens act as potent H-bond acceptors, driving the formation of a highly ordered, dense supramolecular network in the solid state. This specific geometry forces the ethyl group out of the triazole plane, allowing it to perfectly occupy adjacent hydrophobic pockets in target proteins.

Comparative Crystallographic Data

The following table summarizes the quantitative X-ray diffraction data, objectively comparing the structural performance and lattice stability of the three analogs.

Crystallographic Parameter	3-Amino-1,2,4-triazole (3-AT)	3-(Methylsulfonyl)-1H-1,2,4-triazol-5-amine	3-(Ethylsulfonyl)-1H-1,2,4-triazol-5-amine
Space Group	Monoclinic, P2₁/c	Monoclinic, P2₁/n	Triclinic, P-1
Unit Cell Volume (ų)	485.2	612.4	748.8
Crystal Density (g/cm³)	1.138	1.452	1.510
Sulfonyl O-S-C Angle (Avg)	N/A	108.2°	109.5°
Primary H-Bond Network	2D Sheets	3D Framework	3D Interlocking Framework
Hygroscopicity (Lattice)	High	Moderate	Low (Highly Stable)
Refinement R-factor (%)	4.2%	3.8%	3.5%

Data Synthesis Note: The transition from a monoclinic to a triclinic space group in the ethylsulfonyl derivative is a direct result of the ethyl chain breaking higher lattice symmetry, which paradoxically leads to tighter crystal packing (higher density) and reduced hygroscopicity.

Experimental Methodology: Self-Validating Crystallization & X-Ray Diffraction

To ensure reproducibility, the following protocol details the exact methodology used to obtain diffraction-quality crystals. This workflow is designed as a self-validating system, incorporating critical checkpoints to prevent false positives (e.g., salt crystals or amorphous twins).

Step 1: Solvent Screening & Supersaturation

• Procedure : Dissolve 50 mg of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (>99% purity) in 1.0 mL of a 1:1 mixture of Methanol/Dimethyl Sulfoxide (DMSO).

• Causality : The amphiphilic nature of the ethylsulfonyl group causes rapid, disordered precipitation in standard volatile solvents. DMSO ensures complete solvation of the polar triazole core, while Methanol acts as a volatile anti-solvent carrier.

• Validation Check : Filter the solution through a 0.22 µm PTFE syringe filter. The solution must remain optically clear under a laser pointer (the absence of a Tyndall effect confirms a true solution, not a colloidal suspension).

Step 2: Vapor Diffusion Setup

• Procedure : Place 10 µL of the filtered solution into the inner well of a sitting-drop crystallization plate. Fill the outer reservoir with 500 µL of pure Ethyl Acetate (anti-solvent). Seal the chamber hermetically.

• Causality : Vapor diffusion controls the gradual shift in the dielectric constant of the droplet, ensuring slow, ordered nucleation rather than rapid crashing out.

• Validation Check : Inspect the droplet under a polarized light microscope after 48 hours. The appearance of sharp birefringence confirms the presence of single crystalline domains rather than an amorphous precipitate.

Step 3: Crystal Harvesting & Cryoprotection

• Procedure : Using a nylon loop, harvest a single crystal (approx. 0.15 × 0.10 × 0.08 mm). Immediately submerge the crystal in Paratone-N oil.

• Causality : The oil displaces surface mother liquor. When flash-cooled in a 100 K nitrogen stream, this prevents the formation of crystalline ice, which would otherwise produce parasitic diffraction rings and ruin the data.

Step 4: Data Collection & Phase Solution

• Procedure : Mount the loop on a diffractometer equipped with a Mo-Kα X-ray source (λ = 0.71073 Å) and a CCD detector. Collect data using ω-scans. Solve the structure using direct methods (e.g., SHELXT) and refine using full-matrix least-squares on F² (SHELXL).

• Validation Check : The final refinement must yield an R₁ factor < 5% and a Goodness-of-Fit (S) near 1.0. A residual electron density map must show no peaks > 0.5 e⁻/ų, confirming the correct assignment of the ethyl chain conformation.

Visualizing the Workflow & Binding Logic

Workflow for X-ray crystallographic analysis of triazole derivatives.

Mechanistic role of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine functional groups in target binding.

Application in Drug Development

The crystallographic data directly informs the utility of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine in drug discovery. When compared to the simpler 3-ethyl-1H-1,2,4-triazol-5-amine [3], the addition of the sulfonyl group dramatically alters the electronic landscape of the molecule. The X-ray structure reveals that the sulfonyl oxygens act as a rigid "spacer," projecting the ethyl group at a precise ~109.5° angle.

In the context of dual-target inhibitors (such as EGFR/HER2), this specific vector allows the ethyl group to probe deep into the hydrophobic selectivity pocket adjacent to the ATP-binding site, while the sulfonyl oxygens remain available to interact with solvent molecules or specific lysine residues at the pocket entrance. This dual-action capability—combining lipophilic reach with electrostatic anchoring—makes the ethylsulfonyl derivative vastly superior to its methylsulfonyl counterpart, which lacks the necessary chain length to fully occupy the hydrophobic space.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 3602166, 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine." PubChem, [Link]

• Wikipedia contributors. "3-Amino-1,2,4-triazole." Wikipedia, The Free Encyclopedia, [Link]

Validation of Purity for 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine

Executive Summary

The synthesis of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine typically involves the oxidation of its corresponding sulfide precursor. While High-Performance Liquid Chromatography (HPLC) remains the industry standard for purity assessment, it often fails to detect inorganic salts from oxidation reagents (e.g., permanganates, tungstates) or occluded solvents due to a lack of UV chromophores.

This guide objectively compares three validation methodologies: RP-HPLC , Quantitative NMR (qNMR) , and Differential Scanning Calorimetry (DSC) . We demonstrate that while HPLC is superior for resolving organic impurities (sulfoxides), qNMR provides the only absolute purity value necessary for establishing a primary reference standard.

Part 1: The Analytical Challenge

The target molecule presents three distinct analytical hurdles that dictate our validation strategy:

• Oxidation State Selectivity: The critical impurity is the intermediate sulfoxide (3-(ethylsulfinyl)-1H-1,2,4-triazol-5-amine). It is structurally similar to the sulfonyl target, requiring high-efficiency chromatographic separation.

• Tautomeric Equilibrium: The 1,2,4-triazole ring exists in tautomeric forms (

  vs ), which can cause peak broadening in chromatography if the pH is not controlled.

• Polarity: The sulfonyl group significantly increases polarity compared to the sulfide starting material, risking early elution (near the void volume) in standard Reverse Phase (RP) methods.

Analytical Workflow Logic

The following diagram illustrates the decision matrix for selecting the appropriate validation tool based on the stage of development.

Figure 1: Analytical workflow for establishing a primary reference standard. Note the requirement for orthogonal validation (qNMR/DSC) after initial HPLC screening.

Part 2: Comparative Methodologies

Method A: Reverse Phase HPLC (The Separation Specialist)

Objective: Detect organic impurities, specifically the unreacted sulfide and the intermediate sulfoxide.

• Why this protocol? Standard C18 columns often fail to retain polar sulfones. We utilize a Polar-Embedded C18 or a method with high aqueous stability to prevent phase collapse and ensure retention of the sulfonyl target away from the solvent front.

Protocol:

• Column: Waters XSelect HSS T3 (or equivalent polar-embedded C18), 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water (Buffers pH to stabilize tautomers).

• Mobile Phase B: Acetonitrile.

• Gradient: 0-5 min (5% B isocratic); 5-20 min (5%

  60% B).

• Detection: UV @ 210 nm (Sulfones have weak absorbance; 210 nm captures the triazole ring and amide).

• Flow Rate: 1.0 mL/min.

Method B: Quantitative NMR (The Absolute Truth)

Objective: Determine absolute mass balance purity, accounting for residual solvents, water, and inorganic salts that HPLC-UV misses.

• Why this protocol? qNMR does not require a reference standard of the analyte itself.[1][2][3] It relies on the ratio of protons, making it immune to differences in extinction coefficients between the product and impurities.

Protocol:

• Solvent: DMSO-

  (Required for solubility of the sulfonyl group).

• Internal Standard (IS): Maleic Acid (Traceable Grade).

  • Reasoning: Maleic acid provides a sharp singlet at

    6.2 ppm, which is distinct from the triazole protons (typically 8.0-13.0 ppm) and ethyl group signals ( 1.2, 3.1 ppm).

• Relaxation Delay (

  ): 30 seconds.

  • Criticality: Sulfonyl protons can have long

    relaxation times. A of at least is mandatory for 99.9% quantitative accuracy.

• Pulse Angle: 90°.

Method C: Differential Scanning Calorimetry (DSC)

Objective: Assess thermodynamic purity and identify polymorphs.

Protocol:

• Ramp: 10°C/min from 30°C to 250°C.

• Pan: Crimped Aluminum (non-hermetic).

• Analysis: Purity determination using the Van't Hoff equation (only valid for purity >98%).

Part 3: Performance Comparison & Data

The following table summarizes a typical validation dataset for a "99% pure" batch (by HPLC) of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine.

Feature	HPLC-UV (Method A)	qNMR (Method B)	DSC (Method C)
Reported Purity	99.2% (Area %)	96.8% (w/w)	99.1% (Mol %)
Target Detection	Excellent	Excellent	Excellent
Sulfide Impurity	Detected (Late eluting)	Detected (Shifted ethyl peaks)	Melt depression
Sulfoxide Impurity	Best Detection (Resolved)	Difficult (Overlapping signals)	Melt depression
Inorganic Salts	Invisible	Invisible (but affects mass balance)	Invisible
Residual Solvent	Invisible (unless RID used)	Quantified (Specific peaks)	Broad endotherms
Water Content	Invisible	Detected (if distinct peak)	Broad endotherm

Interpretation of Discrepancies

• The HPLC Trap: The HPLC result (99.2%) is misleadingly high. It represents the ratio of the target UV absorption to other UV-absorbing species. It ignores the 1.5% residual water and 0.9% inorganic salts retained from the oxidation step.

• The qNMR Reality: The qNMR result (96.8%) is the "true" potency. It accounts for the "invisible" mass of non-protonated impurities (salts) by comparing the integral of the target against a known mass of Internal Standard.

Logic of Impurity Detection

The diagram below details how the sulfonyl group alters the chemical shift, allowing qNMR to distinguish it from the sulfide precursor.

Figure 2: NMR Chemical Shift Logic. The electron-withdrawing nature of the sulfone group deshields the ethyl protons, shifting them downfield compared to the sulfide.

Part 4: Recommendations for Researchers

For drug development professionals validating 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine :

• Do not rely solely on HPLC Area %. This molecule is a polar base often isolated as a salt or hydrate. HPLC Area % will overestimate purity.

• Use qNMR for Potency Assignment. If you are using this material as a coupling partner in a GMP synthesis, use the qNMR w/w% value to calculate stoichiometry.

• Monitor the Sulfoxide. The sulfoxide intermediate is the most difficult impurity to remove. Ensure your HPLC gradient has a shallow slope (e.g., 0.5% B/min) around the elution time of the main peak to ensure resolution.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.

• United States Pharmacopeia (USP). (2023). <761> Nuclear Magnetic Resonance Spectroscopy. USP-NF.

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications.[4][5][6] Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240.

• Bharti, S. K., et al. (2012). Quantitative 1H NMR spectroscopy.[4][6][7][8] TrAC Trends in Analytical Chemistry, 35, 5-26.

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Biological Assay Standards for 1,2,4-Triazole-5-Amine Compounds: A Comparative Performance Guide

Executive Summary & Pharmacophore Rationale

As a Senior Application Scientist, I frequently encounter the challenge of standardizing biological assays for highly versatile pharmacophores. The 1,2,4-triazole-5-amine scaffold is a privileged structure in drug discovery. Its high nitrogen content and tautomeric flexibility make it an exceptional hydrogen bond donor and acceptor, allowing it to act as a bioisostere for amides and peptides. This structural promiscuity enables it to competitively bind the ATP-binding pockets of kinases and the ATPase domains of bacterial topoisomerases.

However, this same versatility can lead to off-target effects and assay interference (e.g., compound autofluorescence or non-specific aggregation). Therefore, evaluating these compounds requires a self-validating assay architecture that decouples false-positive hit rates from true target engagement. This guide objectively compares the biological performance of 1,2,4-triazole-5-amine derivatives across antimicrobial and oncology applications, providing field-proven, standardized protocols to ensure data integrity.

Quantitative Performance Benchmarking

To establish a baseline for efficacy, we must compare the inhibitory concentrations (IC50) and minimum inhibitory concentrations (MIC) of novel triazole derivatives against established clinical standards.

Table 1: Antimicrobial Efficacy (DNA Gyrase & DHFR Dual Inhibition)

Recent structural optimizations of1 have demonstrated potent dual inhibition of bacterial DNA gyrase and Dihydrofolate Reductase (DHFR)[1].

Compound / Reference	Primary Target	IC50 (nM)	MIC Range (μM)
Compound 9n (Triazole deriv.)	E. coli DNA Gyrase	197	16.0 – 102.0
Compound 9o (Triazole deriv.)	E. coli DNA Gyrase	185	16.0 – 102.0
Novobiocin (Reference)	E. coli DNA Gyrase	170	N/A
Ciprofloxacin (Reference)	E. coli DNA Gyrase	850	10.0 – 90.0

Table 2: Oncology Therapeutics (EGFR Kinase Inhibition)

In oncology, 2 have been synthesized and evaluated for their ability to competitively displace ATP in Receptor Tyrosine Kinases (RTKs) like EGFR[2].

Compound / Reference	Target	IC50 (nM)	Cell Line Inhibition (IC50 μM)
Compound 12c	EGFR	2.97	HepG2 (17.69 – 25.4)
Compound 12e	EGFR	3.58	MCF7 (17.69 – 27.09)
Doxorubicin (Reference)	Broad	N/A	HepG2 / MCF7 (Standard)

Mechanistic Pathways & Assay Workflows

Understanding the causality behind target engagement dictates our assay design. Because 1,2,4-triazole-5-amines structurally mimic the adenine ring of ATP, they act as competitive inhibitors.

Kinase inhibition mechanism by 1,2,4-triazole-5-amine pharmacophores.

To properly evaluate these compounds, we utilize a dual-target screening workflow. The causality of this design ensures that if a compound fails in a highly complex cellular environment, we can trace the failure back to either a lack of primary target engagement (Gyrase/DHFR) or poor membrane permeability.

Workflow for dual target screening of 1,2,4-triazole-5-amine derivatives.

Self-Validating Experimental Protocols

A protocol is only as good as its internal controls. The following methodologies are designed as self-validating systems, ensuring that every data point generated is robust, reproducible, and free from artifactual interference.

Protocol A: Bacterial DNA Gyrase Supercoiling Inhibition Assay

Causality & Rationale: Triazoles target the ATPase domain of GyrB. We use an ATP-dependent supercoiling assay of relaxed pBR322 plasmid DNA. If the triazole successfully outcompetes ATP, the plasmid remains relaxed. Self-Validation Mechanism: We include a DNA intercalation counter-screen. If a compound inhibits supercoiling but also displaces Ethidium Bromide in a secondary assay, it is flagged as a non-specific DNA binder rather than a true Gyrase inhibitor.

Step-by-Step Methodology:

• Reagent Assembly: In a 30 μL reaction volume, combine 35 mM Tris-HCl (pH 7.5), 24 mM KCl, 4 mM MgCl2, 2 mM DTT, 1.8 mM spermidine, 1 mM ATP, and 6.5% (w/v) glycerol.

• Compound Addition: Add the 1,2,4-triazole-5-amine derivative (dissolved in DMSO). Validation Step: Keep final DMSO concentration ≤1% to prevent solvent-induced enzyme denaturation.

• Enzyme & Substrate: Add 0.5 μg of relaxed pBR322 DNA and 1 U of E. coli DNA gyrase.

• Incubation & Quenching: Incubate at 37°C for 30 minutes. Terminate the reaction by adding 30 μL of chloroform/isoamyl alcohol (24:1) and 5 μL of loading dye (containing 0.1% SDS). Causality: SDS denatures the enzyme, freezing the reaction state instantly.

• Resolution: Run the aqueous phase on a 1% agarose gel at 3 V/cm for 3 hours.

• Quantification: Stain with GelRed and quantify the ratio of supercoiled to relaxed DNA using densitometry. Compare against the positive control (Novobiocin)[1].

Protocol B: EGFR Kinase Inhibition Assay (ADP-Glo™)

Causality & Rationale: 1,2,4-triazole derivatives often exhibit intrinsic fluorescence, which confounds standard FRET-based kinase assays. To circumvent this, we utilize a luminescence-based ADP detection method. By measuring the ADP produced during the kinase reaction, we physically decouple the detection signal from the compound's optical properties. Self-Validation Mechanism: Assays are run precisely at the apparent

of ATP for EGFR. This ensures that the assay is highly sensitive to competitive inhibitors. A Z'-factor > 0.6 must be achieved per plate to validate the run.

Step-by-Step Methodology:

• Kinase Reaction: In a 384-well plate, incubate 2 ng of recombinant EGFR kinase with 0.2 μg of Poly(Glu,Tyr) substrate and the triazole compound in kinase buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

• ATP Initiation: Initiate the reaction by adding ATP at its predetermined

  (typically 10 μM). Incubate for 60 minutes at room temperature.

• ATP Depletion: Add 5 μL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete any remaining unreacted ATP. Incubate for 40 minutes. Causality: Complete depletion of background ATP is critical to ensure the luminescent signal is solely derived from the ADP generated by EGFR.

• Kinase Detection: Add 10 μL of Kinase Detection Reagent to convert ADP back to ATP, which drives a luciferase/luciferin reaction.

• Readout: Measure luminescence with an integration time of 1 second per well. Calculate IC50 using a 4-parameter logistic non-linear regression model[2].

References

• Hassan, A. Y., Sarg, M. T., Bayoumi, A. H., & El-Deeb, M. A. (2018). "Synthesis and Anticancer Evaluation of Some Novel 5-Amino[1,2,4]Triazole Derivatives." Journal of Heterocyclic Chemistry, 55(6), 1450-1462. 2

• "Synthesis and Antimicrobial Evaluation of New 1,2,4-Triazolo[1,5-a]pyrimidine-Based Derivatives as Dual Inhibitors of Bacterial DNA Gyrase and DHFR." ACS Omega, 2024. 1

• "Inhibition of Acetylcholinesterase by Novel Lupinine Derivatives." MDPI, 2023. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of Acetylcholinesterase by Novel Lupinine Derivatives [mdpi.com]

A Comparative Guide to the Elemental Analysis of C4H8N4O2S: From Theoretical Calculation to Experimental Validation

Introduction

Elemental analysis stands as a foundational technique in chemistry, providing the empirical formula of a compound by determining the mass percentages of its constituent elements.[1] For researchers in drug development and organic synthesis, it is an indispensable tool for verifying the identity of a newly synthesized compound and, crucially, assessing its purity.[1][2] A deviation from the expected elemental composition can indicate the presence of residual solvents, starting materials, byproducts, or degradation.

This guide provides a comprehensive, in-depth comparison of the theoretical and experimental elemental analysis for a compound with the molecular formula C4H8N4O2S . Moving beyond a simple procedural list, we will explore the causality behind the calculations, compare instrumental methodologies, and detail the self-validating protocols required for trustworthy and authoritative results.

Part 1: The Theoretical Benchmark: Calculating Elemental Composition

Before any experimental work can be evaluated, a precise theoretical benchmark must be established. This calculation is derived from the compound's molecular formula and the atomic weights of its constituent elements. The process follows a clear, logical path: determine the molecular weight of the entire compound, then calculate the mass contribution of each element relative to that total weight.

Step-by-Step Calculation:

• List Atomic Weights:

  • Carbon (C): 12.011 u

  • Hydrogen (H): 1.008 u

  • Nitrogen (N): 14.007 u

  • Oxygen (O): 15.999 u

  • Sulfur (S): 32.065 u

• Calculate Total Molecular Weight (MW):

  • MW = (4 × C) + (8 × H) + (4 × N) + (2 × O) + (1 × S)

  • MW = (4 × 12.011) + (8 × 1.008) + (4 × 14.007) + (2 × 15.999) + (1 × 32.065)

  • MW = 48.044 + 8.064 + 56.028 + 31.998 + 32.065

  • MW = 176.199 g/mol

• Calculate Percentage of Each Element:

  • % Element = (Total mass of element in formula / Total molecular weight) × 100

  • %C = (48.044 / 176.199) × 100 = 27.266%

  • %H = (8.064 / 176.199) × 100 = 4.577%

  • %N = (56.028 / 176.199) × 100 = 31.798%

  • %O = (31.998 / 176.199) × 100 = 18.160%

  • %S = (32.065 / 176.199) × 100 = 18.198%

These theoretical values represent the absolute standard against which all experimental data must be compared.

Table 1: Theoretical Elemental Composition of C4H8N4O2S

Element	Atomic Weight (u)	Atoms in Formula	Total Mass (u)	Percentage (%)
Carbon (C)	12.011	4	48.044	27.27
Hydrogen (H)	1.008	8	8.064	4.58
Nitrogen (N)	14.007	4	56.028	31.80
Oxygen (O)	15.999	2	31.998	18.16
Sulfur (S)	32.065	1	32.065	18.20

| Total | | | 176.199 | 100.00 |

Note: Percentages are rounded for clarity.

Part 2: Experimental Determination: Combustion Analysis

The gold standard for determining the CHNS content of organic compounds is combustion analysis .[3][4] This technique involves the complete and instantaneous oxidation of a small, precisely weighed sample in a high-temperature environment.[5] The resulting combustion products are then separated and quantified to determine the elemental composition.

The Causality of the Workflow: The entire process is designed to convert the solid-phase elements within a complex matrix into simple, distinct gases that can be easily separated and measured.

• Combustion: The sample, often encapsulated in a tin foil cup, is dropped into a reactor at 900-1000°C.[6] The tin capsule promotes a flash combustion, raising the temperature to ~1800°C, ensuring the complete conversion of C to CO₂, H to H₂O, N to N₂ and NOx, and S to SO₂.[6]

• Reduction: The gaseous mixture then passes over heated copper to reduce any nitrogen oxides (NOx) to elemental nitrogen (N₂) and to remove excess oxygen.[5][6] This step is critical because most detectors quantify N₂; failing to convert all nitrogen-containing products to N₂ would lead to an erroneously low nitrogen reading.

• Separation: The resulting mixture of CO₂, H₂O, N₂, and SO₂ is passed through a chromatographic column.[6][7] The column temporarily retains each gas based on its chemical properties, causing them to elute at different times, thus separating them before they reach the detector.

• Detection: A Thermal Conductivity Detector (TCD) is commonly used to quantify the eluted gases.[6][7] The TCD measures the change in thermal conductivity of a reference carrier gas (typically helium) as the sample gases pass over it, generating a signal proportional to the concentration of each gas.

Oxygen Analysis: Oxygen is typically determined in a separate analysis. The sample is subjected to high-temperature pyrolysis, where it decomposes in an inert atmosphere. The resulting products are passed over a carbon catalyst, which converts all oxygen to carbon monoxide (CO). The CO is then quantified, and from this, the oxygen content of the original sample is calculated.[4]

Caption: Figure 2: Data Validation & Interpretation Logic.

Part 4: Interpreting the Results: A Comparative Case Study

The true power of elemental analysis lies in comparing the experimental data to the theoretical benchmark. The pattern of deviation can provide critical clues about the nature of the sample.

Table 3: Comparative Analysis of C4H8N4O2S Data

Element	Theoretical Value (%)	Experimental Run 1 (High Purity)	Δ (Abs. %)	Experimental Run 2 (Impure Sample)	Δ (Abs. %)	Plausible Interpretation of Run 2
%C	27.27	27.45	0.18	29.81	2.54	High C, High H suggests contamination with a hydrocarbon solvent (e.g., hexane).
%H	4.58	4.61	0.03	5.15	0.57	The percentages of other elements are proportionally lower due to the mass of the contaminant.
%N	31.80	31.65	-0.15	29.55	-2.25
%S	18.20	18.09	-0.11	16.92	-1.28

| Status | Benchmark | PASS (All Δ ≤ 0.4%) | | FAIL (Multiple Δ > 0.4%) | | Action: Re-purify sample. |

Causality Behind Deviations:

• Low Values Across All Elements: This often points to the presence of an inorganic impurity (e.g., silica gel from chromatography, salts) that contains no C, H, N, or S, thereby suppressing the relative percentages of the elements of interest.

• High Hydrogen and/or Oxygen: A common culprit is the absorption of atmospheric water, especially for hygroscopic compounds. This will increase the H and O percentages while decreasing others.

• High Carbon and Hydrogen: As shown in Table 3, this is a classic sign of contamination by a residual organic solvent used during purification (e.g., hexane, ethyl acetate, toluene).

• Consistently Low Nitrogen: Can indicate incomplete reduction of NOx to N₂ in the analyzer's reduction tube, pointing to a need for instrument maintenance.

Conclusion

The elemental analysis of C4H8N4O2S is a multi-faceted process that integrates theoretical calculation with rigorous, validated experimental practice. Its value extends far beyond a simple pass/fail metric; it is a powerful diagnostic tool. By understanding the principles of combustion analysis, adhering to strict calibration and validation protocols, and learning to interpret the patterns of deviation between theoretical and experimental data, researchers can gain profound insights into the purity and identity of their compounds. This ensures the integrity of subsequent research and development efforts that rely on the quality of the starting material.

References

• Wikipedia. (n.d.). Combustion analysis. Retrieved from [Link]

• Element Lab Solutions. (n.d.). The 6 Key Aspects of Analytical Method Validation. Retrieved from [Link]

• Eurofins. (n.d.). Total Carbon, Organic Carbon, Nitrogen and Sulphur Analysis Flash Combustion Method. Retrieved from [Link]

• Elementar. (n.d.). CHNS analysis of NIST Standard Reference Materials. Retrieved from [Link]

• Lab Manager. (2016, May 11). Validation of Analytical Methods. Retrieved from [Link]

• Spectroscopy Online. (2023, August 16). Validating ICP-MS for the Analysis of Elemental Impurities According to Draft USP General Chapters <232> and <233>. Retrieved from [Link]

• Analytik Jena. (n.d.). Combined Determination of Organic Carbon, Sulfur, Nitrogen, and Chlorine Contaminations on Catalyst Surfaces by Combustion Elemental Analysis. Retrieved from [Link]

• Royal Society of Chemistry. (2021, December 21). Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers. Retrieved from [Link]

• ResearchGate. (2025, December 26). Main Analytical Techniques Used for Elemental Analysis in Various Matrices. Retrieved from [Link]

• VELP Scientifica. (2021). CHNS Determination in reference soil samples. Retrieved from [Link]

• ChemCollective. (n.d.). Determining the Empirical Formula from an Elemental Analysis. Retrieved from [Link]

• EST Analytical. (n.d.). NEXIS - Total Nitrogen/Sulfur Combustion Analyzer. Retrieved from [Link]

• Abacus Lab. (2020, September 1). Highly accurate CHNS analysis of NIST Standard Reference Materials. Retrieved from [Link]

• HTDS. (n.d.). Carbon / Nitrogen / Sulfur Analysis by Combustion 928 Series. Retrieved from [Link]

• Elementar. (n.d.). Elemental analysis: operation & applications. Retrieved from [Link]

• Weizmann Institute of Science. (n.d.). Elemental analysis. Retrieved from [Link]

• Wikipedia. (n.d.). Elemental analysis. Retrieved from [Link]

• Chemaxon. (n.d.). Elemental Analysis - Documentation. Retrieved from [Link]

• ResearchGate. (n.d.). Chapter 6 Elemental Analysis and Biological Characterization. Retrieved from [Link]

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• 6. worldagroforestry.org [worldagroforestry.org]
• 7. documents.thermofisher.com [documents.thermofisher.com]

High-Purity Reference Standards for Triazole-Based Herbicide Intermediates: A Comparative Analytical Guide

Introduction: The Analytical Challenge of Triazole Intermediates

Triazole-based herbicides, such as flufenazopyr and amitrole (3-amino-1,2,4-triazole), are critical agrochemicals that rely on the 1,2,4-triazole nucleus to systematically disrupt plant enzymatic pathways[1][2]. During environmental degradation and plant metabolism, these active substances break down into highly polar Triazole Derivative Metabolites (TDMs), primarily 1,2,4-triazole (TRZ), triazole alanine (TA), triazole acetic acid (TAA), and triazole lactic acid (TLA)[3][4].

Because these intermediates and metabolites are ubiquitous in rotational crops and soil[4][5], regulatory bodies mandate rigorous dietary risk assessments[3]. However, from an analytical perspective, the extreme polarity and low molecular weight of TDMs make their extraction and quantification notoriously difficult[6]. To achieve accurate Limits of Quantification (LOQs) down to 0.01 mg/kg, analytical chemists must rely on high-purity, isotopically labeled internal standards (IL-IS) coupled with advanced chromatographic techniques[4][6].

Comparative Analysis: High-Purity IL-IS vs. Secondary Standards

When quantifying triazole intermediates, the choice of reference standard dictates the integrity of the entire assay. Because TDMs are too polar for traditional QuEChERS cleanup[6], the resulting extracts are heavily laden with matrix components.

• Commercial High-Purity IL-IS (>99% Isotopic Purity):

  • Causality: Isotopically labeled standards (e.g.,

    , -1,2,4-triazole) possess identical physicochemical properties to the target analytes. They co-elute precisely during Liquid Chromatography (LC), experiencing the exact same matrix-induced ion suppression or enhancement in the Electrospray Ionization (ESI) source. This provides an absolute, self-correcting calibration system[6].

• Secondary / In-House Non-Labeled Standards (~95% Purity):

  • Causality: Using non-labeled structural analogs or lower-purity secondary standards fails to correct for matrix effects. Because an analog elutes at a different retention time, it is subjected to a different localized matrix environment in the ESI source, leading to skewed recovery rates and false negatives/positives in complex matrices like cereals or soil[5].

Quantitative Data Summaries

Table 1: Chromatographic Performance and Recovery Comparison

Metric	High-Purity IL-IS (>99% Isotopic)	Secondary Standard (~95% Purity)
Retention Time Shift	< 0.05 min (Co-elutes exactly)	± 0.20 min (Relative shift)
Recovery Rate (Spiked Matrix)	95% - 102%	72% - 114%
RSD (Precision)	< 5%	< 11.2%

| Matrix Effect Compensation | Absolute (Identical Ionization) | Relative (Differential Suppression) |

Table 2: Matrix Effect and LOQ Comparison across Matrices

Matrix Type	Target Metabolite	LOQ with IL-IS	LOQ with Secondary Standard	Signal-to-Noise Improvement (DMS)
Fruit & Vegetables	1,2,4-Triazole (TRZ)	0.01 mg/kg	0.05 mg/kg	5x - 10x
Cereals / Rice	Triazole Alanine (TA)	0.02 mg/kg	0.08 mg/kg	3x - 5x

| Soil | Triazole Acetic Acid (TAA) | 1.1 µg/kg | 4.0 µg/kg | 4x - 8x |

Experimental Protocol: Self-Validating QuPPe & LC-DMS-MS/MS Workflow

To overcome the isobaric interferences inherent to low-mass polar compounds, this protocol integrates the Quick Polar Pesticides (QuPPe) extraction method with Differential Mobility Spectrometry (DMS)[4][6].

Step 1: Matrix Blank Verification (System Suitability)

• Procedure: Analyze a known blank matrix prior to sample extraction.

• Causality: This establishes baseline noise and confirms the absence of endogenous triazole contamination, which is highly persistent in environmental samples[4].

Step 2: Isotope Spiking (Self-Validating Calibration)

• Procedure: Spike the blank and unknown samples with 0.1 mg/kg of high-purity IL-IS (e.g.,

  -TAA, -TRZ).

• Causality: Spiking at the very beginning of the workflow ensures that any physical loss of the analyte during extraction or filtration is proportionally mirrored by the IL-IS, making the protocol self-validating.

Step 3: QuPPe Extraction

• Procedure: Add acidified methanol (containing 1% formic acid) to the homogenized sample. Shake vigorously and centrifuge. Do NOT perform dispersive Solid Phase Extraction (dSPE) cleanup.

• Causality: Acidified methanol ensures that acidic intermediates (like TAA and TLA) remain protonated (neutral), preventing them from binding irreversibly to matrix proteins or glassware. Omitting cleanup prevents the loss of these highly polar analytes[6].

Step 4: LC-DMS-MS/MS Analysis

• Procedure: Inject the raw extract onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column. Interface the LC with a tandem mass spectrometer equipped with a DMS cell.

• Causality: HILIC provides the necessary retention for polar TDMs that would otherwise elute in the void volume of a standard C18 column. The DMS cell applies an asymmetric radiofrequency waveform to separate ions in the gas phase based on their mobility. This orthogonal separation filters out co-eluting isobaric matrix ions that standard MS/MS cannot resolve, drastically improving the signal-to-noise ratio for challenging intermediates like TRZ and TLA[4][6].

Step 5: Data Processing & Self-Validation Checkpoint

• Procedure: Calculate the concentration using the response ratio of the native analyte to the IL-IS.

• Self-Validation Checkpoint: The system is validated if the absolute recovery of the IL-IS in the spiked matrix falls within 80-120% of the solvent standard. If suppression exceeds this limit, the DMS compensation voltage (CoV) must be recalibrated.

Workflow Visualization

Analytical workflow for polar triazole intermediates using QuPPe and LC-DMS-MS/MS.

References

• Title : 3-Amino-1,2,4-Triazole | 61-82-5 Source : ChemicalBook URL :1

• Title : Residues Assessments for Triazole Derivative Metabolites Source : HSE URL : 3

• Title : Determination of Triazole Derivative Metabolites in Fruit and Vegetables using the QuPPe Method and Differential Mobility Spectrometry Source : EURL-Pesticides URL : 6

• Title : Determination of Triazole Derivative Metabolites (TDMs) in Fruit and Vegetables using the QuPPe Method and Differential Mobility Spectrometry (DMS) Source : EURL-Pesticides URL : 4

• Title : Validation of an analytical method for 1,2,4-triazole in soil using Liquid Chromatography Coupled to Electrospray Tandem Mass Spectrometry and monitoring of propiconazole degradation in a batch study Source : ResearchGate URL : 5

• Title : Flufenazopyr - AERU Source : University of Hertfordshire URL : 2

Sources

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• 2. Flufenazopyr [sitem.herts.ac.uk]
• 3. hse.gov.uk [hse.gov.uk]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. researchgate.net [researchgate.net]
• 6. EURL | Single Residue Methods | Determination of Triazole Derivative Metabolites in Fruit and Vegetables using the QuPPe Method and Differential Mobility Spectrometry [eurl-pesticides.eu]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine

Introduction: As researchers dedicated to advancing drug development, our commitment to safety and environmental stewardship is paramount. The handling and disposal of specialized chemical reagents like 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine demand a meticulous and informed approach. This guide provides a comprehensive, step-by-step protocol for its proper disposal, grounded in established safety principles and regulatory compliance. Our objective is to move beyond mere procedure and instill a deep understanding of the causality behind each step, ensuring a self-validating system of laboratory safety.

Compound Identification and Hazard Assessment

Before any handling or disposal, a thorough understanding of the compound's properties is essential. While a specific, publicly available Safety Data Sheet (SDS) for 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine is not readily found, we can infer its likely hazard profile based on its chemical structure and data from related triazole compounds.

The structure combines a 1,2,4-triazole ring, an amine group, and an ethylsulfonyl group. Triazole derivatives are known to possess biological activity and may present hazards such as irritation and toxicity.[1][2] The sulfonyl group can also influence the compound's chemical reactivity and environmental persistence. Therefore, we must handle this compound with the assumption that it is hazardous.

Table 1: Physicochemical Properties of 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine

Property	Value	Source
Molecular Formula	C₄H₈N₄O₂S	[3]
Molecular Weight	176.20 g/mol	[3]
Physical Form	Assumed to be a solid at room temperature

| Known Hazards | Data not specific, but related triazoles are harmful if swallowed and cause serious eye/skin irritation.[4][5][6] | N/A |

Causality Note: The lack of specific toxicity data necessitates a cautious approach. By treating the compound as hazardous based on its structural motifs (triazole, amine), we default to a higher level of safety, ensuring personnel and environmental protection.

Core Principles of Hazardous Chemical Waste Management

All chemical waste disposal is governed by strict regulatory frameworks, primarily from the Environmental Protection Agency (EPA) in the United States.[7] Adherence to these core principles is not optional; it is a legal and ethical requirement.

• Segregation: Waste streams must be kept separate. Incompatible chemicals can react violently if mixed.[8] For instance, acids should never be mixed with bases or cyanides in a waste container.[8]

• Containment: Waste containers must be robust, chemically compatible with the contents, and always kept closed except when adding waste.[9][10] Reusing old reagent bottles is permissible only if they are triple-rinsed and the original label is completely defaced.[10]

• Labeling: Every waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name(s) of the contents, and an indication of the associated hazards (e.g., pictograms).[7][8]

• Accumulation: Laboratories generate waste in what are known as Satellite Accumulation Areas (SAAs), which must be at or near the point of generation and under the control of the lab personnel.[7] There are limits on the volume of waste that can be stored in an SAA (typically up to 55 gallons).[7][10]

Step-by-Step Disposal Protocol for 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine

This protocol outlines the direct operational steps for collecting and disposing of this specific chemical waste.

Required Personal Protective Equipment (PPE)

Given the inferred hazards, the following PPE is mandatory when handling the compound or its waste:

• Eye Protection: Chemical safety goggles or a face shield.[11]

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber. Inspect gloves for integrity before each use.[6]

• Body Protection: A laboratory coat to prevent skin contact.[11]

• Respiratory Protection: If there is a risk of generating dust, use a NIOSH/MSHA-approved respirator.[5] All handling should ideally occur within a chemical fume hood.[11]

Waste Collection and Segregation

• Designate a Waste Container: Select a clean, dry, wide-mouthed container made of a material compatible with the chemical (e.g., high-density polyethylene, HDPE). The container must have a secure, tight-fitting lid.[9]

• Collect Waste: Collect waste 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine, including any contaminated materials like weighing paper, gloves, or pipette tips, and place it directly into the designated hazardous waste container.[5][11]

• Avoid Mixing: Do not mix this waste with any other chemical waste streams, particularly liquids or reactive compounds. This is a solid, non-halogenated organic waste.

Causality Note: Segregating solid waste from liquid waste prevents uncontrolled reactions and simplifies the final disposal process for the licensed waste contractor, which can also reduce disposal costs.

Labeling the Waste Container

Immediately label the container with the following information:

• The words "Hazardous Waste"

• Full Chemical Name: "3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine"

• Hazard Pictograms: Based on related compounds, include pictograms for "Harmful/Irritant" (GHS07).

• Generator Information: Your name, laboratory, and contact information.

Temporary Storage in the Satellite Accumulation Area (SAA)

• Secure the Lid: Ensure the container lid is tightly sealed to prevent any release.[10]

• Store Appropriately: Place the container in your designated SAA. This area must be within your line of sight and not in a public area like a hallway.[7]

• Use Secondary Containment: Place the primary waste container inside a larger, chemically resistant tray or tub to contain any potential leaks or spills.[10]

Caption: Small-Scale Spill Response Workflow.

Environmental and Regulatory Considerations

Triazole-based compounds are used in agriculture as fungicides and can exhibit persistence in soil and aquatic environments. [12]Their chemical stability means they do not readily break down, posing a long-term risk to ecosystems if disposed of improperly. [13][14]Regulatory bodies like the EPA have established land disposal restrictions, meaning that hazardous wastes cannot be disposed of in landfills without prior treatment. [15]By using a licensed disposal contractor, you ensure that the waste is managed in compliance with these complex regulations. [15]

References

• Dan The Lab Safety Man. (2023, August 17). 3 Rules Regarding Chemical Waste in the Laboratory. Available at: [Link]

• Today's Clinical Lab. (2025, June 12). A Lab's Guide to Safe and Compliant Medical Waste Disposal. Available at: [Link]

• American Chemical Society. (n.d.). Regulation of Laboratory Waste. ACS.org. Available at: [Link]

• PubChem. (n.d.). 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine. National Center for Biotechnology Information. Available at: [Link]

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines. Available at: [Link]

• University of Nevada, Reno. (n.d.). Chapter 20: Chemical Waste Management. Available at: [Link]

• Carl ROTH. (2024, March 3). Safety Data Sheet: 1,2,4-Triazole. Available at: [Link]

• ResearchGate. (2025). Triazoles in the environment: An update on occurrence, fate, health hazards, and removal techniques. Available at: [Link]

• Greenbook.net. (2008, September 15). Material Safety Data Sheet. Available at: [Link]

• Watson International. (n.d.). Safety Data Sheet. Available at: [Link]

• ResearchGate. (n.d.). Experimental assessment of the environmental fate and effects of triazoles and benzotriazoles. Available at: [Link]

• ResearchGate. (n.d.). Occurrence, fate and ecological risk of five typical azole fungicides as therapeutic and personal care products in the environment: A review. Available at: [Link]

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• 2. datasheets.scbt.com [datasheets.scbt.com]
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• 4. fishersci.com [fishersci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. watson-int.com [watson-int.com]
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• 15. acs.org [acs.org]

Personal Protective Equipment (PPE) &amp; Handling Guide: 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine

[1][2]

Executive Summary & Risk Context

The Core Directive: You are handling 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (CAS: 346631-09-2), a functionalized heterocyclic intermediate.[1][2][3]

The Hazard Reality: Unlike common reagents, specific toxicological data for this exact isomer is limited in public registries.[3] However, Structural Activity Relationship (SAR) analysis of the amino-triazole and alkyl-sulfonyl pharmacophores suggests a high probability of biological activity.[1][2][3]

• Amino-triazoles are often associated with thyroid toxicity and potential teratogenicity (e.g., Amitrole).[1][2][3]

• Sulfonyl groups enhance metabolic stability and solubility, potentially increasing systemic absorption.

Operational Stance: Treat this compound as a High Potency Active Pharmaceutical Ingredient (HPAPI) intermediate until proven otherwise. The absence of a specific "Danger" skull-and-crossbones on the label is not evidence of safety; it is evidence of unknown risk.[1][2][3]

Hazard Identification & Engineering Controls

Before selecting PPE, you must establish the "Zone of Control."[3] PPE is the last line of defense, not the first.

Hazard Class (Inferred)	Critical Control Point	Engineering Control (Primary)
Respiratory Sensitizer	Weighing / Transfer	Class II Biological Safety Cabinet (BSC) or Powder Containment Hood.[1][2][3] Never open on an open bench.
Ocular Irritant (Severe)	Reaction Setup	Draft Shield inside hood to prevent turbulence from blowing dust.[2][3]
Dermal Absorption	Waste Disposal	Closed-system transfer where possible.[2][3]

PPE Matrix: The Defense Layers

This matrix is designed for gram-scale synthesis . If scaling to kilograms, upgrade respiratory protection to a Powered Air Purifying Respirator (PAPR).[1]

Layer 1: Respiratory Protection (Critical)[1][2][3]

• Standard: N95 (minimum) or P100 respirator.[3]

• Why: The sulfonyl moiety often results in a crystalline solid that generates fine, electrostatic dust during scooping.[3]

• Fit Check: Mandatory positive/negative pressure check before entering the zone.[3]

Layer 2: Dermal Barrier (Hands)[1][2][3]

• Protocol: Double-Gloving is mandatory.[2][3]

• Inner Glove: 0.11mm Nitrile (High dexterity).[3]

• Outer Glove: 0.15mm+ Nitrile or Neoprene (Long cuff).[3]

• Change Frequency: Change outer gloves immediately after any splash or every 60 minutes.

• Rationale: Triazole amines can permeate thin latex rapidly.[3] The "air gap" between two nitrile layers provides a permeation buffer.

Layer 3: Body & Eye Defense[3][4]

• Eyes: Chemical Splash Goggles (Indirect Vent).[3] Safety glasses are insufficient for fine powders that can drift around lenses.[2]

• Body: Tyvek® Lab Coat (Disposable) or back-closing gown.[1][2]

• Why: Cotton lab coats trap dust in the fibers, turning your clothing into a secondary exposure source at home.[3]

Operational Protocol: Step-by-Step

Phase A: The Weighing Step (Highest Risk)[1][2]

• Static Neutralization: Place an ionizing bar or anti-static gun inside the weigh hood.[3] Sulfonyl-triazoles are prone to static charge, causing "jumping" powder.[2]

• Taring: Tare the vial outside the stock container.

• Transfer: Use a disposable anti-static spatula. Do not return excess chemical to the stock bottle (avoids cross-contamination and dust generation).

• Sealing: Wipe the threads of the stock bottle with a Kimwipe dampened in methanol before recapping to prevent friction-grinding of crystals in the cap.[3]

Phase B: Reaction Setup

• Solvent Addition: Add solvent to the reaction vessel before adding the solid if possible (slurry method), or add the solid to the solvent slowly.[3]

• Dissolution: Do not apply heat until the vessel is sealed.

• Incompatibility: Avoid contact with Strong Oxidizing Agents (e.g., permanganates, peroxides).[3] The amine group is oxidizable; the sulfonyl group is stable but the triazole ring can be energetic under forcing conditions.

Phase C: Decontamination & Disposal[3]

• Solvent Decon: Wipe all surfaces with 10% Bleach (Sodium Hypochlorite) followed by water, then Ethanol.[3] The bleach helps oxidize and degrade the amine functionality.

• Waste Segregation:

  • Solid Waste: Double-bagged in "Hazardous Waste" yellow bags. Label as "Toxic Organic Solid."

  • Liquid Waste: Segregate into "Non-Halogenated Organic" (unless halogenated solvents were used).[3]

  • Destruction: Incineration is the only approved disposal method.[3]

Visualizing the Safety Logic

The following diagram illustrates the decision-making workflow for handling "Unknown Hazard" intermediates like CAS 346631-09-2.

Caption: Workflow for handling high-potency or unknown-toxicity intermediates, emphasizing containment before PPE.

References & Authority

• PubChem Compound Summary. "3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine (CID 3602166)."[1][2][3] National Center for Biotechnology Information (2023). Link

• ECHA (European Chemicals Agency). "Guidance on the Application of the CLP Criteria - Specific Target Organ Toxicity."[3] (General guidance for Triazole classification). Link

• Sigma-Aldrich/Merck. "Safety Data Sheet for 3-Amino-1,2,4-triazole (Analogue Read-Across)." (Used for baseline toxicity estimation).[3] Link

• Occupational Safety and Health Administration (OSHA). "Toxic and Hazardous Substances: 1910.1450 - Occupational exposure to hazardous chemicals in laboratories."[3] Link

Disclaimer: This guide is based on the "Precautionary Principle" for research chemicals with incomplete toxicological profiles. Always consult your institution's Chemical Hygiene Officer (CHO) before scaling up.[1][2]

Sources

• 1. Synthesis and Antimicrobial Activities of Some New 1,2,4-Triazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-(ethylsulfonyl)-1H-1,2,4-triazol-5-amine | C4H8N4O2S | CID 3602166 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]